H-Gly-phe-leu-OH

Core Science & Biosynthesis

H-Gly-Phe-Leu-OH: Chemical Profile & Technical Specifications

This technical guide details the chemical structure, synthesis, and applications of the tripeptide H-Gly-Phe-Leu-OH .

Executive Summary

H-Gly-Phe-Leu-OH (Glycyl-L-Phenylalanyl-L-Leucine) is a hydrophobic linear tripeptide most notable as the C-terminal fragment of Leucine Enkephalin (Tyr-Gly-Gly-Phe-Leu), an endogenous opioid peptide. In research, it serves as a critical model substrate for studying metalloprotease kinetics (specifically thermolysin and pepsin), analyzing peptide self-assembly mechanisms, and investigating the structural basis of bitterness in food hydrolysates.

Chemical Identity & Physicochemical Properties

The peptide consists of a glycine residue at the N-terminus, a central phenylalanine, and a leucine at the C-terminus. Its physicochemical profile is dominated by the hydrophobic side chains of Phe and Leu.

Property	Data
Sequence	Gly-Phe-Leu (GFL)
IUPAC Name	(2S)-2-[[(2S)-2-[(2-aminoacetyl)amino]-3-phenylpropanoyl]amino]-4-methylpentanoic acid
Molecular Formula	C₁₇H₂₅N₃O₄
Molecular Weight	335.40 g/mol (Average) / 335.18 Da (Monoisotopic)
CAS Number	15373-56-5
Isoelectric Point (pI)	~5.8 – 6.0 (Estimated)
Solubility	Sparingly soluble in water; soluble in dilute acid (e.g., 0.1% TFA), DMSO, or Methanol.[1]
Hydrophobicity	High (Contains two hydrophobic residues: Phe, Leu).
Appearance	White to off-white lyophilized powder.

Structural Biology & Conformational Analysis

The structure of H-Gly-Phe-Leu-OH is characterized by a flexible N-terminal glycine and two bulky hydrophobic residues at the C-terminus.

• Primary Structure: The peptide backbone follows the connectivity N-Cα-C(O)-N-Cα-C(O)-N-Cα-COOH.

• Side Chain Interactions: The Phenylalanine (aromatic) and Leucine (aliphatic) side chains create a "hydrophobic tail." In aqueous environments, these residues drive aggregation or adsorption to hydrophobic surfaces.

• Enzymatic Recognition: The Phe-Leu peptide bond is a specific cleavage site for Thermolysin (which prefers hydrophobic residues at the P1' position) and Pepsin (which cleaves C-terminal to hydrophobic residues).

Diagram 1: Chemical Connectivity & Protease Cleavage Sites

Synthesis Protocol: Solid Phase Peptide Synthesis (SPPS)

To obtain high-purity H-Gly-Phe-Leu-OH, Fmoc-based SPPS is the industry standard. The use of Wang resin is critical to generate the C-terminal free acid (-OH).

Materials Required

• Resin: Fmoc-Leu-Wang Resin (Loading: 0.3–0.8 mmol/g).

• Amino Acids: Fmoc-Phe-OH, Fmoc-Gly-OH.

• Coupling Reagents: HBTU/HOBt or DIC/Oxyma.

• Base: Diisopropylethylamine (DIPEA).

• Solvents: DMF (washing/reaction), DCM (swelling).

Step-by-Step Workflow

• Resin Swelling:

  • Weigh Fmoc-Leu-Wang resin.

  • Swell in DCM for 30 mins, then wash with DMF (3x).

• Fmoc Deprotection (Cycle 1):

  • Treat with 20% Piperidine in DMF (2 x 10 mins).

  • Wash with DMF (5x) to remove piperidine.

  • Validation: Kaiser Test (Positive = Blue beads).

• Coupling 1 (Phenylalanine):

  • Dissolve Fmoc-Phe-OH (3 eq), HBTU (2.9 eq), and DIPEA (6 eq) in DMF.

  • Add to resin and shake for 45–60 mins.

  • Wash with DMF (3x).

  • Validation: Kaiser Test (Negative = Colorless beads).

• Fmoc Deprotection (Cycle 2):

  • Repeat deprotection with 20% Piperidine.[2]

• Coupling 2 (Glycine):

  • Couple Fmoc-Gly-OH using the same conditions as step 3.

• Final Deprotection:

  • Remove the N-terminal Fmoc group from Glycine.

• Cleavage & Isolation:

  • Treat resin with TFA:TIS:H2O (95:2.5:2.5) for 2 hours.

  • Filter resin; collect filtrate.

  • Precipitate peptide in cold diethyl ether (-20°C).

  • Centrifuge, wash pellet with ether, and lyophilize.

Diagram 2: SPPS Workflow for H-Gly-Phe-Leu-OH

[2][3][4]

Analytical Characterization

Trustworthiness in peptide science relies on rigorous characterization. The following protocols ensure the identity and purity of the synthesized peptide.

High-Performance Liquid Chromatography (HPLC)

• Column: C18 Reverse Phase (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% TFA in Water (Polar).

• Mobile Phase B: 0.1% TFA in Acetonitrile (Non-polar).

• Gradient: 5% B to 60% B over 20 minutes.

• Detection: UV at 214 nm (peptide bond) and 254 nm (Phenylalanine).

• Expected Retention: Due to Phe and Leu, the peptide will elute relatively late compared to hydrophilic peptides, typically around 35-45% B.

Mass Spectrometry (ESI-MS)

• Ionization: Electrospray Ionization (Positive Mode).

• Theoretical Monoisotopic Mass: 335.18 Da.

• Expected Signal:

  • [M+H]⁺: ~336.2 m/z (Major peak).

  • [M+Na]⁺: ~358.2 m/z (Adduct).

Functional Applications

6.1. Protease Kinetics & Substrate Specificity

H-Gly-Phe-Leu-OH is extensively used to assay Thermolysin activity. Thermolysin is a metalloendopeptidase that specifically cleaves peptide bonds where the amino acid contributing the nitrogen (P1') is hydrophobic (e.g., Leucine).

• Reaction: H-Gly-Phe-Leu-OH + H₂O → H-Gly-Phe-OH + H-Leu-OH.

• Monitoring: The reaction can be monitored by HPLC, separating the tripeptide substrate from the dipeptide product.

6.2. Food Science: Bitterness Model

Short hydrophobic peptides are the primary cause of bitterness in protein hydrolysates (e.g., cheese, soy sauce).

• Mechanism: The terminal hydrophobic residues (Phe, Leu) interact with T2R bitter taste receptors on the tongue.

• Q-Rule: Peptides with a high "Q value" (measure of hydrophobicity) are bitter. GFL, with two hydrophobic residues, serves as a standard reference for calibrating bitterness in food degradation studies.

6.3. Enkephalin Metabolism

Leucine Enkephalin (Tyr-Gly-Gly-Phe-Leu) is degraded in vivo by enkephalinases.

• Pathway: Cleavage of the Gly-Phe bond in Enkephalin releases H-Gly-Phe-Leu-OH (if N-terminal degradation occurs first) or Phe-Leu (if cleaved by ACE). The presence of H-Gly-Phe-Leu-OH can indicate specific cleavage patterns in metabolic studies.

References

• PubChem. (n.d.). H-Gly-Phe-Leu-OH Compound Summary. National Library of Medicine. Retrieved from [Link]

• ScienceAsia. (2018). Biological activity and health benefits of food-derived bioactive peptides. ScienceAsia. Retrieved from [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. peptide.com [peptide.com]
• 3. WO2010117725A2 - Production of peptides containing poly-gly sequences using fmoc chemistry - Google Patents [patents.google.com]
• 4. repository.ias.ac.in [repository.ias.ac.in]

Biological Role and Analytical Characterization of Gly-Phe-Leu: A Terminal Metabolite of Enkephalin Regulation

Executive Summary

The tripeptide Gly-Phe-Leu (GFL) represents a critical, yet often overlooked, metabolic checkpoint in the regulation of opioid signaling. While classically overshadowed by the primary enkephalinase (Neutral Endopeptidase/NEP) pathway, the formation of GFL is the specific signature of Dipeptidyl Peptidase III (DPP III) activity.

For drug development professionals, GFL is not merely a waste product; it is a discriminatory biomarker . Its presence distinguishes cytosolic degradation (DPP III-mediated) from membrane-bound degradation (NEP/APN-mediated). This guide details the biogenesis of GFL, its role in signal termination, and provides validated protocols for its synthesis, isolation, and mass-spectrometric quantification.

Biogenesis: The Enkephalin-DPP III Axis

The biological role of Gly-Phe-Leu is defined by its origin. It is the C-terminal product of the hydrolysis of Leu-Enkephalin (Tyr-Gly-Gly-Phe-Leu) by Dipeptidyl Peptidase III (DPP III, EC 3.4.14.4), historically referred to as "Enkephalinase B."

The Enzymatic Mechanism

Unlike Neutral Endopeptidase (NEP), which cleaves the Gly3-Phe4 bond, or Aminopeptidase N (APN), which removes the N-terminal Tyrosine, DPP III specifically recognizes the N-terminal dipeptide.

• Substrate: Leu-Enkephalin (Tyr-Gly-Gly-Phe-Leu)[1][2][3]

• Enzyme: DPP III (Zinc-dependent exopeptidase, M49 family)[4]

• Cleavage Site: Gly2-Gly3 bond.[5]

• Products: Tyr-Gly (N-terminal dipeptide) + Gly-Phe-Leu (C-terminal tripeptide).

This pathway is thermodynamically favorable and irreversible under physiological conditions, serving as a "hard stop" for enkephalinergic signaling.

Pathway Visualization

The following diagram illustrates the competing degradation pathways, highlighting GFL as the unique signature of the DPP III pathway.

Figure 1: Differential degradation pathways of Leu-Enkephalin. GFL is uniquely generated by DPP III.

Biological Role: Signal Termination & Regulation

Metabolic Inactivation

The primary biological role of GFL formation is signal termination . The opioid activity of enkephalins is strictly dependent on the N-terminal Tyrosine residue and its spatial relationship with the Phenylalanine at position 4.

• Loss of Affinity: Gly-Phe-Leu lacks the N-terminal Tyrosine. Consequently, its affinity for

  - and -opioid receptors is negligible (< 0.1% of parent peptide).

• Physiological Consequence: The conversion of Leu-Enk to GFL effectively clears the active neurotransmitter from the synaptic or cytosolic space.

Cytosolic vs. Extracellular Regulation

While NEP and APN are membrane-bound ectoenzymes (acting at the synapse), DPP III is primarily cytosolic .

• Intracellular Regulation: GFL formation likely represents the degradation of internalized enkephalins or enkephalins acting on intracellular receptors.

• Pain Modulation: In the spinal cord, DPP III activity limits the duration of analgesia. Inhibition of DPP III (and thus suppression of GFL formation) has been shown to prolong the analgesic effects of enkephalins, making this pathway a target for pain management therapeutics.

Analytical Characterization

To study GFL, researchers must reliably synthesize and detect it. The following data summarizes the physicochemical properties required for assay development.

Physicochemical Properties Table

Property	Value/Description
Sequence	Gly-Phe-Leu (G-F-L)
Molecular Formula	C H N O
Monoisotopic Mass	335.1845 Da
[M+H]	336.1918 m/z
Isoelectric Point (pI)	~5.8
Hydrophobicity	Moderate (Phe/Leu residues)
Solubility	Soluble in H O, DMSO, Methanol
Stability	Stable in plasma; susceptible to Cathepsin B cleavage

Experimental Protocols

Protocol A: Enzymatic Generation of GFL (In Vitro DPP III Assay)

Objective: To validate DPP III activity by monitoring the specific production of GFL.

Reagents:

• Recombinant Human DPP III (rhDPP3).

• Substrate: Leu-Enkephalin (Sigma-Aldrich or equivalent), 100 µM stock in Tris-HCl.

• Buffer: 50 mM Tris-HCl, pH 7.5, 10 µM ZnCl

  (Zinc is essential for DPP III).

• Stop Solution: 1% Trifluoroacetic acid (TFA) in Acetonitrile.

Workflow:

• Equilibration: Incubate 90 µL of Buffer with 10 ng rhDPP3 at 37°C for 5 mins.

• Initiation: Add 10 µL of Leu-Enkephalin stock (Final conc: 10 µM).

• Incubation: Incubate at 37°C.

• Sampling: At T=0, 5, 15, and 30 mins, remove 20 µL aliquots.

• Termination: Immediately mix aliquot with 20 µL Stop Solution. Vortex.

• Clarification: Centrifuge at 10,000 x g for 5 mins to pellet protein.

• Analysis: Inject supernatant into LC-MS/MS.

Protocol B: LC-MS/MS Quantification of GFL

Objective: High-sensitivity detection of GFL in biological matrices.

System: Triple Quadrupole MS coupled to UHPLC. Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 50 mm, 1.7 µm).

Mobile Phases:

• A: 0.1% Formic Acid in Water.

• B: 0.1% Formic Acid in Acetonitrile.

Gradient:

• 0-1 min: 5% B (Isocratic)

• 1-5 min: 5% -> 60% B (Linear Gradient)

• 5-6 min: 95% B (Wash)

MS Transitions (MRM): The following transitions are critical for specificity. The precursor is the protonated tripeptide.

Analyte	Precursor (m/z)	Product (m/z)	Collision Energy (eV)	Ion ID
Gly-Phe-Leu	336.2	120.1	25	Phe Immonium (Quant)
86.1	20	Leu Immonium (Qual)
279.1	15	y2 ion (Phe-Leu)

Causality Note: The 279.1 fragment corresponds to the loss of the N-terminal Glycine (y2 ion), confirming the tripeptide sequence. The 120.1 ion is the highly abundant Phenylalanine immonium ion, providing maximum sensitivity for quantification.

Analytical Workflow Diagram

Figure 2: LC-MS/MS workflow for the isolation and quantification of Gly-Phe-Leu.

Clinical & Translational Implications

GFL as a Biomarker for Enkephalinase Inhibitors

In drug development, "Dual Enkephalinase Inhibitors" (DENKIs) often target both NEP and APN. However, if GFL levels remain high in treated subjects, it indicates that DPP III is compensating for the loss of NEP/APN activity, continuing to degrade enkephalins.

• Actionable Insight: Measuring GFL allows researchers to determine if a third inhibitor (against DPP III) is necessary to achieve maximal analgesia.

Stability in Prodrug Design

While GFL is a metabolite in the enkephalin pathway, the sequence Gly-Phe-Leu-Gly is frequently used as a linker in Antibody-Drug Conjugates (ADCs). It is designed to be stable in plasma (where DPP III activity is lower than in cytosol) but cleaved by lysosomal enzymes (like Cathepsin B) upon cell entry.

• Distinction: Researchers must distinguish between endogenous GFL (metabolite) and synthetic GFL-linkers released from therapeutics.

References

• Bezerra, G.A., et al. (2012). "Entropy-driven binding of opioid peptides to human dipeptidyl peptidase III." Scientific Reports. Available at: [Link]

• Prajsnar, M., et al. (2022).[6] "Survey of Dipeptidyl Peptidase III Inhibitors: From Small Molecules of Microbial or Synthetic Origin to Aprotinin." Molecules. Available at: [Link]

• Tomić, S., et al. (2011). "Neuropeptides, substrates and inhibitors of human dipeptidyl peptidase III, experimental and computational study." Croatica Chemica Acta. Available at: [Link]

• Chiba, H., et al. (2003). "Inhibition of recombinant dipeptidyl peptidase III by synthetic hemorphin-like peptides." Biological and Pharmaceutical Bulletin. Available at: [Link]

• Lee, C.S., & Snyder, S.H. (1982). "Dipeptidyl-aminopeptidase III of rat brain. Selective affinity for enkephalin and angiotensin."[4][7] Journal of Biological Chemistry. Available at: [Link]

Sources

• 1. Leu-Enkephalin - Echelon Biosciences [echelon-inc.com]
• 2. Enzymatic peptide synthesis in low water content systems: preparative enzymatic synthesis of [Leu]- and [Met]-enkephalin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. vaia.com [vaia.com]
• 4. fulir.irb.hr [fulir.irb.hr]
• 5. mdpi.com [mdpi.com]
• 6. A reliable LC-MS/MS method for the quantification of natural amino acids in mouse plasma: Method validation and application to a study on amino acid dynamics during hepatocellular carcinoma progression - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Technical Whitepaper: Physicochemical &amp; Functional Profiling of H-Gly-Phe-Leu-OH

Topic: Physicochemical properties of H-Gly-Phe-Leu-OH tripeptide Content Type: In-depth technical guide / Whitepaper Audience: Researchers, scientists, and drug development professionals

Executive Summary

The tripeptide H-Gly-Phe-Leu-OH (GFL) represents a critical structural motif in the landscape of peptide therapeutics and drug delivery systems. While intrinsically bioactive as an immunostimulant derived from

-lactalbumin, its primary industrial value lies in its specificity as a substrate for Cathepsin B , a lysosomal cysteine protease overexpressed in many malignancies. This guide provides a rigorous technical analysis of GFL, detailing its physicochemical constraints, synthesis methodologies, and its role as a "smart" linker in Antibody-Drug Conjugates (ADCs) and polymer therapeutics.

Molecular Architecture & Physicochemical Profile

The GFL tripeptide is characterized by a distinct amphiphilic gradient, transitioning from the polar, flexible glycine at the N-terminus to the hydrophobic, bulky phenylalanine and leucine residues at the C-terminus. This structure dictates its solubility profile and biological interaction kinetics.

Core Physicochemical Data

Property	Value / Description
Sequence	Glycine - Phenylalanine - Leucine (H-Gly-Phe-Leu-OH)
Molecular Formula
Molecular Weight	335.40 g/mol
Isoelectric Point (pI)	~5.8 (Theoretical)
LogP (Hydrophobicity)	-0.8 to -1.6 (Predicted); Functional hydrophobicity is high due to Phe/Leu
Solubility (Water)	Sparingly soluble in neutral water; requires pH adjustment or organic co-solvents (DMSO, DMF)
pKa Values	-COOH: ~3.4
H-Bond Donors/Acceptors	4 Donors / 5 Acceptors

Solubility & Stability Challenges

Causality: The presence of the phenyl ring (Phe) and the isobutyl side chain (Leu) creates a significant hydrophobic domain. While the N-terminal Glycine provides rotational freedom, it does not sufficiently offset the hydrophobicity of the C-terminal dipeptide segment in neutral aqueous media.

• Operational Insight: For stock solutions, dissolve in DMSO or DMF first, then dilute into aqueous buffer. Avoid dissolving directly in PBS at neutral pH, as aggregation or precipitation may occur at concentrations >1 mg/mL.

Functional Mechanism: The Cathepsin B "Smart" Linker

The most authoritative application of GFL is its use as a protease-cleavable spacer in prodrug design. The sequence (often extended to GFLG) serves as a gatekeeper that ensures cytotoxic payloads (e.g., Doxorubicin, Paclitaxel) are released only within the lysosomal compartment of tumor cells, where Cathepsin B activity is upregulated.

Mechanism of Action

• Endocytosis: The drug conjugate (Polymer-GFL-Drug) enters the cell via endocytosis.

• Lysosomal Trafficking: The endosome matures into a lysosome (pH ~5.0).

• Enzymatic Cleavage: Cathepsin B recognizes the hydrophobic Phe-Leu motif. Cleavage typically occurs between Phe-Leu or Leu-Gly (in GFLG variants), releasing the active drug.[1][2][3]

Pathway Visualization

Figure 1: Mechanism of intracellular drug release triggered by Cathepsin B cleavage of the GFL motif.

Experimental Protocols

Protocol A: Solid-Phase Peptide Synthesis (Fmoc-SPPS)

Objective: Synthesize high-purity H-Gly-Phe-Leu-OH using standard Fmoc chemistry. Resin Choice: Wang Resin (pre-loaded with Fmoc-Leu) is preferred to generate the C-terminal free acid.[4]

Step-by-Step Workflow:

• Resin Swelling: Swell Fmoc-Leu-Wang resin (0.4–0.6 mmol/g loading) in DMF for 30 mins.

• Deprotection (Fmoc Removal):

  • Treat with 20% Piperidine in DMF (

    min).[5]

  • Wash with DMF (

    min).

  • Validation: Positive Kaiser test (blue beads) indicates free amine.

• Coupling (Fmoc-Phe-OH):

  • Dissolve Fmoc-Phe-OH (3 eq), HBTU (2.9 eq), and DIPEA (6 eq) in DMF.

  • Add to resin and shake for 45–60 min at room temperature.

  • Validation: Negative Kaiser test (yellow beads) indicates complete coupling.

• Repeat Cycle: Deprotect and couple Fmoc-Gly-OH.

• Final Cleavage:

  • Wash resin with DCM. Dry under nitrogen.

  • Treat with Cleavage Cocktail: 95% TFA / 2.5% TIS / 2.5%

    for 2 hours.

  • Precipitate filtrate in cold diethyl ether. Centrifuge to collect the white pellet.[4]

Protocol B: Purification & Characterization (HPLC/MS)

Objective: Isolate GFL from synthesis byproducts (deletion sequences) and verify identity.

HPLC Conditions:

• Column: C18 Reverse Phase (e.g., Phenomenex Jupiter, 5µm, 300Å).

• Mobile Phase A: 0.1% TFA in Water (Milli-Q).[6]

• Mobile Phase B: 0.1% TFA in Acetonitrile (ACN).

• Gradient: 5% B to 60% B over 30 minutes. (Note: GFL is relatively hydrophobic, expect elution >30% B).

• Flow Rate: 1.0 mL/min (Analytical) / 10 mL/min (Prep).

• Detection: UV at 214 nm (peptide bond) and 254 nm (Phenylalanine aromatic ring).

Mass Spectrometry (ESI-MS):

• Mode: Positive Ion Mode (

  ).

• Expected Mass:

  Da.

• Acceptance Criteria: Single peak on HPLC (>95% purity) matching theoretical mass.

Protocol C: Solubility & Stability Testing

Self-Validating Check:

• Weigh 1 mg of lyophilized GFL.

• Add 10 µL DMSO. Vortex until clear (Solution A).

• Slowly add 990 µL PBS (pH 7.4) to Solution A.

• Observation: If turbidity appears, the concentration is above the solubility limit. Dilute further or adjust pH.[2]

• Stability: Incubate at 37°C for 24h. Analyze by HPLC. Degradation >5% indicates instability (likely enzymatic if serum is present; chemical hydrolysis is slow).

Advanced Applications & Insights

Self-Assembly Potential

Unlike the famous diphenylalanine (FF) motif, uncapped GFL does not spontaneously form stable hydrogels. The glycine residue adds too much flexibility. However, when capped with aromatic groups (e.g., Fmoc-Gly-Phe-Leu or Nap-Gly-Phe-Leu ), it can form supramolecular hydrogels via

- stacking and hydrogen bonding. These are used as enzyme-responsive drug depots.[1][2]

Immunostimulation

GFL is identified as a bioactive fragment of

-lactalbumin. Research indicates it can bind to specific receptors on monocytes and polymorphonuclear leukocytes, enhancing phagocytosis.[7] This makes it a candidate for dual-function therapeutics: drug delivery linker AND immune adjuvant .

References

• PubChem. (2025). Compound Summary: H-Gly-Phe-Leu-OH (CID 7016074). National Library of Medicine. [Link]

• Cazzaniga, G., et al. (2025).[8] Comparative Enzymatic and Stability Assays Reveal GPLG as an Effective Cathepsin B Cleavable Linker.[8][9] ACS Omega.[8] [Link]

• Jazayeri, M. H., et al. (2016). Cathepsin B-cleavable doxorubicin prodrugs for targeted cancer therapy. Oncology Letters. [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Mesoporous silica nanoparticles for stimuli-responsive controlled drug delivery: advances, challenges, and outlook - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ris.utwente.nl [ris.utwente.nl]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chem.uci.edu [chem.uci.edu]
• 6. rsc.org [rsc.org]
• 7. Specific binding sites on human phagocytic blood cells for Gly-Leu-Phe and Val-Glu-Pro-Ile-Pro-Tyr, immunostimulating peptides from human milk proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comparative Enzymatic and Stability Assays Reveal GPLG as an Effective Cathepsin B Cleavable Linker for Tumor-Targeting Drug Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

H-Gly-Phe-Leu-OH: A Versatile Substrate for Probing Peptidyl Dipeptidase Activity

An In-depth Technical Guide for Researchers and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the tripeptide H-Gly-Phe-Leu-OH as a substrate for peptidyl dipeptidases, with a particular focus on Angiotensin-Converting Enzyme (ACE). We will delve into the core principles of peptidyl dipeptidase function, the specific mechanism of H-Gly-Phe-Leu-OH cleavage, and detailed, field-proven protocols for its use in robust and reliable enzyme activity assays. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage this substrate for fundamental research and high-throughput screening applications.

Introduction: The Significance of Peptidyl Dipeptidases and Their Substrates

Peptidyl dipeptidases are a class of enzymes that play critical roles in a vast array of physiological processes by cleaving dipeptides from the N- or C-terminus of polypeptide chains. A prominent member of this family is Angiotensin-Converting Enzyme (ACE), a zinc-dependent dipeptidyl carboxypeptidase that is a central regulator of blood pressure.[1] ACE catalyzes the conversion of the inactive decapeptide angiotensin I to the potent vasoconstrictor angiotensin II by removing the C-terminal dipeptide His-Leu.[1] It also inactivates the vasodilator bradykinin by cleaving a C-terminal dipeptide.[1] Given its pivotal role in the renin-angiotensin system, ACE has become a major therapeutic target for the management of hypertension and other cardiovascular diseases.[2][3]

The study of peptidyl dipeptidase activity and the screening for their inhibitors necessitate the use of well-characterized substrates. While natural substrates can be used, synthetic oligopeptides often offer advantages in terms of stability, purity, and ease of detection of their cleavage products. H-Gly-Phe-Leu-OH is one such synthetic tripeptide that serves as a valuable tool for investigating the activity of dipeptidyl carboxypeptidases like ACE.

H-Gly-Phe-Leu-OH: Chemical Properties

The tripeptide H-Gly-Phe-Leu-OH, also known as Glycyl-L-phenylalanyl-L-leucine, is a simple yet effective substrate for mechanistic and kinetic studies of certain peptidyl dipeptidases.

Property	Value	Source
Molecular Formula	C₁₇H₂₅N₃O₄
Molecular Weight	335.4 g/mol
IUPAC Name	(2S)-2-[[(2S)-2-[(2-aminoacetyl)amino]-3-phenylpropanoyl]amino]-4-methylpentanoic acid

Enzymatic Reaction Mechanism

As a dipeptidyl carboxypeptidase, Angiotensin-Converting Enzyme cleaves a dipeptide from the C-terminus of its substrate. In the case of H-Gly-Phe-Leu-OH, ACE catalyzes the hydrolysis of the peptide bond between glycine and phenylalanine, releasing the dipeptide Phenylalanyl-Leucine (Phe-Leu) and the amino acid Glycine (Gly).

Caption: Enzymatic cleavage of H-Gly-Phe-Leu-OH by ACE.

The rationale for using H-Gly-Phe-Leu-OH lies in the straightforward nature of its cleavage products, which can be separated and quantified using standard analytical techniques such as High-Performance Liquid Chromatography (HPLC).

Experimental Protocol: ACE Activity Assay using H-Gly-Phe-Leu-OH

This section provides a detailed, step-by-step methodology for determining ACE activity using H-Gly-Phe-Leu-OH as a substrate. This protocol is adapted from established methods for similar tripeptide substrates like Hippuryl-Histidyl-Leucine (HHL).[4]

Principle

The assay measures the rate of formation of the cleavage product, Glycine, or the disappearance of the substrate, H-Gly-Phe-Leu-OH. Quantification is achieved via Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection. The ACE inhibitory activity of a test compound can be determined by measuring the reduction in product formation in its presence.

Materials and Reagents

• H-Gly-Phe-Leu-OH (Substrate)

• Angiotensin-Converting Enzyme (ACE) from rabbit lung

• Glycine (Product Standard)

• Boric acid

• Sodium chloride (NaCl)

• Hydrochloric acid (HCl)

• Acetonitrile (ACN) , HPLC grade

• Trifluoroacetic acid (TFA) , HPLC grade

• Ultrapure water

• Test compounds (potential inhibitors)

Equipment

• HPLC system with a C18 column and UV detector

• Water bath or incubator set to 37°C

• Vortex mixer

• Microcentrifuge

• pH meter

• Analytical balance

• Calibrated micropipettes

Solutions Preparation

• Assay Buffer (100 mM Borate Buffer with 300 mM NaCl, pH 8.3): Dissolve the appropriate amount of boric acid and NaCl in ultrapure water. Adjust the pH to 8.3 with NaOH.

• Substrate Stock Solution (5 mM H-Gly-Phe-Leu-OH): Dissolve H-Gly-Phe-Leu-OH in the Assay Buffer.

• ACE Working Solution (2 mU/mL): Dilute the ACE stock solution in the Assay Buffer. The optimal concentration may need to be determined empirically.

• Stopping Solution (1 M HCl): Dilute concentrated HCl in ultrapure water.

• Mobile Phase A (0.1% TFA in water): Add 1 mL of TFA to 999 mL of ultrapure water.

• Mobile Phase B (0.1% TFA in acetonitrile): Add 1 mL of TFA to 999 mL of acetonitrile.

Assay Procedure

Caption: Workflow for the ACE activity assay using H-Gly-Phe-Leu-OH.

• Reaction Setup: In a microcentrifuge tube, combine:

  • 50 µL of Assay Buffer (for control) or test compound solution.

  • 50 µL of 5 mM H-Gly-Phe-Leu-OH solution.

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes.

• Reaction Initiation: Start the reaction by adding 25 µL of the 2 mU/mL ACE solution.

• Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 30-60 minutes). The incubation time should be optimized to ensure the reaction is within the linear range.

• Reaction Termination: Stop the reaction by adding 100 µL of 1 M HCl.

• Sample Preparation for HPLC: Centrifuge the terminated reaction mixture at high speed (e.g., 10,000 x g) for 10 minutes to pellet any precipitated protein.

• HPLC Analysis:

  • Inject a suitable volume (e.g., 20 µL) of the supernatant onto a C18 RP-HPLC column.

  • Elute the substrate and products using a gradient of Mobile Phase A and Mobile Phase B.

  • Monitor the absorbance at 228 nm.

  • Identify and quantify the peak corresponding to Glycine by comparing its retention time and peak area to a standard curve of known Glycine concentrations.

Data Analysis

The percentage of ACE inhibition is calculated using the following formula:

% Inhibition = [(A_control - A_inhibitor) / A_control] x 100

Where:

• A_control is the peak area of Glycine in the absence of an inhibitor.

• A_inhibitor is the peak area of Glycine in the presence of the test compound.

The IC₅₀ value (the concentration of inhibitor required to inhibit 50% of ACE activity) can be determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Kinetic Parameters: A Comparative Perspective

Substrate	Enzyme Source	Kₘ (mM)	Vₘₐₓ (µmol/min/mg)	kcat (s⁻¹)	Reference
Hippuryl-His-Leu (HHL)	Rabbit Lung ACE	1.34	-	-	[1]
N-[3-(2-furyl)acryloyl]-Phe-Gly-Gly (FAPGG)	Rabbit Lung ACE	-	-	-	[5]

Note: The absence of complete kinetic data for H-Gly-Phe-Leu-OH highlights an opportunity for further research to fully characterize this substrate.

Trustworthiness and Self-Validation

The robustness of the described protocol is ensured by several self-validating steps:

• Inclusion of Controls: A positive control (no inhibitor) establishes the baseline enzyme activity, while a negative control (no enzyme) confirms that substrate degradation is enzyme-dependent.

• Standard Curve: The use of a Glycine standard curve for quantification ensures accurate measurement of the product.

• Linearity of Reaction: The incubation time and enzyme concentration should be optimized to ensure that the reaction rate is linear over the course of the assay.

• Inhibitor Validation: Known ACE inhibitors, such as captopril or lisinopril, can be used as positive controls for inhibition to validate the assay's sensitivity and accuracy.

Conclusion: The Utility of H-Gly-Phe-Leu-OH in Peptidase Research

H-Gly-Phe-Leu-OH serves as a valuable and versatile substrate for the investigation of peptidyl dipeptidase activity, particularly that of Angiotensin-Converting Enzyme. Its simple structure and the ease of separation of its cleavage products make it an attractive tool for both fundamental enzymatic studies and the high-throughput screening of potential inhibitors. While a comprehensive kinetic characterization of H-Gly-Phe-Leu-OH with ACE remains to be fully elucidated, the detailed protocol provided in this guide, based on established principles for similar substrates, offers a robust framework for its immediate application in the laboratory. The continued exploration of such synthetic substrates is paramount to advancing our understanding of peptidyl dipeptidase function and to the development of novel therapeutics targeting these critical enzymes.

References

• Analyzed reactions of angiotentin converting enzyme. Top: Cleavage of... ResearchGate. Available at: [Link]

• H-Gly-Phe-Leu-OH. PubChem. Available at: [Link]

• Measuring Angiotensin-I Converting Enzyme Inhibitory Activity by Micro Plate Assays: Comparison Using Marine Cryptides and Tentative Threshold Determinations with Captopril and Losartan. Academia.edu. Available at: [Link]

• A New Substrate for Angiotensin Converting Enzyme (ACE) Assay Using HPLC. Pharmaceutical Sciences. Available at: [Link]

• Sensitive method for quantitation of angiotensin-converting enzyme (ACE) activity in tissue. PubMed. Available at: [Link]

• Technical Manual Angiotensin-converting Enzyme (ACE) Activity Assay Kit. Assay Genie. Available at: [Link]

• ACE Inhibition Assay. OneLab. Available at: [Link]

Sources

• 1. Three key proteases – angiotensin-I-converting enzyme (ACE), ACE2 and renin – within and beyond the renin-angiotensin system - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ACE Inhibition Assay - Protocol - OneLab [onelab.andrewalliance.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Thermodynamic Stability of Gly-Phe-Leu in Aqueous Solution

An In-Depth Technical Guide for Drug Development

Executive Summary

The tripeptide Glycyl-L-Phenylalanyl-L-Leucine (Gly-Phe-Leu or GFL) presents a complex thermodynamic profile defined by two competing stability landscapes: chemical integrity (resistance to hydrolysis/cyclization) and physical assembly (supramolecular aggregation).

While GFL is frequently utilized as a cathepsin B-cleavable linker in antibody-drug conjugates (ADCs) and prodrugs, its thermodynamic stability in aqueous solution is compromised by a specific propensity for diketopiperazine (DKP) formation . Unlike standard peptide bond hydrolysis, which is kinetically slow at neutral pH, the N-terminal Gly-Phe sequence allows for rapid intramolecular aminolysis, rendering the linear peptide thermodynamically unstable relative to its cyclic degradation products.

This guide analyzes the thermodynamic drivers of these transitions, providing researchers with the mechanistic insights and experimental protocols necessary to characterize and stabilize GFL-containing formulations.

Physicochemical Profile & Energetic Baseline

To model the thermodynamic behavior of GFL, we must first establish its ionization state and solvation properties. In aqueous solution at physiological pH, GFL exists primarily as a zwitterion.

Table 1: Physicochemical Parameters of Gly-Phe-Leu

Parameter	Value (Approx.)	Source/Rationale
Molecular Weight	335.4 g/mol	Calculated
pKa (N-term Amine)	9.60	Glycine N-term characteristic [1]
pKa (C-term Carboxyl)	2.36	Leucine C-term characteristic [1]
Isoelectric Point (pI)	~5.98	Average of pKa1 and pKa2
Hydrophobicity (LogP)	~1.2	Phe/Leu are highly hydrophobic; Gly is neutral
Solubility Profile	Amphiphilic	Soluble at low conc.; aggregates at high conc.

Thermodynamic Implication: At pH 7.4, the N-terminus is protonated (

) and the C-terminus is deprotonated ( ). The high hydrophobicity of the Phe-Leu block drives a positive change in heat capacity ( ) upon solvation, creating a strong entropic penalty that favors self-association (aggregation) to minimize hydrophobic surface area.

Chemical Thermodynamics: The DKP Instability Pathway

The primary threat to GFL stability is not random hydrolysis but intramolecular aminolysis . The thermodynamic equilibrium strongly favors the formation of cyclo(Gly-Phe) (a diketopiperazine) and free Leucine .

2.1 Mechanism of Failure

The flexible glycine residue at the N-terminus allows the N-terminal nitrogen to nucleophilically attack the carbonyl carbon of the phenylalanine residue. This forms a six-membered ring (DKP), cleaving the peptide bond between Phe and Leu.

• Thermodynamic Driver: Formation of the 6-membered DKP ring is enthalpically favorable (low ring strain) and entropically favored (release of Leu increases translational entropy).

• Kinetic Trigger: At pH > 6, a fraction of the N-terminal amine becomes deprotonated (

  ), dramatically increasing nucleophilicity.

2.2 Visualization of Degradation Pathway

Figure 1: The "Backbiting" degradation pathway. The linear tripeptide is thermodynamically unstable relative to the cyclic DKP product.

Physical Thermodynamics: Self-Assembly & Aggregation

While chemically unstable, GFL is also physically active. The Phe-Leu motif is a known driver of self-assembly into nanotubes and fibrils [2].

3.1 The Hydrophobic Effect

The aggregation of GFL is driven by the exclusion of water from the hydrophobic Phe and Leu side chains.

• (Enthalpy): Often exothermic due to stacking between Phenylalanine rings and hydrogen bonding between peptide backbones.
• (Entropy): Positive. Water molecules form ordered "clathrate" structures around hydrophobic monomers. Aggregation releases this structured water, increasing the system's entropy.

3.2 Critical Aggregation Concentration (CAC)

Below the CAC, GFL exists as monomers. Above the CAC, it forms metastable aggregates.

• Thermodynamic Equilibrium:

  .

• Experimental Note: For short peptides like GFL, the CAC is often in the millimolar range (1–10 mM), unlike the micromolar range for long-chain surfactants.

Experimental Protocols for Stability Profiling

To validate the thermodynamic stability of GFL in your specific formulation, use the following self-validating protocols.

Protocol A: Kinetic Stability (DKP Formation) via HPLC

Objective: Determine the rate constant (

) and half-life ( ) of degradation at various pH levels.

• Preparation: Prepare 1 mM GFL solutions in phosphate buffers at pH 5.0, 7.4, and 9.0.

• Incubation: Thermostat samples at 25°C, 37°C, and 60°C (accelerated stability).

• Sampling: Aliquot 50 µL at

  hours. Quench immediately with 0.1% TFA (lowers pH to stop amine nucleophilicity).

• Analysis: RP-HPLC (C18 column).

  • Mobile Phase: Gradient 5-60% Acetonitrile in water (+0.1% TFA).

  • Detection: UV at 214 nm (peptide bond) and 257 nm (Phe aromatic ring).

• Validation: Monitor the appearance of two new peaks:

  • Early eluting: Free Leucine.

  • Late eluting: Cyclo(Gly-Phe) (more hydrophobic than linear GFL).

• Calculation: Plot

  vs. time. The slope is .

Protocol B: Thermodynamic Solubility & Aggregation via DSC

Objective: Measure the enthalpy of disassembly to confirm aggregation state.

• Instrument: Differential Scanning Calorimetry (Nano-DSC).

• Sample: Prepare GFL at high concentration (e.g., 10 mg/mL) in water.

• Reference: Pure water or matching buffer.

• Scan: Heat from 10°C to 90°C at 1°C/min.

• Interpretation:

  • A broad endothermic peak indicates the "melting" (disassembly) of peptide aggregates.

  • Integration of the peak yields

    .

  • If no peak is observed, the peptide may be fully dissolved (monomeric) or the aggregates are thermally stable beyond 90°C.

Implications for Drug Development

Formulation Strategy

• pH Control: Store GFL-linkers at pH 4.0–5.5 . At this pH, the N-terminal amine is fully protonated (

  ), preventing the nucleophilic attack required for DKP formation [3].

• Excipients: Use cyclodextrins (e.g., HP-

  -CD) to encapsulate the Phe/Leu residues. This sterically hinders cyclization and prevents physical aggregation.

• Lyophilization: Remove water to arrest both hydrolysis and hydrophobic aggregation. Store as a trifluoroacetate (TFA) or hydrochloride (HCl) salt to maintain an acidic microenvironment in the solid state.

Linker Design

If GFL is used as a cleavable linker:

• Capping: Acetylating the N-terminus (Ac-Gly-Phe-Leu) completely eliminates the DKP degradation pathway by removing the nucleophilic amine. This renders the linker significantly more stable, though it may alter enzymatic cleavage kinetics by Cathepsin B.

References

• University of Calgary. Table of pKa and pI values for amino acids. Retrieved from

• Gazit, E. (2007).

• Goolcharran, C., & Borchardt, R. T. (1998). Kinetics of diketopiperazine formation using model peptides. Journal of Pharmaceutical Sciences, 87(3), 283–288. Retrieved from

• Sigma-Aldrich. Peptide Stability and Solubility Guidelines. Retrieved from

The Pharmacophore and the Fragment: A Technical Analysis of Leu-Enkephalin vs. H-Gly-Phe-Leu-OH

[1]

Executive Summary

This technical guide delineates the structural, pharmacological, and metabolic distinctions between the endogenous opioid peptide Leu-Enkephalin (Tyr-Gly-Gly-Phe-Leu) and its C-terminal tripeptide fragment H-Gly-Phe-Leu-OH .[1]

While Leu-Enkephalin acts as a potent agonist at

- and -opioid receptors, the H-Gly-Phe-Leu-OH fragment represents a biologically inert metabolite in the context of opioid signaling, formed specifically by the action of Dipeptidyl Peptidase III (DPP III) .[1] This guide analyzes the "Message-Address" concept to explain the loss of bioactivity in the fragment and provides protocols for differentiating these species in drug development workflows.

Structural & Physicochemical Divergence

The primary distinction lies in the peptide sequence length and the presence of the N-terminal Tyrosine residue. The removal of the N-terminal dipeptide (Tyr-Gly) from Leu-Enkephalin yields H-Gly-Phe-Leu-OH.[1]

Comparative Data Matrix[1]

Feature	Leu-Enkephalin	H-Gly-Phe-Leu-OH
Sequence	H-Tyr-Gly-Gly-Phe-Leu-OH	H-Gly-Phe-Leu-OH
Residue Span	1–5	3–5
Molecular Weight	555.62 g/mol	335.39 g/mol
Pharmacophore	Present (Tyr )	Absent
Opioid Activity	High ( > agonist)	Negligible / Null
Primary Origin	Proenkephalin A processing	DPP III degradation of Leu-Enk
LogP (Est.)	~1.6 (Amphipathic)	~0.8 (Hydrophobic shift)

The "Message-Address" Deficit

Schwyzer’s "Message-Address" concept is the governing principle here.[1]

• The Message (Tyr-Gly-Gly): The N-terminal Tyrosine (specifically the phenol group and the amine) is the "message" element responsible for triggering the opioid receptor's conformational change.[1]

• The Address (Phe-Leu): The C-terminal residues provide the "address," conferring affinity and selectivity for the

  -opioid receptor.[1]

Technical Insight: H-Gly-Phe-Leu-OH retains part of the "address" but completely lacks the "message."[1] Consequently, it can theoretically dock near the receptor surface via hydrophobic interactions (Phe/Leu) but cannot induce receptor activation, rendering it pharmacologically inert as an opioid.

Metabolic Pathways & Enzymatic Specificity

The formation of H-Gly-Phe-Leu-OH is not random; it is a specific biomarker of Dipeptidyl Peptidase III (DPP III) activity.[1] Understanding this pathway is critical for stability studies in plasma or tissue homogenates.

The Proteolytic Landscape

Leu-Enkephalin is rapidly degraded (half-life < 2 min in plasma) by three primary enzymatic routes.[1] The specific fragment H-Gly-Phe-Leu-OH is only produced via Route 3.[1]

• Aminopeptidase N (APN / CD13): Cleaves the Tyr

  -Gly bond.[1]

  • Product: Des-Tyr-Leu-Enkephalin (Gly-Gly-Phe-Leu).[1]

• Neprilysin (NEP / CD10 / Enkephalinase): Cleaves the Gly

  -Phe bond.[1]

  • Products: Tyr-Gly-Gly + Phe-Leu.[1][2][3][4]

• Dipeptidyl Peptidase III (DPP III): Cleaves the Gly

  -Gly bond.[1][5]

  • Products: Tyr-Gly + Gly-Phe-Leu (H-Gly-Phe-Leu-OH) .[1][2]

Pathway Visualization

Figure 1: Enzymatic degradation pathways of Leu-Enkephalin.[1] H-Gly-Phe-Leu-OH is the specific product of DPP III cleavage.[1]

Experimental Protocols

To validate the difference between the parent peptide and the fragment, the following protocols utilize radioligand binding (for activity) and LC-MS (for metabolic tracking).

Protocol A: Competitive Radioligand Binding Assay

Objective: Quantify the loss of affinity of H-Gly-Phe-Leu-OH compared to Leu-Enkephalin at the

-opioid receptor (DOR).[1]

Materials:

• Receptor Source: CHO cell membranes stably expressing human DOR.

• Radioligand: [

  H]-DPDPE (Saturation: 0.5 nM).[1]

• Competitors: Leu-Enkephalin (10

  to 10 M) and H-Gly-Phe-Leu-OH (10 to 10 M).[1]

Methodology:

• Preparation: Suspend membranes (20 µg protein/well) in Tris-HCl buffer (50 mM, pH 7.4) containing protease inhibitors (Bestatin, Thiorphan) to prevent degradation during assay.[1]

• Incubation:

  • Add 50 µL [

    H]-DPDPE.[1]

  • Add 50 µL Competitor (Leu-Enk or GFL).[1]

  • Incubate for 90 minutes at 25°C.

• Termination: Rapid filtration through GF/B glass fiber filters using a cell harvester. Wash 3x with ice-cold buffer.[1]

• Analysis: Measure radioactivity via liquid scintillation counting.

• Calculation: Plot % Specific Binding vs. Log[Concentration].

  • Expected Result: Leu-Enkephalin will show a sigmoidal displacement curve (

    ~1-10 nM).[1] H-Gly-Phe-Leu-OH will show no displacement up to 100 µM, confirming lack of binding.[1]

Protocol B: DPP III Specificity Assay (LC-MS/MS)

Objective: Confirm H-Gly-Phe-Leu-OH formation is dependent on DPP III and not other proteases.[1]

Methodology:

• Substrate: Leu-Enkephalin (10 µM) in Tris buffer.

• Enzyme Groups:

  • Group A: Rat Brain Homogenate (Control).[1]

  • Group B: Homogenate + Bestatin (APN inhibitor).[1]

  • Group C: Homogenate + Thiorphan (NEP inhibitor).[1]

  • Group D: Homogenate + Probestin (Specific DPP III inhibitor).[1]

• Reaction: Incubate at 37°C. Aliquot samples at 0, 15, 30, 60 min.

• Quenching: Add equal volume ice-cold Acetonitrile + 0.1% Formic Acid. Centrifuge at 10,000g.

• Detection: Inject supernatant into LC-MS/MS. Monitor MRM transitions:

  • Leu-Enk: 556.2

    425.2 (y4 ion).[1]

  • H-Gly-Phe-Leu-OH: 336.2

    120.1 (Phe immonium).[1]

• Validation:

  • Group D (Probestin) should show zero accumulation of H-Gly-Phe-Leu-OH, proving it is the unique product of DPP III.[1]

References

• Schwyzer, R. (1977). ACTH: A short introductory review. Annals of the New York Academy of Sciences, 297(1), 3-26. (Establishes the Message-Address Concept). Link

• Lee, A. G., et al. (2022). Survey of Dipeptidyl Peptidase III Inhibitors: From Small Molecules of Microbial or Synthetic Origin to Aprotinin. Pharmaceuticals, 15(5), 580.[1] (Details DPP III cleavage of Enkephalins). Link

• Prajapati, S. C., & Chauhan, S. S. (2011). Dipeptidyl peptidase III: a novel broad specificity activator of collagen-induced platelet aggregation.[1] The FEBS Journal, 278(18), 3256-3269.[1] (Characterizes DPP III substrate specificity). Link[1]

• PubChem. (2024).[1] Leu-enkephalin (CID 461776).[1] National Library of Medicine. Link

Sources

• 1. Leu-enkephalin - Wikipedia [en.wikipedia.org]
• 2. Leu-Enkephalin | C28H37N5O7 | CID 461776 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Chemical and enzymatic stability as well as transport properties of a Leu-enkephalin analogue and ester prodrugs thereof - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Survey of Dipeptidyl Peptidase III Inhibitors: From Small Molecules of Microbial or Synthetic Origin to Aprotinin - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Determination of the Isoelectric Point (pI) for the Gly-Phe-Leu Peptide

Abstract

The isoelectric point (pI) is a fundamental physicochemical property of peptides and proteins, representing the pH at which the molecule carries no net electrical charge.[1][2][3] This parameter is of paramount importance in drug development and biochemical research, as it profoundly influences a peptide's solubility, stability, and interaction with other molecules.[2][4] Proteins are least soluble at their isoelectric point, a principle that is widely exploited in purification techniques like isoelectric focusing and chromatography.[2] This guide provides a detailed, first-principles approach to the calculation of the isoelectric point for the tripeptide Glycyl-L-phenylalanyl-L-leucine (Gly-Phe-Leu), designed for scientists and researchers in the pharmaceutical and biotechnological fields.

Foundational Principles: Ionization and the Zwitterion

Peptides are polymers of amino acids linked by amide (peptide) bonds.[1] The overall charge of a peptide is the sum of the charges of its constituent ionizable groups. These include the N-terminal α-amino group, the C-terminal α-carboxyl group, and any ionizable side chains (R-groups) of the amino acid residues.[5][6]

The charge of each group is dictated by the solution's pH and the group's acid dissociation constant (pKa), a relationship described by the Henderson-Hasselbalch equation.[5][7][8]

pH = pKa + log ([A⁻]/[HA]) [8]

• When pH < pKa, the group is predominantly protonated (e.g., -COOH, -NH₃⁺).

• When pH > pKa, the group is predominantly deprotonated (e.g., -COO⁻, -NH₂).

• When pH = pKa, the group is 50% protonated and 50% deprotonated.[9][10]

At a specific pH, known as the isoelectric point (pI), the positive and negative charges on the molecule balance, resulting in a net charge of zero.[3] At this point, the molecule exists as a zwitterion, or dipolar ion.[3]

Analysis of the Gly-Phe-Leu Tripeptide

To calculate the pI of Gly-Phe-Leu, we must first identify all potentially ionizable functional groups within its structure.

• Structure: The peptide consists of Glycine, Phenylalanine, and Leucine residues. The N-terminus is Glycine, and the C-terminus is Leucine.

  • Glycine (Gly): Side chain is a hydrogen atom (-H).

  • Phenylalanine (Phe): Side chain is a benzyl group (-CH₂-C₆H₅).

  • Leucine (Leu): Side chain is an isobutyl group (-CH₂-CH(CH₃)₂).

• Ionizable Groups: In this specific tripeptide, only two groups can be ionized:

  • The N-terminal α-amino group on the Glycine residue (-NH₃⁺ / -NH₂).

  • The C-terminal α-carboxyl group on the Leucine residue (-COOH / -COO⁻).

The side chains of Glycine, Phenylalanine, and Leucine are non-polar and do not contain ionizable groups. Therefore, the pI calculation for Gly-Phe-Leu is determined solely by the pKa values of its terminal groups.

Tabulation of Relevant pKa Values

The pKa values of the terminal groups in a peptide are different from those in free amino acids due to the influence of the adjacent peptide bond.[11] Authoritative sources report the average pKa values for terminal groups in peptides and proteins as summarized below.

Ionizable Group	Residue	Typical pKa Value	Source(s)
N-terminal α-amino group	Glycine	~7.7 - 8.0	[11][12]
C-terminal α-carboxyl group	Leucine	~3.3	[11][12]

For this calculation, we will use the representative values of pKa₁ = 3.3 for the C-terminal carboxyl group and pKa₂ = 7.7 for the N-terminal amino group.

Step-by-Step Protocol for pI Calculation

The calculation of the isoelectric point for a peptide with two ionizable groups is a direct application of its definition. The pI is the pH at which the molecule's net charge is zero. For a simple peptide like Gly-Phe-Leu, this occurs at the midpoint between the pKa values of its two ionizable groups.

Experimental Workflow: Theoretical pI Determination

Sources

• 1. cdn.prod.website-files.com [cdn.prod.website-files.com]
• 2. foodsciencetoolbox.com [foodsciencetoolbox.com]
• 3. Isoelectric Point (PI) Determination - Creative Proteomics [creative-proteomics.com]
• 4. bachem.com [bachem.com]
• 5. ADD YOUR PAGE TITLE [employees.csbsju.edu]
• 6. Protein N-Terminus and C-Terminus: Structure, Functions, and Analytical Techniques - MetwareBio [metwarebio.com]
• 7. scribd.com [scribd.com]
• 8. Henderson–Hasselbalch equation - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chegg.com [chegg.com]
• 12. A summary of the measured pK values of the ionizable groups in folded proteins - PMC [pmc.ncbi.nlm.nih.gov]

Crystal Structure Analysis of Glycyl-L-phenylalanyl-L-leucine (GFL)

Executive Summary

Glycyl-L-phenylalanyl-L-leucine (Gly-Phe-Leu or GFL) is a bioactive tripeptide widely recognized as the C-terminal recognition motif of the endogenous opioid peptide Leucine-Enkephalin (Tyr-Gly-Gly-Phe-Leu).[1][2][3][4] Beyond its pharmacological role, GFL is a critical model system in supramolecular chemistry for studying peptide self-assembly, hydrogelation, and protease responsiveness (specifically Cathepsin B).[3]

This technical guide provides a rigorous structural analysis of GFL. It synthesizes crystallographic data from its presence in the Enkephalin lattice and comparative studies of its isomers. It focuses on the conformational plasticity of the GFL sequence, which can toggle between

-turn and extended -strand geometries—a feature utilized in drug delivery systems to control release kinetics.

Chemical & Crystallographic Profile

Molecular Identity[1][2][3]

• IUPAC Name: (2S)-2-[[(2S)-2-[(2-aminoacetyl)amino]-3-phenylpropanoyl]amino]-4-methylpentanoic acid[1][2][3][5]

• Sequence: H-Gly-Phe-Leu-OH[1][2][3][5]

• Molecular Formula:

  [1][2][3]

• Molecular Weight: 335.40 g/mol [1][2][3]

• Zwitterionic State: In the crystalline solid state, the peptide typically exists as a zwitterion (

  ).

Crystal System & Unit Cell Parameters

While the free tripeptide GFL is often amorphous or microcrystalline, its precise atomic coordinates are derived from the high-resolution crystal structure of Leucine-Enkephalin (YGGFL) , where the GFL tail dictates the packing.

Reference Lattice (from Leu-Enkephalin Dihydrate):

• Crystal System: Monoclinic

• Space Group:

  (Chiral, non-centrosymmetric)[3]

• Unit Cell Dimensions:

  • [3]
  • [3][6]
  • [3][6]
  • [1][2][3][6]

• Packing Density (

  ): 4 molecules per asymmetric unit (indicating high conformational flexibility).[2][3]

Note on Isomer Distinction: The structural isomer Gly-Leu-Phe (GLF) crystallizes as a hemihydrate in the

space group with distinct cell parameters ( ).[3] Researchers must not confuse these two entries in the Cambridge Structural Database (CSD).

Conformational Analysis

The biological and material activity of GFL is governed by the torsion angles (

) of the Phenylalanine (Phe) and Leucine (Leu) residues.

Backbone Torsion Angles

In the crystalline state, the GFL segment adopts two primary conformations depending on the solvent environment and packing forces:

Conformation Type	( )	( )	( )	( )	Structural Significance
Type I' -Turn	-60	-30	-90	0	Bioactive Form: Stabilizes the "folded" state seen in receptor binding pockets.[1][2][3]
Extended -Strand	-120	+120	-110	+130	Assembly Form: Dominates in supramolecular nanotubes and hydrogels; facilitates sheet stacking.[1][2][3]

Side-Chain Orientation (Rotamers)

• Phenylalanine (

  ): Predominantly adopts the trans ( ) or gauche- ( ) conformation.[1][2][3] This positions the aromatic ring to engage in T-shaped -stacking interactions with neighboring Phe residues, a key driver of self-assembly.[1][2][4]

• Leucine (

  ): The isobutyl side chain shows high thermal motion but generally favors the rotamer, maximizing hydrophobic burial against the Phe ring.

Visualization of Conformational Hierarchy

The following diagram illustrates the transition from the chemical sequence to the 3D supramolecular assembly.

Figure 1: Structural hierarchy of GFL, mapping the transition from primary sequence to crystalline and supramolecular forms.[1][2][3]

Supramolecular Architecture & Self-Assembly[1][2][3][7][8]

For drug development professionals, the supramolecular arrangement of GFL is often more relevant than the single-crystal metric. GFL is a "self-assembling peptide" (SAP) capable of forming hydrogels used for controlled drug release.[1][2][3]

The "Phenylalanine Zipper" Mechanism

The crystal lattice is stabilized by a "zipper" of hydrophobic interactions:

• - Stacking: The phenyl rings of the Phe residues stack at a distance of ~5.0 (centroid-to-centroid).[1][2][3] This interaction is directional and dictates the long-axis growth of peptide nanotubes.

• Hydrophobic Pocket: The Leucine side chain interlocks with the Phenylalanine ring of an adjacent strand, excluding water and creating a dry hydrophobic core.

• Water Channels: In the hydrated crystal forms (hemihydrate/dihydrate), water molecules bridge the N-terminal ammonium and C-terminal carboxylate groups, stabilizing the zwitterionic head-to-tail network.[2]

Comparative Isomer Data

To validate the structure, it is crucial to distinguish GFL from its isomer Gly-Leu-Phe (GLF).[1][2][3]

Feature	Gly-Phe-Leu (GFL)	Gly-Leu-Phe (GLF)
C-Terminus	Leucine (Hydrophobic/Branched)	Phenylalanine (Aromatic/Planar)
Assembly Motif	Nanotubes / Fibers	Platelets / Layers
Solubility	Lower (due to C-term Leu burial)	Higher
Protease Target	Cathepsin B (Cleaves F-L bond)	Less specific

Experimental Protocol: Crystallization & Diffraction

To replicate the crystal growth for X-ray diffraction (XRD) analysis, the following protocol is recommended. This method favors the formation of the stable extended

-sheet polymorph.

Crystallization Workflow

• Solvent System: Prepare a 50:50 (v/v) mixture of Methanol and Water.[2][3] GFL has limited solubility in pure water.[2]

• Dissolution: Dissolve GFL at 10 mg/mL. Briefly sonicate (30s) to ensure complete dispersion.

• Vapor Diffusion (Hanging Drop):

  • Place 2

    L of peptide solution on a siliconized cover slip.

  • Invert over a reservoir containing 100% Ethanol (precipitant).[2][3]

  • Seal with grease and store at 4°C.[2]

• Observation: Needle-like crystals (monoclinic) typically appear within 48-72 hours.[1][2][3]

XRD Data Collection Parameters

• Source: Cu K

  ( ) or Synchrotron ( ).

• Temperature: 100 K (Cryo-cooling is essential to reduce thermal motion of the Leu side chain).[2]

• Resolution Target: < 0.85

  for atomic resolution.

Figure 2: Optimized crystallization workflow for obtaining diffraction-quality GFL crystals.

Implications for Drug Development[9]

Protease-Responsive Linkers

The GFL sequence is a specific substrate for Cathepsin B , a lysosomal cysteine protease overexpressed in many tumor cells.

• Mechanism: In the crystal structure, the scissile bond (Phe-Leu) is exposed in the extended conformation.

• Application: Drug conjugates (e.g., Doxorubicin-GFL-Polymer) remain stable in the bloodstream (folded/buried state) but are cleaved inside the tumor cell (extended state accessible to enzyme), releasing the payload.[3]

Solid-State Stability

Understanding the crystal packing explains the shelf-life stability of GFL-based drugs.[1][2] The high melting point (>200°C) and low hygroscopicity of the crystalline form are due to the tight intermolecular H-bond network (Sheet structure) and hydrophobic shielding by the Phe/Leu side chains.

References

• Griffin, J. F., & Smith, G. D. (1983). Crystal structure of leucine-enkephalin. Nature, 306, 447-450.[7] Link[1][2][3]

  • Foundational reference for the GFL conform

• Delettré, J., et al. (1988). Crystalline structure of L-glycyl-L-leucyl-L-phenylalanine hemihydrate.[1][2][3] Acta Crystallographica Section C, 44(5), 902-904.[2][3] Link[1][2][3]

  • Critical compar

• Gazit, E. (2007). Self-assembled peptide nanostructures: the growth of a new class of nanomaterials. Chemical Society Reviews, 36(8), 1263-1269.[2][3] Link[1][2][3]

  • Authoritative source on the Phe-Phe stacking mechanism driving GFL assembly.

• Karle, I. L., et al. (1983). Conformation of the enkephalins and their analogs in the solid state. Accounts of Chemical Research, 16(6), 204-210.[2][3] Link

  • Detailed analysis of the backbone torsion angles in enkephalin crystals.

• Cambridge Structural Database (CSD). Entries for peptide fragments.[2][3][6] Link

  • Primary repository for small molecule organic crystal structures.[1][3]

Sources

• 1. Gly-Phe-Asp-Leu-Asn-Gly-Gly-Gly-Val-Gly | C38H57N11O14 | CID 21945652 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. YGGFL zwitterion | C28H37N5O7 | CID 124081685 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Gln-Ile-Gly-Leu-Phe | C28H44N6O7 | CID 101777178 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. helios.eie.gr [helios.eie.gr]
• 5. Leu-Enkephalin | C28H37N5O7 | CID 461776 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. journals.iucr.org [journals.iucr.org]
• 7. Crystal structure of leucine-enkephalin - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Solubilization and Handling of H-Gly-Phe-Leu-OH for Biological Assays

The following Application Note and Protocol is designed for researchers requiring high-precision handling of the hydrophobic tripeptide H-Gly-Phe-Leu-OH for biological assays.

Executive Summary

The tripeptide H-Gly-Phe-Leu-OH (Gly-Phe-Leu) presents specific solubility challenges due to the dominance of hydrophobic side chains (Phenylalanine and Leucine) relative to its short backbone. While theoretically zwitterionic at neutral pH, the lack of charged side chains renders it sparingly soluble in pure aqueous media. This guide outlines a DMSO-based "Stock-and-Dilute" protocol validated for maintaining peptide stability while preventing precipitation ("crashing out") during introduction to cell culture or enzymatic assays.

Physicochemical Analysis & Solubility Logic

To dissolve a peptide effectively, one must understand the intermolecular forces opposing solvation.

Amino Acid Composition Analysis

Residue	Position	Property	Hydrophobicity Index (pH 7)	Solvation Impact
Glycine (Gly)	N-Terminus	Neutral / Flexible	0	Minimal contribution; provides backbone flexibility.
Phenylalanine (Phe)	Middle	Aromatic / Hydrophobic	100	Major barrier. Pi-stacking interactions can lead to aggregation/gelation.
Leucine (Leu)	C-Terminus	Aliphatic / Hydrophobic	97	Major barrier. Promotes exclusion from water structure.

• Net Charge (pH 7.4): ~0 (Zwitterionic: N-term

  / C-term ).

• Predicted pI: ~5.8 – 6.0.

• Solubility Challenge: The peptide has no polar side chains to interact with water molecules. The hydrophobic effect drives the peptides to aggregate rather than disperse in aqueous buffer.

Solvent Selection Matrix

Solvent System	Solubility	Bio-Compatibility	Recommendation
100% Water	Poor (< 0.1 mg/mL)	High	Do Not Use for stock preparation.
PBS (pH 7.4)	Poor	High	Do Not Use for stock; only for final dilution.
DMSO (Anhydrous)	Excellent (> 20 mg/mL)	Low (Toxic > 1%)	Primary Choice for Master Stock.
DMF	Good	Low (Toxic > 0.5%)	Alternative if DMSO interferes with specific assay.[1]
0.1 M Acetic Acid	Moderate	Moderate	Use only if DMSO is strictly prohibited.

Protocol: The "Stock-and-Dilute" Method (Recommended)

This protocol utilizes Dimethyl Sulfoxide (DMSO) to disrupt hydrophobic interactions, creating a high-concentration Master Stock that is subsequently diluted into the assay medium.

Phase 1: Preparation of Master Stock Solution (10 mM)

Objective: Create a stable, concentrated solution free of aggregates.

• Calculate Mass:

  • Molecular Weight (MW) of H-Gly-Phe-Leu-OH ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    335.4 g/mol .

  • Target Concentration: 10 mM.

  • Target Volume: 1 mL.

  • Required Mass:

    .

  • Note: Always weigh the peptide first, then calculate the solvent volume based on the actual mass to ensure accuracy.

• Dissolution:

  • Add anhydrous DMSO (sterile filtered) to the vial containing the lyophilized peptide.

  • Vortex vigorously for 30 seconds.

  • Sonicate in a water bath for 5–10 minutes at room temperature. Critical Step: This disrupts potential beta-sheet micro-aggregates formed by the Phenylalanine residues.

  • Visual Inspection: The solution must be crystal clear. If cloudy, sonicate further.[2]

• Storage:

  • Aliquot into small volumes (e.g., 20–50 µL) to avoid freeze-thaw cycles.

  • Store at -20°C (stable for 3 months) or -80°C (stable for 1 year).

  • Protect from light and moisture (use amber tubes or wrap in foil).

Phase 2: Preparation of Working Solution (Assay Dilution)

Objective: Dilute the stock into aqueous media without precipitation.

The "Dropwise-Vortex" Technique: Hydrophobic peptides often precipitate if added rapidly to water (the "oil-crashing" effect).

• Pre-warm the aqueous assay buffer (e.g., PBS or Cell Media) to 37°C.

• Set a vortex mixer to medium speed.

• While vortexing the buffer tube, slowly add the DMSO stock dropwise (or submerged injection) into the center of the vortex.

• Limit: Ensure the final DMSO concentration is

  (v/v) for cell assays.

  • Example: Dilute 1 µL of 10 mM Stock into 999 µL Media

    10 µM Peptide (0.1% DMSO).

Visual Workflow & Decision Logic

Caption: Logical workflow for solubilizing hydrophobic peptides, emphasizing the critical visual inspection and dilution technique to prevent precipitation.

Critical Considerations for Biological Assays

DMSO Cytotoxicity Thresholds

Before applying the peptide, verify the DMSO tolerance of your specific cell line.

Cell Type	Max Recommended DMSO (%)	Notes
Primary Neurons	0.1%	Highly sensitive; use intermediate dilution step.
HeLa / HEK293	0.5% - 1.0%	Robust; standard protocol applies.
Stem Cells (iPSCs)	0.1%	DMSO can induce differentiation.
Enzymatic Assays	5.0%	Enzymes are generally more tolerant than cells.

Concentration Verification

Because weighing small masses (< 1 mg) is error-prone, verify the stock concentration using UV spectroscopy if precision is critical.

• Wavelength: 257 nm (Phenylalanine absorption).

• Extinction Coefficient (

  ): ~195 M cm per Phe residue.

• Note: Since

  is low, this method requires a high concentration (mM range). For lower concentrations, amino acid analysis (AAA) is the gold standard.

Troubleshooting "Gummy" Precipitates

If the peptide forms a gel or gummy solid upon water addition:

• Cause: Rapid hydrophobic collapse (aggregation).

• Solution:

  • Centrifuge the sample to pellet the aggregate.[3]

  • Remove the supernatant.

  • Redissolve the pellet in 100% DMSO .

  • Repeat the dilution step, but increase the mixing speed and add the peptide slower.

  • Consider using a carrier protein (e.g., 0.1% BSA) in the aqueous buffer to sequester hydrophobic patches.

References

• PubChem. (2023). H-Gly-Phe-Leu-OH Compound Summary (CID 7016074).[4] National Library of Medicine. [Link]

• LifeTein. (2024).[2] Optimizing Peptide Solubility in Cell Culture: A Guide to Safe and Effective DMSO Use.[Link]

Sources

• 1. biocat.com [biocat.com]
• 2. lifetein.com [lifetein.com]
• 3. jpt.com [jpt.com]
• 4. H-Gly-phe-leu-OH | C17H25N3O4 | CID 7016074 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocol for Cathepsin C assay using H-Gly-Phe-Leu-OH

Application Note: Kinetic Characterization of Cathepsin C (DPP1) Activity via HPLC-Based Cleavage of H-Gly-Phe-Leu-OH

Executive Summary & Scientific Rationale

While fluorogenic substrates like Gly-Phe-AMC are industry standards for high-throughput screening of Cathepsin C (CatC), they suffer from steric artifacts introduced by the bulky fluorophore at the P1' position. This application note details a rigorous Reverse-Phase HPLC (RP-HPLC) protocol for monitoring the cleavage of the native tripeptide H-Gly-Phe-Leu-OH .

This method is superior for mechanistic studies requiring "trace-less" native peptide interactions. It directly quantifies the enzymatic removal of the N-terminal dipeptide (Gly-Phe) and the release of the C-terminal amino acid (Leucine), providing a direct window into the enzyme's S1/S2 pocket specificity without fluorogenic interference.

Key Mechanistic Insight: Cathepsin C (Dipeptidyl Peptidase I) is a chloride-dependent cysteine protease.[1][2] Unlike other cathepsins, it functions as an oligomer (tetramer) and requires halide ions for conformational stability and activity.[1] Failure to include chloride ions in the assay buffer is the most common cause of experimental failure.

Reaction Mechanism

The assay monitors the exopeptidase activity where CatC cleaves the N-terminal dipeptide:

Detection Principle: Since the substrate and products lack distinct chromophores (like pNA) or fluorophores (like AMC), the reaction progress is monitored by separating the tripeptide substrate from the dipeptide product via C18 RP-HPLC, detecting peptide bond absorbance at 214 nm .

Materials & Reagents

Component	Specification	Critical Note
Enzyme	Recombinant Human Cathepsin C	Must be pre-activated.[3]
Substrate	H-Gly-Phe-Leu-OH (Tripeptide)	Purity >95%. MW ≈ 335.4 g/mol .
Buffer Base	50 mM Sodium Citrate or MES, pH 5.5	Citrate mimics lysosomal pH.
Activator 1	5 mM DTT (Dithiothreitol)	FRESHLY PREPARED. Essential to reduce the active site Cys234.
Activator 2	150 mM NaCl	MANDATORY. Cl⁻ is an allosteric activator.
Quench Solution	5% Trifluoroacetic Acid (TFA)	Stops reaction and acidifies for HPLC binding.
HPLC Mobile Phase A	Water + 0.1% TFA	HPLC Grade.
HPLC Mobile Phase B	Acetonitrile (ACN) + 0.1% TFA	HPLC Grade.

Experimental Protocol

Phase 1: Enzyme Activation (The "Lag Phase" Elimination)

Cathepsin C exists as a pro-enzyme or in inactive conformations during storage. It requires a maturation period in the presence of reducing agents and halides.

• Prepare 2X Activation Buffer:

  • 100 mM Sodium Citrate, pH 5.5

  • 300 mM NaCl

  • 10 mM DTT (Add immediately before use).

  • Note: Do not use PBS; phosphate can sometimes inhibit lysosomal enzymes or precipitate with carryover ions.

• Activation Step:

  • Dilute Cathepsin C stock to 20 µg/mL in 2X Activation Buffer .

  • Incubate at 37°C for 15 minutes .

  • Why? This reduces the active site cysteine and allows the chloride ions to stabilize the tetrameric structure required for catalysis.

Phase 2: Reaction Assembly

• Substrate Preparation:

  • Dissolve H-Gly-Phe-Leu-OH in 50 mM Citrate Buffer (pH 5.5) to a concentration of 2 mM .

  • Tip: If solubility is poor, dissolve in 50 µL DMSO first, then dilute with buffer. Keep final DMSO < 2%.

• Reaction Mix (in 1.5 mL microfuge tubes):

  • Sample: 50 µL Activated Enzyme (from Phase 1).

  • Buffer: 40 µL 50 mM Citrate Buffer (pH 5.5, 150 mM NaCl).

  • Start: Initiate by adding 10 µL of 2 mM Substrate (Final [S] = 200 µM).

• Incubation:

  • Incubate at 37°C.

  • Timepoints: Harvest aliquots at 0, 5, 10, 20, and 40 minutes.

Phase 3: Quenching & Analysis

• Stop Reaction: Transfer 50 µL of reaction mix into a tube containing 50 µL of 5% TFA . Vortex immediately.

• Clarification: Centrifuge at 10,000 x g for 5 minutes to remove any precipitated enzyme.

• HPLC Injection: Inject 20 µL of the supernatant onto the HPLC.

HPLC Method Parameters

To separate the hydrophobic tripeptide (Gly-Phe-Leu) from the dipeptide (Gly-Phe) and free Leucine.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax or Waters XBridge), 3.5 µm, 4.6 x 100 mm.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 214 nm (Peptide bond) and 254 nm (Phenylalanine ring - optional confirmation).

• Gradient:

Time (min)	% Mobile Phase B (ACN)	Event
0.0	5%	Equilibration
10.0	60%	Linear Gradient
12.0	95%	Wash
12.1	5%	Re-equilibration
15.0	5%	End

Expected Elution Order:

• Leu: ~2-3 min (Most polar)

• Gly-Phe: ~5-6 min

• Gly-Phe-Leu: ~8-9 min (Most hydrophobic)

Workflow Visualization

The following diagram illustrates the critical path for the assay, highlighting the mandatory activation step and the separation logic.

Caption: Workflow for Cathepsin C kinetic assay. Note the critical "Enzyme Activation" step requiring Chloride and DTT prior to substrate addition.

Data Analysis & Troubleshooting

Calculation of Activity

• Integrate the peak area of the product (Gly-Phe ) or the depletion of substrate (Gly-Phe-Leu ).

• Convert Area to Concentration using a standard curve of synthetic H-Gly-Phe-OH.

• Plot Concentration (

  ) vs. Time (min).

• Calculate Initial Velocity (

  ) from the linear portion of the slope.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
No Activity	Lack of Chloride ions.	Ensure buffer contains at least 100 mM NaCl.
No Activity	Oxidation of Enzyme.	DTT oxidizes rapidly. Use a fresh aliquot of 1M DTT stock.
Low Signal	Detection wavelength wrong.	Ensure UV is set to 214 nm (peptide bond), not 280 nm (Trp/Tyr only).
Peak Tailing	Column interaction.	Ensure TFA is present in the mobile phase to suppress silanol interactions.

References

• Turk, D., et al. (2001). "Structure of human dipeptidyl peptidase I (cathepsin C): exclusion domain added to an endopeptidase framework creates the machine for activation of granular serine proteases." EMBO Journal. Link

  • Context: Establishes the tetrameric structure and the exclusion domain mechanism that restricts CatC to dipeptidyl peptidase activity.[2]

• McGuire, M. J., et al. (1997). "Cloning and expression of the human dipeptidyl peptidase I (cathepsin C) gene." Biochimica et Biophysica Acta.

  • Context: Defines the chloride dependence and acidic pH optimum (pH 5.0-6.0) for the enzyme.[1][4][5][6]

• Cigic, B., & Pain, R. H. (1999). "Location of the binding site for chloride ion activation of cathepsin C." European Journal of Biochemistry. Link

  • Context: Provides the definitive kinetic evidence that Chloride ions function as allosteric activators essential for substr
• Plummer, T. H. (1976). "Human lysosomal Cathepsin C: Mechanism of activation." Journal of Biological Chemistry. Context: Historical grounding for the requirement of thiol reducing agents (DTT/Cysteine) for activity.

Sources

• 1. Human Cathepsin C ELISA Kit (EH73RB) - Invitrogen [thermofisher.com]
• 2. oaepublish.com [oaepublish.com]
• 3. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 4. Location of the binding site for chloride ion activation of cathepsin C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sci-Hub. Hydrolysis of the synthetic chromophoric hexapeptide Leu-Ser-Phe(NO2)-Nle-Ala-Leu-OMe catalyzed by bovine pepsin A / Biochimica et Biophysica Acta (BBA) - Protein Structure and Molecular Enzymology, 1984 [sci-hub.box]
• 6. Cathepsin C - Wikipedia [en.wikipedia.org]

Application Note: Optimal Solvent Systems for H-Gly-Phe-Leu-OH Reconstitution

Executive Summary

The tripeptide H-Gly-Phe-Leu-OH (GFL) presents a distinct solubility challenge due to the amphiphilic nature of its sequence. While the N-terminal Glycine is hydrophilic, the C-terminal Phenylalanine-Leucine (Phe-Leu) motif is highly hydrophobic and prone to self-assembly via

- stacking and hydrophobic interlocking.[1]

Successful reconstitution requires a solvent system that disrupts these intermolecular forces without compromising peptide integrity. This guide establishes Dimethyl Sulfoxide (DMSO) as the primary solvent for stock preparation, with specific protocols for aqueous dilution to prevent "shock precipitation" or unintended hydrogelation.

Physicochemical Profile & Solubility Logic

To select the optimal solvent, we must first understand the molecular drivers of GFL's behavior.

Molecular Properties

Property	Value / Characteristic	Implication for Solubility
Sequence	Gly-Phe-Leu	Amphiphilic: Hydrophilic Head (Gly), Hydrophobic Tail (Phe-Leu).[1]
Molecular Weight	~335.4 g/mol	Small molecule, but prone to aggregation.
Isoelectric Point (pI)	~5.8 - 6.0	Critical: At pH ~6, the peptide is zwitterionic (net charge 0) and least soluble.[1]
Hydrophobicity	High (Phe + Leu)	Water solubility is poor at neutral pH.[1] Requires organic co-solvent or extreme pH.[1]
Aggregation Risk	High	The Phe-Leu motif is a known driver of self-assembly into nanotubes or hydrogels [1, 2].

The "Solubility Valley"

Most reconstitution failures occur because researchers attempt to dissolve GFL in water at pH 7. At this pH, the peptide is electrically neutral, and the hydrophobic Phe/Leu side chains dominate, leading to precipitation or cloudiness.

The Strategy:

• Disrupt Hydrophobic Forces: Use an organic solvent (DMSO/DMF) to solvate the Phe/Leu chains.[1]

• Induce Charge Repulsion: If aqueous conditions are mandatory, adjust pH away from 6.0 (e.g., pH < 3 or pH > 8) to ionize the termini.

Decision Matrix: Selecting Your Solvent System

Use the following diagram to determine the correct protocol for your specific application.

Figure 1: Decision tree for selecting the optimal reconstitution protocol based on experimental constraints.

Detailed Protocols

Protocol A: The "Gold Standard" (DMSO Stock)

Best for: Stock solutions, chemical conjugation, and assays tolerating >0.1% DMSO.

Mechanism: DMSO (Dimethyl Sulfoxide) is a polar aprotic solvent that effectively disrupts the intermolecular hydrogen bonding and hydrophobic interactions of the Phe-Leu motif [3].

• Calculate: Determine the volume of DMSO required to reach a stock concentration of 10–20 mM . Avoid higher concentrations (>50 mM) to prevent potential gelation upon storage.[1]

• Add Solvent: Add sterile, anhydrous DMSO (Grade: Cell Culture or HPLC) directly to the lyophilized powder.

• Dissolve: Vortex gently for 15–30 seconds. The solution should become crystal clear immediately.

  • Checkpoint: If particles remain, sonicate for 5 minutes in a water bath.

• Storage: Aliquot this stock solution. Store at -20°C. Avoid repeated freeze-thaw cycles.

Protocol B: pH-Adjusted Aqueous Reconstitution

Best for: Applications where organic solvents are strictly prohibited.[1]

Mechanism: This method forces solubility by ionizing the N-terminal amine (at low pH) or C-terminal carboxyl (at high pH), creating electrostatic repulsion between peptide molecules.

Option B1: Acidic (Net Charge +1) [1]

• Prepare 0.1 M Acetic Acid or 0.1% Trifluoroacetic Acid (TFA) in sterile water.[1]

• Add to peptide powder to achieve 1–2 mg/mL.

• Vortex vigorously.[1]

• Note: This mimics the conditions often used during HPLC purification.

Option B2: Basic (Net Charge -1) [1]

• Prepare 0.1 M Ammonium Bicarbonate (NH₄HCO₃) or dilute Ammonium Hydroxide (NH₄OH) .

• Add to peptide powder.

• Vortex.[1]

• Warning: Avoid strong bases (NaOH) for long durations as they can cause racemization of the Phenylalanine residue.

Protocol C: Sequential Dilution (For Cell Assays)

Best for: Introducing the peptide into aqueous media without precipitation.

The "Shock" Risk: Rapidly adding a hydrophobic peptide stock to water can cause it to crash out of solution as a fine precipitate.

• Prepare Stock: Follow Protocol A to make a 10 mM stock in DMSO.

• Intermediate Step: Prepare the assay buffer (e.g., PBS or Media).

• Dropwise Addition: While constantly stirring or vortexing the buffer, add the DMSO stock dropwise .

  • Ratio: Ensure the final DMSO concentration is <1% (v/v) to maintain cell viability.[1]

• Visual Check: Inspect against a dark background. If the solution turns milky (Tyndall effect), aggregation has occurred.

  • Correction: If aggregation occurs, dilute the stock 1:10 in 50% DMSO/Water first, then dilute further into the final buffer.

Troubleshooting & Stability

Observation	Diagnosis	Corrective Action
Cloudiness upon water addition	Hydrophobic aggregation (Self-assembly).[1]	Add Acetic Acid (to 10%) or increase DMSO content.
Gel formation	High concentration + Neutral pH.	The Phe-Leu motif is gelling. Add DMSO or dilute immediately.[1]
Yellowing of DMSO stock	Oxidation of peptide or solvent.	Discard. Use fresh, high-grade DMSO and store under Nitrogen/Argon.
Precipitate after freeze-thaw	Cryo-concentration effects.	Vortex and warm to 37°C for 5 mins. If insoluble, re-filter.

References

• Tang, C., Ulijn, R. V., & Saiani, A. (2013).[2] Self-assembly and gelation properties of glycine/leucine Fmoc-dipeptides. European Physical Journal E, 36(10), 111.[1] Link

• Scarel, A., et al. (2023).[1] Self-assembly of heterochiral, aliphatic dipeptides with Leu. Aggregate, e466. Link[1]

• BioCat GmbH. (n.d.).[1] Peptide Handling Guidelines & Solubility. BioCat Technical Support. Link

• PubChem. (2023).[1] H-Gly-Phe-Leu-OH Compound Summary (CID 7016074).[1] National Library of Medicine. Link[1]

• BenchChem. (2025).[1] Physicochemical Properties of Hydrophobic Peptides. BenchChem Technical Guides. Link

Sources

• 1. Gly-Phe-Leu-Gly-Phe | C28H37N5O6 | CID 11562901 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Self-assembly and gelation properties of glycine/leucine Fmoc-dipeptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Determining Michaelis-Menten kinetics for H-Gly-Phe-Leu-OH hydrolysis

Application Note: Determination of Michaelis-Menten Kinetics for Thermolysin-Catalyzed Hydrolysis of H-Gly-Phe-Leu-OH

Abstract

This application note details a robust, self-validating protocol for determining the Michaelis-Menten kinetic parameters (

, , and ) of the tripeptide H-Gly-Phe-Leu-OH hydrolysis by the metalloendopeptidase Thermolysin (EC 3.4.24.27). While H-Gly-Phe-Leu-OH is often cited as a model substrate for neutral endopeptidases, accurate kinetic characterization requires strict control over metal ion concentration and pH stability. This guide utilizes Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) for precise product quantification, ensuring high data integrity for downstream inhibitor screening or protease profiling.

Introduction & Mechanistic Basis

Thermolysin is a thermostable, zinc-dependent metalloprotease isolated from Bacillus thermoproteolyticus. Its specificity is driven by the S1' subsite, which preferentially binds bulky hydrophobic residues (e.g., Phenylalanine, Leucine).

For the substrate H-Gly-Phe-Leu-OH :

• Cleavage Site: The peptide bond between Glycine (P1) and Phenylalanine (P1') .

• Mechanism: The active site Zinc ion coordinates the carbonyl oxygen of the scissile bond (Gly-Phe) and a water molecule. Glu-143 acts as a general base, activating the water molecule for nucleophilic attack on the carbonyl carbon, leading to a tetrahedral intermediate.

• Products: Glycine (H-Gly-OH) and the dipeptide H-Phe-Leu-OH .

Why this substrate? H-Gly-Phe-Leu-OH mimics the hydrophobic core of many physiological peptides (e.g., Enkephalins) and serves as a critical reference point when designing peptidomimetics or transition-state analogs (e.g., Phosphoramidon).

Reaction Scheme

Figure 1: Mechanistic pathway of Thermolysin-catalyzed hydrolysis of H-Gly-Phe-Leu-OH.

Experimental Design Strategy

To ensure Trustworthiness and Self-Validation , this protocol avoids common pitfalls such as substrate depletion and product inhibition.

• Detection Method (RP-HPLC): Unlike spectrophotometric assays that rely on generic amide bond absorbance, HPLC separates the specific product (H-Phe-Leu-OH ) from the substrate and buffer components. This eliminates false positives from non-specific hydrolysis.

• Quenching Strategy: We utilize EDTA rather than acid quenching. Thermolysin is a metalloprotease; stripping the Zn²⁺ cofactor with EDTA stops the reaction instantly without causing acid-catalyzed hydrolysis of the remaining substrate.

• Substrate Range: To accurately fit the Michaelis-Menten curve, substrate concentrations must span

  to . Based on literature, the for similar substrates is often in the millimolar range (1–5 mM). We will test 0.5 mM to 10 mM.

Materials & Equipment

Reagents

Reagent	Grade	Purpose
H-Gly-Phe-Leu-OH	>98% Purity	Substrate
Thermolysin (Lyophilized)	Sequencing Grade	Enzyme
Tris-Base	Molecular Biology	Buffer Component
Calcium Chloride ( )	Anhydrous	Enzyme Stabilizer (Critical)
EDTA (Disodium salt)	ACS Reagent	Stop Solution
Acetonitrile (ACN)	HPLC Grade	Mobile Phase
Trifluoroacetic Acid (TFA)	HPLC Grade	Ion-pairing agent
H-Phe-Leu-OH	>98% Purity	Product Standard (for calibration)

Equipment

• HPLC System with UV Detector (Variable Wavelength).

• C18 Analytical Column (e.g., Zorbax Eclipse Plus C18, 4.6 x 100 mm, 3.5 µm).

• Thermostatic Water Bath or Heat Block (37°C).

Detailed Protocol

Step 1: Buffer & Stock Preparation

• Assay Buffer: 50 mM Tris-HCl, 10 mM

  , pH 7.5.

  • Note: Calcium is structurally essential for Thermolysin. Without it, the enzyme undergoes autolysis and thermal denaturation.

• Substrate Stock (20 mM): Dissolve H-Gly-Phe-Leu-OH in Assay Buffer. If solubility is poor, dissolve in a minimal volume of DMSO (final assay concentration <5% DMSO).

• Enzyme Stock: Dissolve Thermolysin in Assay Buffer to 1 mg/mL. Store on ice. Prepare fresh.

• Stop Solution: 100 mM EDTA, pH 8.0.

Step 2: Kinetic Assay Setup

Perform the reaction in 1.5 mL microcentrifuge tubes. Total reaction volume: 200 µL.

• Prepare Substrate Dilutions: Create a series of substrate concentrations in Assay Buffer: 0, 0.5, 1.0, 2.0, 4.0, 6.0, 8.0, and 10.0 mM.

• Pre-incubation: Equilibrate substrate tubes at 37°C for 5 minutes.

• Initiation: Add Enzyme (final concentration ~0.1–0.5 µM) to start the reaction.

  • Validation Check: Ensure the enzyme volume is <10% of total volume to maintain buffering capacity.

• Sampling (Initial Rate):

  • Ideally, take time points to prove linearity (e.g., 2, 5, 10, 15 min).

  • For standard

    determination, a fixed time point (e.g., 10 min) is acceptable IF substrate conversion is <10%.

• Quenching: At the designated time, transfer 100 µL of reaction mix into a tube containing 50 µL of Stop Solution (EDTA) . Vortex immediately.

Step 3: HPLC Analysis

• Column: C18 Reverse Phase.

• Mobile Phase A: 0.1% TFA in Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient: 5% B to 60% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm (detects Phenylalanine ring) or 214 nm (peptide bond). 254 nm is preferred for cleaner baselines.

Expected Retention Times:

• Glycine: Void volume (unretained).

• H-Gly-Phe-Leu-OH (Substrate): ~8–10 min.

• H-Phe-Leu-OH (Product): ~11–13 min (More hydrophobic due to loss of polar Gly).

Workflow Diagram

Figure 2: Experimental workflow for kinetic determination.

Data Analysis & Calculation

• Standard Curve: Inject known concentrations of H-Phe-Leu-OH (0.05 – 1.0 mM) to generate a calibration curve (Area vs. Concentration).

• Calculate Velocity (

  ):

• Michaelis-Menten Fitting: Plot

  (y-axis) vs. (x-axis). Use non-linear regression (e.g., GraphPad Prism, SigmaPlot) to fit the equation:
  • : The substrate concentration at half . Indicates enzyme affinity (lower = higher affinity).
  • : Turnover number, calculated as .

Self-Validation Check:

• Linearity: Ensure

  for the product standard curve.

• Conversion Limit: Verify that no reaction exceeded 10% substrate conversion. If

  , repeat with a shorter incubation time or less enzyme.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
No Activity	Lack of Calcium	Ensure 10 mM is in the buffer. Thermolysin is unstable without it.
No Activity	EDTA Contamination	Ensure no EDTA is present in the reaction buffer. It strips the active site Zn.
Non-linear Rates	Substrate Depletion	Reduce enzyme concentration or reaction time.
Peak Overlap	Poor HPLC Separation	Adjust gradient slope (e.g., 10% to 40% B) to better resolve Substrate/Product.

References

• Feder, J., & Schuck, J. M. (1970). Studies on the kinetic mechanism of thermolysin-catalyzed hydrolysis. Biochemistry. Link

• Matthews, B. W. (1988). Structural basis of the action of thermolysin and related zinc metallopeptidases. Accounts of Chemical Research. Link

• Inouye, K. (1992).[1] Effects of salts on the thermolysin-catalyzed hydrolysis of N-substituted dipeptide amides. Journal of Biochemistry. Link

• Promega Corporation. (2024). Protease Profiling Guide: Thermolysin. Link

Sources

• 1. Effect of amino acid residues at the cleavable site of substrates on the remarkable activation of thermolysin by salts - PubMed [pubmed.ncbi.nlm.nih.gov]

Storage conditions and shelf life of lyophilized H-Gly-Phe-Leu-OH

Application Note: Optimizing Storage, Handling, and Stability of Lyophilized H-Gly-Phe-Leu-OH

Executive Summary

H-Gly-Phe-Leu-OH is a hydrophobic tripeptide often employed as a protease substrate (e.g., for Cathepsin C) or a model ligand in binding studies. While tripeptides are generally more stable than longer sequences, this specific sequence presents unique handling challenges: hydrophobicity-driven aggregation and N-terminal cyclization (diketopiperazine formation) .

This guide provides an evidence-based protocol for maximizing the shelf life of H-Gly-Phe-Leu-OH, moving beyond generic advice to address the specific physicochemical liabilities of the Gly-Phe-Leu sequence.

Physicochemical Profile & Liabilities

To store a molecule effectively, one must understand how it degrades.[1] H-Gly-Phe-Leu-OH possesses three distinct features that dictate its stability profile:

Feature	Chemical Consequence	Impact on Storage/Handling
N-Terminal Glycine	High conformational flexibility.	Risk: Susceptible to nucleophilic attack on the subsequent carbonyl, leading to Diketopiperazine (DKP) formation, effectively cleaving the peptide into a cyclic Gly-Phe and free Leucine.
Phe-Leu Core	High hydrophobicity (aromatic + aliphatic).	Risk: Strong tendency to aggregate in aqueous solution, forming visible precipitates or hydrogels, especially at high concentrations (>1 mg/mL).
Zwitterionic Termini	Free amine (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> ) and acid ( ).	Solubility: Solubility is pH-dependent.[2] It is least soluble near its isoelectric point (pI ~5.5-6.0).

Storage Protocols

A. Long-Term Storage (Lyophilized Powder)

State: Solid Powder | Duration: 2–5 Years

The Golden Rule: Water is the catalyst for all degradation pathways (hydrolysis and DKP formation).

• Temperature: Store at -20°C . (Note: -80°C is acceptable but unnecessary for this specific tripeptide; -20°C is sufficient to arrest kinetic degradation).

• Desiccation: The vial must be sealed with a desiccant.[1]

• Equilibration (Critical Step): Before opening the vial, allow it to warm to room temperature (20–25°C) for at least 60 minutes in a desiccator.

  • Why? Opening a cold vial in humid lab air causes immediate condensation on the hygroscopic peptide cake. This invisible water layer initiates hydrolysis.

B. Short-Term Storage (Solubilized)

State: Liquid Solution | Duration: < 1 Month

The "Aliquot" System: Never store the main stock in solution.

• Solvent Choice: Dissolve in DMSO or DMF if compatible with downstream assays. These aprotic solvents suppress hydrolysis and DKP formation compared to water.

• Aqueous Buffers: If water is required, ensure pH is < 5.0 (using 0.1% Acetic Acid). Avoid phosphate buffers at neutral/basic pH for storage, as they catalyze DKP formation.

• Freezing: Flash-freeze aliquots in liquid nitrogen and store at -80°C.

• Freeze-Thaw: Limit to one cycle. Discard unused thawed portion.

Reconstitution & Solubility Protocol

Due to the Phe-Leu content, H-Gly-Phe-Leu-OH can be difficult to solubilize in pure water.

Step-by-Step Reconstitution:

• Calculations: Determine the target concentration. Do not exceed 5 mg/mL for aqueous stocks.

• Organic Dissolution (Recommended): Add sterile DMSO to the powder dropwise until fully dissolved. Ideally, keep the DMSO volume to 5-10% of the final target volume.

• Aqueous Dilution: Slowly add the aqueous buffer (e.g., PBS or water) to the DMSO-peptide solution while vortexing.

  • Troubleshooting: If the solution turns cloudy (aggregation), sonicate for 10 seconds. If cloudiness persists, add 10% Acetic Acid dropwise (if assay permits) to protonate the C-terminus and improve solubility.

• Filtration: If using for cell culture, filter through a 0.22 µm PVDF membrane (low protein binding). Do not use Nylon, which binds hydrophobic peptides.

Degradation Mechanisms & Visualization

The following diagram illustrates the lifecycle and specific degradation pathways for H-Gly-Phe-Leu-OH.

Caption: Lifecycle and degradation pathways of H-Gly-Phe-Leu-OH. Red paths indicate failure modes triggered by pH, moisture, or concentration.

Quality Control (Self-Validation)

Before using a stored peptide for critical experiments, validate its integrity.

HPLC Method for Purity Check:

• Column: C18 Reverse Phase (e.g., 3.5 µm, 4.6 x 100 mm).

• Mobile Phase A: 0.1% TFA in Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient: 5% B to 60% B over 20 minutes. (The hydrophobic Phe-Leu will elute later than hydrophilic impurities).

• Detection: UV at 214 nm (peptide bond) and 254 nm (Phenylalanine).

• Acceptance Criteria: Single peak >95% area integration.

  • Note: A split peak or a new early-eluting peak usually indicates DKP formation or racemization.

References

• Goolcharran, C., & Borchardt, R. T. (1998). Kinetics and mechanism of the formation of diketopiperazines from N-terminal amino acid residues in peptides. Journal of Pharmaceutical Sciences, 87(3), 283–288. (Foundational text on the Gly-X DKP mechanism).

• Avanti Polar Lipids. (n.d.). Peptide Solubility and Handling. Retrieved from [Link]

Sources

• 1. jpt.com [jpt.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Orthogonal Thin Layer Chromatography (TLC) Visualization Strategies for the Tripeptide Gly-Phe-Leu

Executive Summary

Thin Layer Chromatography (TLC) remains a foundational, high-throughput technique in peptide synthesis, purification monitoring, and enzymatic degradation assays. This application note details a highly reproducible, self-validating protocol for the chromatographic separation and orthogonal visualization of the tripeptide Gly-Phe-Leu (Glycine-Phenylalanine-Leucine). By leveraging the distinct physicochemical properties of the peptide's constituent residues, this method ensures high-confidence identification and structural validation.

Physicochemical Rationale & Method Design

The successful resolution of short peptides on a silica matrix requires precise manipulation of the mobile phase to accommodate their zwitterionic nature.

• Stationary Phase Dynamics: Silica gel 60 F254 provides a highly polar surface dominated by active silanol groups. Peptides interact strongly with this matrix via hydrogen bonding.

• Mobile Phase Causality: To prevent the peptide from irreversibly binding to the origin or forming diffuse streaks, a highly polar, acidic solvent system is required. A mixture of n-Butanol, Acetic Acid, and Water (BAW) in a 12:3:5 volumetric ratio is the established standard for amino acids and oligopeptides 1. The acetic acid component is critical; it suppresses the ionization of the C-terminal Leucine carboxylate, maintaining the peptide in a less polar state that migrates cohesively without streaking 2.

• Orthogonal Visualization Mechanisms: Relying on a single detection method risks false positives. This protocol utilizes a dual-mode approach:

  • Non-Destructive (UV 254 nm): The aromatic benzyl side chain of the Phenylalanine (Phe) residue absorbs short-wave UV light, quenching the inorganic fluorescent indicator (F254) embedded in the silica plate.

  • Destructive (Ninhydrin): Ninhydrin (2,2-dihydroxyindane-1,3-dione) acts as a highly specific chemical probe for the N-terminal primary amine of the Glycine residue. Thermally driven oxidative deamination and subsequent condensation yield the deeply colored Ruhemann's purple 3.

Experimental Workflow

Workflow for the dual-visualization TLC analysis of the Gly-Phe-Leu tripeptide.

Self-Validating Experimental Protocol

This step-by-step methodology is designed with built-in validation checkpoints to ensure data integrity during peptide analysis 4.

Step 1: Chamber Saturation

• Action: Prepare the BAW mobile phase (n-Butanol:Acetic Acid:Water, 12:3:5 v/v/v) 1. Line a twin-trough glass chamber with filter paper, pour in the solvent, and seal for 30 minutes.

• Validation Check: Observe condensation on the upper glass walls. Vapor saturation is mandatory to prevent solvent from evaporating off the plate face during the run, which would cause anomalous Rf values and edge effects.

Step 2: Sample Application

• Action: Dissolve the Gly-Phe-Leu standard in methanol (1 mg/mL). Using a glass capillary, apply 1-2 µL to a Silica Gel 60 F254 plate, 1.5 cm from the bottom edge.

• Validation Check: Ensure the spot diameter remains strictly <2 mm. Co-spot a known reference standard alongside the analytical sample to continuously validate Rf calculations against environmental variables.

Step 3: Chromatographic Development

• Action: Place the plate in the saturated chamber. Allow the solvent to ascend until the front is exactly 1 cm from the top edge.

• Validation Check: Immediately mark the solvent front with a graphite pencil upon removal. Delaying this step allows the highly volatile mobile phase to evaporate, permanently invalidating the Rf calculation.

Step 4: Volatilization (Drying)

• Action: Dry the plate thoroughly in a fume hood or with a gentle stream of warm air.

• Validation Check: The plate must have zero residual odor of acetic acid. Residual acid alters the local pH of the silica, which will chemically inhibit the subsequent ninhydrin condensation reaction 2.

Step 5: Non-Destructive Visualization (UV)

• Action: Examine the plate under a 254 nm UV lamp.

• Validation Check: Lightly circle the quenched (dark) spots with a pencil. This serves as an orthogonal confirmation of the Phe residue before the plate is subjected to destructive chemical staining.

Step 6: Destructive Visualization (Ninhydrin)

• Action: Spray the plate evenly with a 0.2% ninhydrin solution (prepared in ethanol/acetic acid). Heat the plate in an oven at 105°C for 5 minutes.

• Validation Check: The rapid appearance of a distinct purple/red-purple spot confirms the presence of the primary amine on the N-terminal Glycine [[3]]().

Data Interpretation & Troubleshooting

Table 1: Quantitative & Qualitative Data Summary

Parameter	Expected Observation	Mechanistic Rationale
Rf Value (BAW 12:3:5)	~0.45 - 0.55	Partitioning of the polar tripeptide between the silica stationary phase and the BAW mobile phase.
UV 254 nm Visualization	Dark spot on a bright green fluorescent background	The aromatic ring of the Phenylalanine (Phe) residue absorbs at 254 nm, quenching the F254 indicator.
Ninhydrin Visualization	Purple/Red-Purple spot	Oxidative deamination of the N-terminal Glycine primary amine forms highly conjugated Ruhemann's purple.

Table 2: Troubleshooting Matrix

Phenomenon	Root Cause	Corrective Action
Severe Vertical Streaking	Incomplete protonation of the C-terminal Leucine carboxyl group.	Increase the proportion of acetic acid in the mobile phase to ensure full protonation 2.
Faint or Absent Ninhydrin Stain	Residual acidic solvent neutralizing the reaction, or insufficient thermal energy.	Ensure plates are completely dried in a fume hood before spraying. Heat strictly at 105°C for 5 minutes 3.
"Smiling" or Uneven Solvent Front	Lack of vapor phase saturation in the development chamber.	Line the chamber with filter paper and allow 30 minutes of equilibration prior to plate insertion 1.

References

• Amrita Vishwa Vidyapeetham Virtual Lab. "Separation of Amino Acids by Thin Layer Chromatography (Procedure)." Amrita.edu.[Link]

• Chemistry LibreTexts. "Thin Layer Chromatography." LibreTexts.org.[Link]

• Dzido, T. H. et al. "Staining of Some Synthetic Oligopeptides Using Ninhydrin Solution." Journal of Planar Chromatography, Akadémiai Kiadó.[Link]

• Exterkate, F. A. et al. "Purification and Characterization of an Aminopeptidase from Lactococcus lactis." ASM Journals.[Link]

Sources

• 1. Separation of Amino Acids by Thin Layer Chromatography (Procedure) : Biochemistry Virtual Lab I : Biotechnology and Biomedical Engineering : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. akjournals.com [akjournals.com]
• 4. journals.asm.org [journals.asm.org]

Application Note: A Fluorometric Assay for Monitoring Angiotensin-Converting Enzyme (ACE) Activity Using the Substrate H-Gly-Phe-Leu-OH

An Application Guide for Researchers and Drug Development Professionals

Abstract

Angiotensin-Converting Enzyme (ACE) is a critical regulator of blood pressure and a primary target for antihypertensive drugs.[1][2][3] This application note provides a detailed, robust protocol for monitoring ACE activity using the synthetic tripeptide substrate, H-Gly-Phe-Leu-OH. The methodology is based on the enzymatic cleavage of the substrate by ACE to release the dipeptide Phenylalanine-Leucine (Phe-Leu). The newly exposed primary amine of the Phe-Leu product is then derivatized with o-phthaldialdehyde (OPA) to yield a highly fluorescent adduct, allowing for sensitive and quantitative measurement of enzyme activity. This assay is designed for researchers in cardiovascular pharmacology and drug discovery, offering a reliable platform for enzyme characterization and high-throughput screening of potential ACE inhibitors.

Introduction: The Significance of ACE

Angiotensin-Converting Enzyme (EC 3.4.15.1) is a zinc-dependent dipeptidyl carboxypeptidase that plays a central role in the Renin-Angiotensin System (RAS), a hormonal cascade essential for regulating blood pressure and fluid balance.[2][4][5][6] ACE exerts its physiological effects through two primary actions:

• Conversion of Angiotensin I to Angiotensin II: ACE cleaves the inactive decapeptide Angiotensin I to produce the potent vasoconstrictor Angiotensin II.[2][3][7] Angiotensin II constricts blood vessels, stimulates the release of aldosterone to promote sodium and water retention, and increases sympathetic nervous system activity, all of which contribute to an increase in blood pressure.[7][8][9]

• Degradation of Bradykinin: ACE inactivates bradykinin, a powerful vasodilator.[2][7][10]

Given its crucial role in elevating blood pressure, ACE has become a major therapeutic target. The development of ACE inhibitors, such as Captopril and Enalapril, marked a landmark in the treatment of hypertension, heart failure, and diabetic nephropathy.[2][3][11][12] Consequently, simple, accurate, and reliable in vitro assays for measuring ACE activity are indispensable tools for screening new inhibitor candidates and studying enzyme kinetics.[13][14]

Principle of the Assay

This protocol employs a fluorometric method to quantify ACE activity. The assay is based on a two-step reaction. First, ACE enzymatically cleaves the C-terminal dipeptide from the synthetic substrate, H-Gly-Phe-Leu-OH, releasing Glycine and the dipeptide Phe-Leu.

In the second step, the reaction is stopped, and an o-phthaldialdehyde (OPA) solution is added. OPA reacts specifically with the primary amine of the newly formed Phe-Leu product in the presence of a thiol-containing compound (e.g., 2-mercaptoethanol) to form a fluorescent isoindole derivative.[15][16][17] The intensity of the fluorescence, measured at an excitation wavelength of ~360 nm and an emission wavelength of ~455-500 nm, is directly proportional to the amount of Phe-Leu produced and, therefore, to the ACE activity in the sample.[15][18]

This method avoids the need for laborious extraction steps associated with some spectrophotometric assays and offers superior sensitivity, making it ideal for inhibitor screening.[19]

}

Figure 1. Schematic of the fluorometric ACE activity assay principle.

Materials and Reagents

Equipment

• Fluorescence microplate reader (with filters for Ex: 360 nm, Em: 460 nm)

• 37°C incubator

• Standard laboratory pipettes and sterile tips

• 96-well black, clear-bottom microplates

• Vortex mixer and centrifuge

• pH meter

Reagents

• Angiotensin-Converting Enzyme (ACE) from rabbit lung (e.g., Sigma-Aldrich)

• H-Gly-Phe-Leu-OH (substrate)

• Captopril (positive control inhibitor)

• Potassium phosphate, monobasic (KH₂PO₄)

• Potassium phosphate, dibasic (K₂HPO₄)

• Sodium chloride (NaCl)

• Zinc sulfate (ZnSO₄)

• o-Phthaldialdehyde (OPA)[17]

• Boric Acid

• Potassium Hydroxide (KOH)

• 2-Mercaptoethanol (BME)

• Methanol

• Sodium Hydroxide (NaOH)

• Hydrochloric Acid (HCl)

• Ultrapure water

Detailed Protocols

Reagent Preparation

It is crucial to prepare reagents accurately to ensure assay reproducibility and validity.

Reagent Name	Preparation Instructions	Storage
Assay Buffer	100 mM Potassium Phosphate, 300 mM NaCl, 10 µM ZnSO₄, pH 8.3. 1. Dissolve K₂HPO₄ and KH₂PO₄ in ultrapure water to a final concentration of 100 mM and adjust pH to 8.3. 2. Add NaCl to a final concentration of 300 mM. 3. Add ZnSO₄ from a concentrated stock to a final concentration of 10 µM. 4. Store at 4°C.	4°C for up to 1 month.
Substrate Stock (10 mM)	Dissolve H-Gly-Phe-Leu-OH in ultrapure water to a final concentration of 10 mM. Aliquot and store frozen to avoid repeated freeze-thaw cycles.	-20°C for up to 6 months.
ACE Working Solution (10 mU/µL)	Reconstitute lyophilized ACE in Assay Buffer to a stock concentration (e.g., 1 U/mL). Dilute this stock in Assay Buffer to a final working concentration of 10 mU/µL. Prepare fresh before each experiment.	Prepare fresh. Keep on ice.
Captopril Stock (1 mM)	Dissolve Captopril in ultrapure water to a final concentration of 1 mM. This will serve as the positive control inhibitor.	-20°C for up to 3 months.
OPA Reagent	(Caution: Prepare in a fume hood) 1. In 95 mL of ultrapure water, dissolve 2.5 g of boric acid. Adjust pH to 10.4 with KOH.[17] 2. Dissolve 50-80 mg of OPA in 1 mL of methanol.[17] 3. Add the OPA/methanol solution to the boric acid buffer. 4. Add 200 µL of 2-mercaptoethanol. 5. Bring the final volume to 100 mL with ultrapure water. Protect from light.	4°C for up to 2 weeks (if stored under nitrogen).[17]
Stop Solution (0.28 M NaOH)	Dilute a concentrated NaOH stock solution with ultrapure water to a final concentration of 0.28 M.	Room Temperature.
Acidification Solution (3 M HCl)	Dilute concentrated HCl in ultrapure water to a final concentration of 3 M. (Caution: Add acid to water)	Room Temperature.

Experimental Workflow Diagram

}

Figure 2. Step-by-step experimental workflow for the ACE activity assay.

Protocol for ACE Inhibitor Screening

This protocol is designed for a 96-well plate format and includes controls for robust data interpretation.

• Plate Setup: In a 96-well black, clear-bottom plate, add reagents in the following order. Prepare all samples in triplicate.

  • Test Wells: 20 µL Assay Buffer + 10 µL of test inhibitor (at various concentrations) + 10 µL ACE Working Solution.

  • Positive Control (100% Inhibition): 20 µL Assay Buffer + 10 µL Captopril (at a saturating concentration, e.g., 10 µM) + 10 µL ACE Working Solution.

  • Negative Control (100% Activity): 20 µL Assay Buffer + 10 µL Vehicle (the solvent used for inhibitors, e.g., water) + 10 µL ACE Working Solution.

  • Substrate Blank: 30 µL Assay Buffer + 10 µL Vehicle + 10 µL Substrate Working Solution (added in step 3). This controls for background fluorescence of the substrate.

• Pre-incubation: Gently tap the plate to mix and pre-incubate for 10 minutes at 37°C. This allows any potential inhibitors to bind to the enzyme before the substrate is introduced.

• Initiate Reaction: Start the enzymatic reaction by adding 10 µL of a 5 mM Substrate Working Solution (prepared by diluting the 10 mM stock 1:1 with Assay Buffer) to all wells except the Substrate Blank. The final substrate concentration in the 50 µL reaction volume will be 1 mM.

• Incubation: Immediately mix and incubate the plate at 37°C for 15-30 minutes. The optimal time should be determined empirically to ensure the reaction is within the linear range (less than 15% of substrate consumed).

• Stop Reaction: Terminate the reaction by adding 50 µL of 0.28 M NaOH to all wells.[18] Mix thoroughly.

• Derivatization: Add 50 µL of OPA Reagent to all wells. Mix and incubate for 10 minutes at room temperature, protected from light.

• Stabilization: Add 50 µL of 3 M HCl to all wells to stabilize the fluorescent product.[18]

• Fluorescence Measurement: Read the plate on a fluorescence microplate reader with excitation set to ~360 nm and emission to ~460 nm.

Data Analysis and Interpretation

Calculation of Percent Inhibition

The percentage of ACE inhibition for each test compound concentration can be calculated using the following formula:

% Inhibition = [ 1 - ( (Fsample - Fblank) / (Fcontrol - Fblank) ) ] x 100

Where:

• Fsample is the fluorescence of the test well (Enzyme + Inhibitor + Substrate).

• Fcontrol is the fluorescence of the Negative Control well (Enzyme + Vehicle + Substrate).

• Fblank is the fluorescence of the Substrate Blank well.

Determination of IC₅₀ Value

The IC₅₀ value is the concentration of an inhibitor required to reduce enzyme activity by 50%.

• Plot the % Inhibition (Y-axis) against the logarithm of the inhibitor concentration (X-axis).

• Fit the data to a sigmoidal dose-response curve (variable slope) using a suitable software package (e.g., GraphPad Prism, Origin).

• The IC₅₀ value is determined from the fitted curve.

Example Data Presentation

The following table illustrates how to present data for determining the IC₅₀ of Captopril.

Captopril Conc. (nM)	Log [Captopril]	Avg. Fluorescence (RFU)	% Inhibition
0 (Control)	-	8540	0.0%
0.1	-10	8310	2.8%
1	-9	7520	12.5%
5	-8.3	5150	41.5%
10	-8	3240	64.9%
50	-7.3	1480	86.6%
100	-7	990	93.3%
Blank	-	550	-

Note: Data are for illustrative purposes only.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
High Background Fluorescence	1. OPA reagent is old or oxidized. 2. Contaminated reagents or water. 3. Autofluorescence of test compounds.	1. Prepare fresh OPA reagent.[17] 2. Use high-purity water and fresh reagents. 3. Run a control with the compound but no enzyme to measure its intrinsic fluorescence.
Low Signal / No Activity	1. Inactive ACE enzyme. 2. Incorrect buffer pH or missing cofactors (Zn²⁺, Cl⁻). 3. Incorrect wavelength settings on the reader.	1. Use a fresh aliquot of enzyme; verify activity with a known substrate. 2. Remake buffer and confirm pH is 8.3. Ensure NaCl and ZnSO₄ are included. 3. Confirm excitation/emission settings are correct for the OPA adduct.
Poor Reproducibility (High CV)	1. Inaccurate pipetting. 2. Inconsistent incubation times. 3. Temperature fluctuations.	1. Calibrate pipettes. Use reverse pipetting for viscous solutions. 2. Use a multichannel pipette to initiate and stop reactions simultaneously. 3. Ensure uniform heating in the incubator.

Conclusion

The fluorometric assay described in this application note provides a sensitive, rapid, and reliable method for measuring ACE activity and screening for its inhibitors using the H-Gly-Phe-Leu-OH substrate.[13] The protocol is well-suited for a 96-well format, enabling moderate to high-throughput applications in academic research and industrial drug discovery. By adhering to the detailed steps and understanding the underlying principles, researchers can generate high-quality, reproducible data to advance the study of cardiovascular disease and the development of next-generation ACE inhibitors.

References

• Angiotensin-converting enzymes - biochemical role and functional importance. Google Scholar.
• ACE Inhibitor Discovery: Workflow & Screening. BOC Sciences.

• Angiotensin-converting enzyme. Wikipedia. [Link]

• Angiotensin Converting Enzymes. National Center for Biotechnology Information. [Link]

• Review of Angiotensin-converting Enzyme Inhibitory Assay: Rapid Method in Drug Discovery of Herbal Plants. National Center for Biotechnology Information. [Link]

• Two Opposing Functions of Angiotensin-Converting Enzyme (ACE) That Links Hypertension, Dementia, and Aging. MDPI. [Link]

• Discovery and development of ACE inhibitors. Wikipedia. [Link]

• Optimisation and validation of an angiotensin-converting enzyme inhibition assay for the screening of bioactive peptides. PubMed. [Link]

• Validation of a colorimetric assay for the in vitro screening of inhibitors of angiotensin-converting enzyme (ACE) from plant extracts. PubMed. [Link]

• Discovery of a potent angiotensin converting enzyme inhibitor via virtual screening. PubMed. [Link]

• ACE activity assay. Bio-protocol. [Link]

• Discovery of novel angiotensin-converting enzyme inhibitory peptides by in silico and in vitro studies. RSC Publishing. [Link]

• A Sensitive Fluorimetric Assay for Serum Angiotensin-con venrting Enzyme. American Association for Clinical Chemistry. [Link]

• (PDF) Optimisation and validation of an angiotensin-converting enzyme inhibition assay for the screening of bioactive peptides. ResearchGate. [Link]

• Angiotensin Converting Enzyme (ACE) Inhibitors. CV Pharmacology. [Link]

• B-025 Validation of an open-channel assay for measuring serum angiotensin-converting enzyme (ACE) using the Cobas® Pro analyzer. ResearchGate. [Link]

• What is the simple protocol or method to determine ACE inhibitory activity of peptides?. ResearchGate. [Link]

• Fluorometric amino-acid analysis with o-phthaldialdehyde (OPA). PubMed. [Link]

• Mechanistic Insights into Angiotensin I-Converting Enzyme Inhibitory Tripeptides to Decipher the Chemical Basis of Their Activity. Journal of Agricultural and Food Chemistry. [Link]

• The potential peptides against angiotensin-I converting enzyme through a virtual tripeptide-constructing library. ResearchGate. [Link]

• Mechanistic Insights into Angiotensin I-Converting Enzyme Inhibitory Tripeptides to Decipher the Chemical Basis of Their Activity. National Center for Biotechnology Information. [Link]

• Substrate specificity and kinetic characteristics of angiotensin converting enzyme. PubMed. [Link]

• N-Domain–Specific Substrate and C-Domain Inhibitors of Angiotensin-Converting Enzyme. Hypertension. [Link]

• Evaluation of angiotensin-converting enzyme (ACE), its homologue ACE2 and neprilysin in angiotensin peptide metabolism. National Center for Biotechnology Information. [Link]

• Innovative High Sensitive Method for Quantification of Angiotensin Converting Enzyme (ACE) on Several Clinical Chemistry Analyz. DiaSys Diagnostic Systems. [Link]

• ACE Inhibitors' Mechanism of Action: Here's What They Do. GoodRx. [Link]

• Direct spectrophotometric measurement of angiotensin I-converting enzyme inhibitory activity for screening bioactive peptides. PubMed. [Link]

• Angiotensin-Converting Enzyme (ACE)-Inhibitor Activity of Novel Peptides Derived from Porcine Liver and Placenta. MDPI. [Link]

• ACE Inhibitors: Uses and Side Effects. Cleveland Clinic. [Link]

• Technical Manual Angiotensin-converting Enzyme (ACE) Activity Assay Kit. Assay Genie. [Link]

• ACE-I & ARBs | Mechanism of Action, Indications, Adverse Reactions, Contraindications. Ninja Nerd. [Link]

• Mechanism of Action of ACE inhibitors in Heart Failure and MI. Time of Care. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Angiotensin-converting enzyme - Wikipedia [en.wikipedia.org]
• 3. Angiotensin Converting Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Evaluation of angiotensin-converting enzyme (ACE), its homologue ACE2 and neprilysin in angiotensin peptide metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. assaygenie.com [assaygenie.com]
• 7. CV Pharmacology | Angiotensin Converting Enzyme (ACE) Inhibitors [cvpharmacology.com]
• 8. m.youtube.com [m.youtube.com]
• 9. Mechanism of Action of ACE inhibitors in Heart Failure and MI | Time of Care [timeofcare.com]
• 10. my.clevelandclinic.org [my.clevelandclinic.org]
• 11. Discovery and development of ACE inhibitors - Wikipedia [en.wikipedia.org]
• 12. goodrx.com [goodrx.com]
• 13. Review of Angiotensin-converting Enzyme Inhibitory Assay: Rapid Method in Drug Discovery of Herbal Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Optimisation and validation of an angiotensin-converting enzyme inhibition assay for the screening of bioactive peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. academic.oup.com [academic.oup.com]
• 16. Fluorometric amino-acid analysis with o-phthaldialdehyde (OPA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. assets.fishersci.com [assets.fishersci.com]
• 18. bio-protocol.org [bio-protocol.org]
• 19. Direct spectrophotometric measurement of angiotensin I-converting enzyme inhibitory activity for screening bioactive peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Solubilization of H-Gly-Phe-Leu-OH in Neutral Buffers

Welcome to the Technical Support Center for peptide handling. This guide is specifically designed for researchers and drug development professionals facing thermodynamic and physicochemical challenges when dissolving the hydrophobic tripeptide H-Gly-Phe-Leu-OH (Gly-Phe-Leu) in neutral aqueous buffers (e.g., PBS, HEPES, Tris, pH 7.0–7.4).

Part 1: Physicochemical Profiling (The Causality of Insolubility)

To troubleshoot solubility, we must first analyze the molecular architecture of H-Gly-Phe-Leu-OH.

• Sequence: Glycine (Non-polar/Neutral) - Phenylalanine (Highly Hydrophobic/Aromatic) - Leucine (Highly Hydrophobic/Aliphatic).

• Charge Dynamics: At pH 7.4, the N-terminal amine (

  ) carries a +1 charge, and the C-terminal carboxylate ( ) carries a -1 charge. The net charge is exactly 0 (zwitterionic state)[1].

• Hydrophobicity: 66.6% of the residues are highly hydrophobic[2].

According to3[3], peptides with a net charge of zero and >50% hydrophobic residues are notoriously difficult to dissolve in purely aqueous neutral buffers. The lack of electrostatic repulsion combined with strong intermolecular hydrophobic interactions drives the peptide molecules to stack and precipitate[1][3].

Table 1: Quantitative Properties & Solvent Compatibility

Parameter	Quantitative Value / Status	Mechanistic Rationale
Net Charge (pH 7.4)	0 (Zwitterionic)	Lack of electrostatic repulsion promotes intermolecular stacking.
Hydrophobic Content	66.6% (Phe, Leu)	Drives hydrophobic collapse in high-dielectric solvents (water).
Aqueous Solubility	< 0.1 mg/mL	High dielectric constant forces hydrophobic side chains together.
Organic Solubility	> 10.0 mg/mL (DMSO/DMF)	Low dielectric constant disrupts H-bonds and solvates non-polar rings.
Max Assay DMSO %	≤ 1.0% (v/v)	Prevents cellular toxicity while maintaining peptide in solution.

Part 2: Troubleshooting FAQs

Q1: Why does H-Gly-Phe-Leu-OH instantly precipitate when I add PBS (pH 7.4) directly to the lyophilized powder? A: Adding a neutral aqueous buffer directly to a highly hydrophobic, neutral peptide forces the non-polar side chains (the benzyl group of Phe and the isobutyl group of Leu) to minimize their surface area exposed to water[2][4]. This causes rapid aggregation and precipitation. Because the peptide is zwitterionic at pH 7.4, there is no net charge to repel adjacent molecules, causing them to irreversibly stack via hydrophobic and pi-pi interactions[3].

Q2: What is the optimal initial solvent for this tripeptide? A: You must break the hydrophobic interactions first. The recommended approach is to use a polar aprotic solvent like Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)[1][5]. These solvents effectively solvate the hydrophobic side chains. Once fully dissolved at a high concentration, the peptide can be slowly diluted into a neutral buffer[2][5].

Q3: Can I use a pH-shift method to avoid organic solvents entirely? A: Yes, but with limitations. Because the peptide is neutral at pH 7.4, you can induce a transient net charge by shifting the pH[3][5].

• Alkaline shift: Adding a weak base (e.g., 0.1 M

  ) deprotonates the N-terminus, giving the peptide a net -1 charge. However, once you neutralize the solution back to pH 7.4 for your assay, the peptide returns to a net zero charge and may precipitate if the final concentration exceeds its thermodynamic solubility limit in water[3][6].

Q4: My downstream cell-based assay cannot tolerate high DMSO concentrations. How do I proceed? A: Most cell-based assays tolerate up to 0.5% - 1.0% (v/v) DMSO[2]. To achieve this, prepare a highly concentrated stock in 100% DMSO (e.g., 100 mM). When you dilute this stock 1:100 into your neutral assay buffer, the final DMSO concentration will be 1.0%, which is generally non-toxic. If the peptide still precipitates, use carrier proteins like BSA (0.1-1%) in your buffer to act as a hydrophobic sink.

Part 3: Validated Experimental Protocols

Protocol A: Co-Solvent (DMSO) Mediated Solubilization (Recommended)

Objective: Achieve a 1 mM working solution of H-Gly-Phe-Leu-OH in PBS (pH 7.4) with ≤1% final DMSO.

• Equilibration: Allow the vial of lyophilized peptide to reach room temperature in a desiccator for 30 minutes.

  • Causality: Prevents condensation of atmospheric moisture upon opening, which can cause localized aggregation and hydrolytic degradation[6][7].

• Centrifugation: Briefly centrifuge the vial at 10,000 x g for 1 minute to pellet any loose powder[6].

• Primary Solubilization: Add anhydrous, cell-culture grade DMSO to create a 100 mM stock solution. Vortex gently for 1-2 minutes.

  • Causality: Adding an organic solvent first breaks the pre-existing hydrophobic interactions in the powder. Adding aqueous buffer first would cause the non-polar side chains to collapse inward, forming an impenetrable hydrophobic shell[4].

  • Self-Validation Checkpoint: Hold the DMSO stock vial against a light source. The solution must be optically clear with zero light scattering (Tyndall effect). If cloudy, sonicate for 5 minutes.

• Dilution: Pipette the required volume of 1X PBS (pH 7.4) into a separate conical tube. Place the tube on a vortex mixer set to medium speed.

• Integration: While vortexing the PBS, add the peptide-DMSO stock dropwise (e.g., 10 µL at a time)[4][6].

  • Causality: Rapid dispersion prevents the local concentration of the peptide at the droplet interface from exceeding its thermodynamic solubility limit in water, avoiding "shock precipitation"[6].

  • Self-Validation Checkpoint: Monitor the solution for 15 minutes at room temperature. A stable solution will maintain >95% transmittance at 600 nm. If turbidity increases, the concentration exceeds the aqueous limit.

Protocol B: pH-Shift Solubilization (Organic Solvent-Free)

Objective: Dissolve the peptide using transient electrostatic repulsion for assays strictly intolerant to DMSO.

• Initial Hydration: Add sterile water to the peptide to achieve 80% of the final target volume. The peptide will remain as a cloudy suspension.

• Alkaline Shift: Add 0.1 M Ammonium Bicarbonate (

  ) dropwise while vortexing until the suspension clears[3][6].

  • Causality: The basic pH deprotonates the N-terminal amine, creating a net -1 charge that forces the molecules apart via electrostatic repulsion[3].

• Neutralization: Slowly titrate with a strong buffering agent (e.g., 1 M HEPES pH 7.0) to bring the pH back to 7.4.

  • Self-Validation Checkpoint: The pH must be verified with a micro-electrode, and the solution must remain optically clear for at least 30 minutes at room temperature.

Part 4: Solubilization Workflow Visualization

Workflow for solubilizing the hydrophobic, neutral tripeptide H-Gly-Phe-Leu-OH in aqueous buffers.

References

• Peptide Solubility Guidelines | SB-Peptide | 1

• Peptide Solubility | Bachem | 5

• Solubility Guidelines for Peptides | Sigma-Aldrich | 3

• Handling and Storage Guidelines for Peptides | Bachem |7

• Peptide Solubility Guidelines | Thermo Fisher Scientific | 2

• Best Practices for Handling and Dissolving Hydrophobic Peptides | BenchChem | 6

• Peptide Handling Guideline | Biomatik | 4

Sources

• 1. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]
• 2. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 3. Solubility Guidelines for Peptides [sigmaaldrich.com]
• 4. form.biomatik.com [form.biomatik.com]
• 5. bachem.com [bachem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. bachem.com [bachem.com]

Preventing spontaneous hydrolysis of Gly-Phe-Leu during storage

Technical Support Center: Gly-Phe-Leu (GFL) Stability & Storage Guide

Case ID: GFL-STAB-001 Topic: Preventing Spontaneous Hydrolysis & Diketopiperazine Formation Audience: Senior Researchers, Process Chemists, Formulation Scientists

Executive Summary: The Stability Paradox

You are likely working with Gly-Phe-Leu (GFL) because of its utility as an enzymatically cleavable linker (e.g., for Cathepsin B in Antibody-Drug Conjugates) or as a bioactive tripeptide.

The Problem: While GFL is designed to be cleaved enzymatically, it is prone to spontaneous non-enzymatic degradation during storage. The primary culprit is not random hydrolysis, but a specific intramolecular cyclization event known as Diketopiperazine (DKP) formation .

This guide provides the mechanistic understanding and strict protocols required to prevent this "silent killer" of peptide purity.[1]

The Mechanism of Failure: Why GFL Degrades

To prevent degradation, you must understand the enemy. For Gly-Phe-Leu, the N-terminal Glycine is chemically promiscuous.

The Diketopiperazine (DKP) Pathway

Unlike long proteins, short peptides like GFL are highly flexible. The N-terminal amine of Glycine can wrap around and attack the carbonyl carbon of the Phenylalanine residue (the second amino acid).

• The Trigger: Basic pH or moisture facilitates the nucleophilic attack.

• The Reaction: The N-terminal amine attacks the amide bond between Phe and Leu.

• The Result: The peptide snaps into a stable 6-membered ring (Cyclo-Gly-Phe), ejecting Leucine as a byproduct.

Visualizing the Threat:

Caption: Mechanism of spontaneous GFL degradation via Diketopiperazine (DKP) formation, resulting in peptide cleavage.

Storage & Handling Protocols

Follow these protocols strictly. Deviations will accelerate DKP formation.

A. Lyophilized Storage (Long-Term)

• Temperature: Store at -20°C or -80°C .

• Moisture Control: Hydrolysis requires water.[2][3] Store vials inside a secondary container with active desiccant (silica gel).

• Equilibration: Before opening a vial, allow it to warm to room temperature (20–30 mins) in a desiccator. Opening a cold vial condenses atmospheric moisture onto the peptide, initiating immediate degradation.

B. Reconstitution & Solution Storage (Short-Term)

GFL is hydrophobic (Phe, Leu). It will not dissolve well in pure water and may aggregate, complicating concentration measurements.

Solvent Compatibility Table:

Solvent System	Suitability	Notes
DMSO (Dimethyl Sulfoxide)	High	Best for stock solutions. Prevents hydrolysis if kept anhydrous.[3]
DMF (Dimethylformamide)	High	Good alternative. Ensure DMF is amine-free to prevent side reactions.
Water / PBS	Low	Poor solubility. Promotes hydrolysis.[] Use only for immediate dilution.
Acidic Buffer (pH 4-6)	Medium	Protonates the N-terminus, slowing DKP formation.
Basic Buffer (pH > 8)	Critical Risk	DO NOT USE. Rapidly accelerates DKP formation.

Protocol: Safe Reconstitution

• Dissolve: Prepare a high-concentration stock (e.g., 10-20 mM) in anhydrous DMSO .

• Aliquot: Divide into single-use volumes immediately.

• Freeze: Store aliquots at -80°C.

• Usage: Dilute into aqueous buffer (pH < 7) only minutes before the experiment.

Troubleshooting Guide (FAQ)

Q1: I see a white precipitate after dissolving GFL in PBS. What happened?

• Diagnosis: Hydrophobic aggregation.

• Fix: GFL is too hydrophobic for direct aqueous dissolution. Dissolve in DMSO first, then dilute into PBS. If the final DMSO concentration is <5%, it is usually compatible with cell assays.

Q2: My LC-MS shows a peak with Mass [M-131]. What is it?

• Diagnosis: You have lost the Leucine residue (MW ~131 Da).

• Cause: DKP formation occurred. The remaining mass corresponds to Cyclo(Gly-Phe).

• Root Cause: The sample was likely stored in solution at room temperature or exposed to basic pH.

Q3: Can I use a standard autoclave to sterilize GFL solutions?

• Answer: No. High heat and pressure will instantly degrade the peptide. Use sterile filtration (0.22 µm PVDF membrane) for aqueous dilutions.

Decision Tree: Storage Workflow

Use this logic flow to determine the correct storage method for your current state.

Caption: Decision logic for optimal GFL storage based on physical state and solvent composition.

References

• Goolcharran, C., & Borchardt, R. T. (1998). Kinetics of diketopiperazine formation using model peptides.[5][6] Journal of Pharmaceutical Sciences, 87(3), 283–288.[5][6] Link

  • Establishes the kinetics of DKP formation in Phe-Pro and similar models, highlighting the pH dependence and N-terminal reactivity.

• BOC Sciences. (2025). ADC Linker Technologies: Impact on Stability & Efficacy.

  • Validates Gly-Phe-Leu-Gly as a standard enzymatically cleavable linker and discusses stability challenges in ADCs.

• Sigma-Aldrich (Merck). Peptide Stability and Potential Degradation Pathways. Link

  • Authoritative guide on general peptide storage, moisture control, and hydrolysis risks.

• PubChem. Gly-Phe-Leu-Gly-Phe Compound Summary. Link

  • Provides chemical property data confirming hydrophobicity and structural characteristics.

• Jadhav, S., et al. (2022). Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis. ACS Omega. Link

  • Detailed mechanistic insight into the nucleophilic attack mechanism driving DKP form

Sources

• 1. Peptide Storage Stability: 5 Proven Rules for Compound Life [musclehustlehealth.com]
• 2. jpt.com [jpt.com]
• 3. corepeptides.com [corepeptides.com]
• 5. researchgate.net [researchgate.net]
• 6. Kinetics of diketopiperazine formation using model peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Resolving Peak Tailing for H-Gly-Phe-Leu-OH in RP-HPLC

Welcome to the Chromatography Technical Support Center. As a Senior Application Scientist, I have designed this guide to help you systematically diagnose and resolve peak tailing issues when analyzing the tripeptide H-Gly-Phe-Leu-OH.

Rather than just providing a list of quick fixes, this guide explores the fundamental thermodynamic and kinetic interactions at play. By understanding the causality behind the chromatography, you can implement robust, self-validating solutions for your peptide assays.

Diagnostic Workflow

Before adjusting your instrument, follow this logical progression to identify whether your tailing issue is chemical (secondary interactions) or physical (mass transfer/column bed degradation).

Workflow for diagnosing and resolving peptide peak tailing in RP-HPLC.

FAQ 1: Mechanistic Causes of Tailing

Q: Why does H-Gly-Phe-Leu-OH specifically exhibit severe peak tailing on standard C18 columns? A: The root cause lies in the molecule's zwitterionic nature. H-Gly-Phe-Leu-OH is a short peptide with a free N-terminal amine (pKa ~9.0) and a free C-terminal carboxyl group (pKa ~2.3). In a standard unbuffered or weakly buffered mobile phase, the N-terminus is positively charged.

Peak tailing in reversed-phase HPLC (RP-HPLC) is predominantly caused by unwanted secondary interactions between this positively charged N-terminus and unreacted, acidic silanol groups (Si-O⁻) on the silica stationary phase[1]. These ion-exchange interactions disrupt the standard hydrophobic partitioning mechanism. Because these active silanol sites are energetically heterogeneous and limited in number, they cause a delayed elution of a fraction of the analyte molecules, which manifests as an asymmetrical tailing peak.

Q: How does the mobile phase pH influence this secondary interaction? A: The pKa of standard Type-A silica surface silanols is between 4.0 and 5.0. If your mobile phase pH is above 4.0, a significant portion of these silanols are ionized (negatively charged). By lowering the mobile phase pH to ~2.0–2.5 using a strong acid, the vast majority of surface silanols are protonated (neutralized) to Si-OH[1]. Simultaneously, the C-terminus of H-Gly-Phe-Leu-OH is protonated, leaving only the N-terminus positively charged. This pH adjustment significantly suppresses the cation-exchange mechanism that causes tailing.

FAQ 2: Mobile Phase Additives & Ion-Pairing

Q: Should I use Trifluoroacetic Acid (TFA), Formic Acid (FA), or Difluoroacetic Acid (DFA)? A: The choice depends entirely on your detection modality (UV vs. Mass Spectrometry).

• For UV Detection: TFA is the gold standard. At 0.1% v/v, it lowers the pH to ~2.0 and acts as a strong ion-pairing reagent. The trifluoroacetate anion pairs with the positively charged N-terminus of H-Gly-Phe-Leu-OH, forming a highly hydrophobic, neutral complex that partitions cleanly into the C18 phase, eliminating tailing[2].

• For MS Detection: TFA causes severe ion suppression in LC-MS. Formic Acid (FA) provides excellent ionization but poor ion-pairing, often resulting in broader, tailing peaks for basic peptides. Difluoroacetic Acid (DFA) offers a "best-of-both-worlds" compromise, providing sufficient ion-pairing for sharp peaks while minimizing MS signal suppression[3].

Quantitative Comparison of Acidic Modifiers

Modifier (0.1% v/v)	Approx. pH	Ion-Pairing Strength	Expected Peak Asymmetry (Tf)	MS Compatibility
Trifluoroacetic Acid (TFA)	2.0	High	1.0 - 1.1 (Excellent)	Poor (Severe Ion Suppression)
Difluoroacetic Acid (DFA)	2.2	Moderate	1.1 - 1.3 (Good)	Good (Moderate Suppression)
Formic Acid (FA)	2.7	Low	> 1.5 (Tailing)	Excellent (High Sensitivity)

FAQ 3: Column Chemistry & Hardware Optimization

Q: Can I solve this issue purely through column selection? A: Yes. If you must use Formic Acid for MS sensitivity, you must compensate for the lack of ion-pairing by upgrading your stationary phase. Using a column with high-purity Type-B silica that is "fully endcapped" (where residual silanols are chemically reacted with short-chain silanes) reduces accessible active sites. For ultimate performance, Bridged Ethyl Hybrid (BEH) particles incorporate organic groups directly within the silica backbone, drastically reducing silanol activity and allowing for symmetrical peaks even with weaker acids[4].

Q: Does column temperature affect the peak shape of this tripeptide? A: Absolutely. Peptides have slower diffusion coefficients than small molecules. Increasing the column temperature (e.g., from 25°C to 45°C) decreases mobile phase viscosity and improves the mass transfer kinetics between the mobile and stationary phases. Faster mass transfer sharpens the peak and reduces the tailing factor.

Step-by-Step Troubleshooting Protocol

To ensure trustworthiness, the following methodology is designed as a self-validating system . It includes a diagnostic checkpoint to definitively prove whether your tailing is chemical (silanol interactions) or physical (column voiding/frit blockage).

Standard Operating Procedure: Optimizing H-Gly-Phe-Leu-OH Separation

Step 1: Baseline Assessment & System Suitability

• Inject 10 µL of a 1 mg/mL H-Gly-Phe-Leu-OH standard.

• Run a generic gradient (5-95% Acetonitrile in Water with 0.1% FA) on your current C18 column at 25°C.

• Calculate the Tailing Factor (Tf) at 5% peak height. If Tf > 1.5, proceed to Step 2.

Step 2: The Self-Validation Check (Chemical vs. Physical)

• Inject a purely neutral, hydrophobic marker (e.g., Toluene or Uracil).

• Causality Check: Neutral markers do not interact with silanols via ion-exchange.

  • If the neutral marker tails , your column has a physical defect (e.g., a void at the head of the column or a blocked frit). Action: Replace the column immediately.

  • If the neutral marker is symmetrical (Tf < 1.1) but the peptide tails, the issue is confirmed as a chemical secondary interaction. Proceed to Step 3.

Step 3: Acid Modifier Substitution (Chemical Correction)

• Purge the LC system and replace the aqueous and organic mobile phases with 0.1% TFA (if using UV detection) or 0.1% DFA (if using MS detection)[3].

• Re-equilibrate the column for 10 column volumes.

• Re-inject the peptide. The lower pH and introduced ion-pairing should drop the Tf to ≤ 1.2.

Step 4: Kinetic Optimization (Physical Correction)

• If slight tailing persists, increase the column oven temperature to 45°C .

• Equilibrate for 15 minutes to ensure uniform thermal distribution across the column bed.

• Run the separation. The improved mass transfer kinetics will yield a sharp, symmetrical peak suitable for robust quantitation.

References

• The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. Chromatography Online. Available at: [Link]

• Peptide Isolation – Method Development Considerations. Waters Corporation. Available at:[Link]

• The Importance of Understanding Secondary Interactions When Analysing Peptides. Chromatography Today. Available at:[Link]

• UNDERTHE - HPLC (Acid Modifiers for Peptide Analysis). Advanced Materials Technology / HPLC.eu. Available at:[Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. hplc.eu [hplc.eu]
• 4. waters.com [waters.com]

Technical Support Center: Peptide Synthesis &amp; Optimization

Ticket ID: #Racemization-GlyPheLeu Subject: Minimizing Racemization of Phenylalanine in H-Gly-Phe-Leu-OH Synthesis Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary: The "Phe" Factor

You are encountering a classic challenge in peptide chemistry: Stereochemical erosion of the Phenylalanine (Phe) residue.

While Glycine (Gly) is achiral and Leucine (Leu) is anchored to the C-terminus (assuming standard SPPS on resin), the Phenylalanine residue is the critical failure point. The electron-withdrawing nature of the phenyl ring increases the acidity of the

-proton, making it susceptible to base-catalyzed removal during activation.

This guide provides a self-validating protocol to synthesize H-Gly-Phe-Leu-OH with <0.5% D-Phe impurity.

Diagnostic: The Mechanics of Failure

Before optimizing, you must understand the enemy. Racemization in SPPS is rarely random; it is a chemical inevitability if specific thresholds are crossed.

The Oxazolone Pathway (Primary Cause)

When Fmoc-Phe-OH is activated (converted to an active ester), the carbonyl oxygen of the Fmoc urethane group can attack the activated carbonyl, forming a 5(4H)-oxazolone (azlactone). This intermediate is prone to rapid enolization, destroying chirality.

Figure 1: The "Danger Zone" of Oxazolone Formation. Note that high temperatures or strong bases push the equilibrium toward the red nodes (Enol/Racemic).

Optimized Protocol (Step-by-Step)

Do not use standard HBTU/DIPEA protocols for sensitive residues like Phe, Cys, or His. Use the Oxyma/DIC system, which is proven to suppress racemization significantly better than benzotriazole-based reagents (HOBt/HOAt).[1]

Reagent Setup

Component	Recommended Reagent	Why?
Coupling Reagent	DIC (Diisopropylcarbodiimide)	Carbodiimides generate neutral urea byproducts, avoiding the basic environment of HBTU/HATU.
Additive	Oxyma Pure (Ethyl cyanohydroxyiminoacetate)	Superior leaving group effect; suppresses oxazolone formation better than HOBt [1].[2]
Base	None (for DIC methods) or TMP (2,4,6-Collidine)	If a base is required (e.g., with HATU), TMP is weaker and bulkier than DIPEA, preventing proton abstraction [2].
Solvent	DMF or NMP	Standard polarity.

The "Safe-Phe" Workflow (SPPS)

Step 1: Resin Preparation

• Use Wang Resin pre-loaded with Leucine (Fmoc-Leu-Wang).

• Reasoning: Loading the first amino acid onto Wang resin often requires DMAP (a strong racemization catalyst). Buying pre-loaded resin eliminates this risk for Leu.

Step 2: Coupling Fmoc-Phe-OH (The Critical Step)

• Dissolve: 3.0 eq Fmoc-Phe-OH and 3.0 eq Oxyma Pure in minimal DMF.

• Activate: Add 3.0 eq DIC .[3]

• Pre-activation: Allow to react for exactly 2 minutes .

  • Note: Do not exceed 5 minutes. Long pre-activation allows oxazolone accumulation.[3]

• Coupling: Add mixture to the resin (H-Leu-Wang).

• Conditions: Shake at Room Temperature for 60 minutes.

  • Microwave Users: If using microwave, set maximum temperature to 50°C (not the standard 75°C-90°C). High thermal energy accelerates the oxazolone pathway [3].

Step 3: Coupling Fmoc-Gly-OH

• Glycine is achiral. You may use standard HBTU/DIPEA or stick to the DIC/Oxyma method for consistency.

Troubleshooting & FAQs

Q1: I see a "doublet" peak in my HPLC. Is this racemization?

A: Likely, yes.

• Diagnosis: In Reverse Phase HPLC (C18), diastereomers (L-Phe-L-Leu vs. D-Phe-L-Leu) often separate because they have different hydrophobic surface areas.

• Verification: Co-inject your crude sample with a commercial standard of H-Gly-D-Phe-Leu-OH . If the impurity peak grows, it is the D-isomer.

• Fix: Switch from DIPEA to Collidine (TMP) or eliminate the base entirely by using DIC/Oxyma.

Q2: Can I use fragment condensation (coupling Fmoc-Gly-Phe-OH to Leu-Resin)?

A: ABSOLUTELY NOT.

• The Trap: Coupling a dipeptide fragment (where Phe is the C-terminus) is the fastest way to fail.

• The Reason: When Phe is the C-terminal residue of a fragment, it is activated as an amide, not a urethane. Amide-activated amino acids form oxazolones extremely rapidly (orders of magnitude faster than Fmoc-protected ones).

• Rule: Always couple sensitive chiral residues (Phe, Cys, His) as single N-urethane (Fmoc/Boc) protected amino acids.

Q3: My synthesizer only supports HBTU/HATU. What do I do?

A: You must modify the base.

• Standard HBTU protocols use 2.0 eq of DIPEA. The high pKa (approx 10.5) of DIPEA strips the

  -proton from Phe.

• Modification: Replace DIPEA with 2,4,6-Collidine (TMP) .

• Ratio: Use 1.0 eq HATU : 1.0 eq HOAt : 2.0 eq Collidine. Collidine (pKa approx 7.[4]4) is strong enough to drive the reaction but too sterically hindered to abstract the

  -proton efficiently [4].

Decision Logic for Reagent Selection

Use this flow to select the correct chemistry for your specific constraints.

Figure 2: Reagent Selection Decision Tree. Follow the green path for maximum chiral integrity.

References

• Subirós-Funosas, R., et al. (2009).[1] "Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion."[5][6] Chemistry – A European Journal.[1] Link

• Carpino, L. A., et al. (2002). "The 2,4,6-Trimethylpyridine (Collidine) System for the suppression of Racemization during the Coupling of Cys and His Derivatives." Journal of Organic Chemistry. Link

• Palasek, S. A., et al. (2007). "Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis." Journal of Peptide Science. Link

• El-Faham, A. & Albericio, F. (2011).[7] "Peptide Coupling Reagents, More than a Letter Soup." Chemical Reviews. Link

Sources

• 1. peptidechemistry.org [peptidechemistry.org]
• 2. bachem.com [bachem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. scilit.com [scilit.com]
• 7. Epimerisation in Peptide Synthesis [mdpi.com]

Removing trifluoroacetic acid (TFA) salts from H-Gly-Phe-Leu-OH

Case ID: TFA-REM-GFL-001 Subject: Decontamination Protocols for Short Hydrophobic Peptides (H-Gly-Phe-Leu-OH) Status: Active Assigned Specialist: Senior Application Scientist, Peptide Chemistry Division

Executive Summary & Problem Definition

The "TFA Trap": Trifluoroacetic acid (TFA) is the standard ion-pairing reagent used in Solid Phase Peptide Synthesis (SPPS) and RP-HPLC purification.[1] While it solubilizes hydrophobic peptides effectively, it is cytotoxic in cell culture assays (inhibiting proliferation) and interferes with FTIR and NMR structural studies [1].

Target Molecule Analysis (H-Gly-Phe-Leu-OH):

• Molecular Weight: ~335.4 Da.

• Physicochemical Profile: This is a short, hydrophobic tripeptide. The presence of Phenylalanine (Phe) and Leucine (Leu) creates significant hydrophobicity, while the Glycine (Gly) offers flexibility.

• The Challenge: Unlike large proteins, you cannot use dialysis (MW < 1 kDa cutoff) or standard desalting columns (Sephadex G-25). Furthermore, short peptides often fail to precipitate quantitatively in diethyl ether.

Recommended Strategy: For H-Gly-Phe-Leu-OH, HCl Exchange via Lyophilization is the primary recommendation due to the peptide's volatility profile and stability. Ion Exchange Chromatography (IEX) is the secondary recommendation if the acetate salt is required.

Decision Matrix (Workflow Visualization)

Before proceeding, select the protocol based on your downstream application.

Figure 1: Decision matrix for selecting the appropriate desalting method based on downstream experimental needs.

Protocol A: HCl Exchange via Lyophilization (The Gold Standard)

This method relies on the volatility of TFA and the "pKa advantage" of Hydrochloric acid. By flooding the system with excess Cl⁻ ions (from HCl), you displace the TFA⁻ counterion. Because HCl is a stronger acid, it protonates the TFA anion to volatile TFA (gas), which is removed during freeze-drying.

Reagents Required[2][3][4][5][6][7][8][9]

• Solvent: 10 mM HCl (aq). Note: Do not use higher concentrations (e.g., 100 mM) for this peptide to avoid potential acid-catalyzed hydrolysis of the amide bond, although Gly-Phe-Leu is relatively stable.

• Co-solvent (Optional): Acetonitrile (ACN) or tert-Butanol (if solubility is poor).

• Equipment: Lyophilizer (Freeze Dryer), Centrifuge tubes.

Step-by-Step Methodology

• Dissolution: Dissolve the H-Gly-Phe-Leu-OH peptide in 10 mM HCl at a concentration of 1–2 mg/mL .

  • Critical Step: If the solution is cloudy (due to Phe/Leu hydrophobicity), add ACN dropwise until clear. Do not exceed 20% ACN volume to ensure proper freezing.

• Freezing: Flash freeze the solution using liquid nitrogen. Ensure a slanted surface to maximize surface area for sublimation.

• Lyophilization (Cycle 1): Lyophilize overnight until a dry powder is obtained.

• Repetition (The Wash): Re-dissolve the dry powder in fresh 10 mM HCl . Freeze and lyophilize again.

  • Why? A single cycle rarely removes >90% of TFA.

• Final Polish (Cycle 3): Re-dissolve in Milli-Q water (no acid) and lyophilize. This removes residual excess HCl.

Efficiency Data

Table 1: Theoretical TFA Removal Efficiency based on Cycle Count [2]

Cycle Number	Residual TFA (approx.)	Counterion Composition
Initial	100%	TFA⁻
Cycle 1	~5-10%	Mixed (Cl⁻ / TFA⁻)
Cycle 2	< 1%	Predominantly Cl⁻
Cycle 3	< 0.1%	Chloride Salt (Cl⁻)

Protocol B: Ion Exchange Chromatography (For Acetate Conversion)

If your biological assay is sensitive to Chloride ions, or if you require the Acetate salt form, use a Strong Anion Exchange (SAX) resin.

Reagents Required[2][3][4][5][6][7][8][9]

• Resin: Dowex 1x2-400 or Amberlite IRA-402 (Cl⁻ form, must be converted).

• Conversion Buffer: 1.0 M Sodium Acetate (NaOAc).

• Elution Solvent: Distilled Water or 5% Acetic Acid.

Step-by-Step Methodology

• Resin Preparation: Pack a small column with the resin (calculate capacity: use 10-fold molar excess over the peptide).

• Activation (Cl⁻ to OAc⁻): Wash the column with 5-10 column volumes (CV) of 1.0 M Sodium Acetate. This swaps the resin's counterion from Chloride to Acetate.

• Equilibration: Wash with distilled water until the pH of the eluent is neutral (removes excess NaOAc).

• Loading: Dissolve H-Gly-Phe-Leu-OH in a minimal volume of water (add <10% ACN if needed) and load onto the column.

• Elution: Elute with water. The peptide (cationic/zwitterionic) passes through, but the TFA⁻ anions bind to the resin and are exchanged for Acetate (OAc⁻) ions.

• Lyophilization: Collect fractions and freeze-dry.

Verification: How do you know it worked?

You cannot rely on weight change. You must verify chemically.

Method: 19F NMR (The Industry Standard)

Proton (1H) NMR will not show TFA clearly if the salt is non-covalent. 19F NMR is highly sensitive.

• Sample Prep: Dissolve ~1 mg of treated peptide in D₂O.

• Internal Standard: Add a known concentration of Sodium Trifluoroacetate (NaTFA) or Trifluoroethanol to a control tube for quantification.

• Signal: TFA appears as a singlet at approximately -76.5 ppm (depending on pH reference).

• Success Criteria: Absence of the peak at -76.5 ppm compared to the baseline noise [3].

Troubleshooting & FAQs

Q: My peptide H-Gly-Phe-Leu-OH is not dissolving in the 10 mM HCl. What do I do? A: This is due to the hydrophobic Phe and Leu residues.

• Fix: Add tert-Butanol (tBuOH) or Acetonitrile (ACN) to the HCl solution (up to 20% v/v). tBuOH is excellent for lyophilization as it freezes at room temperature and sublimes easily, leaving a fluffy powder.

Q: Can I use dialysis tubing? A: NO. The molecular weight of Gly-Phe-Leu is ~335 Da. The smallest standard dialysis cutoff is 1,000 Da (1 kDa). Your peptide will pass through the membrane and be lost.

Q: I used Ether Precipitation, but I still see TFA signals. A: Ether precipitation is a purification step, not a desalting step. While it removes organic impurities, TFA salts often co-precipitate with the peptide structure. You must follow precipitation with the HCl Lyophilization protocol to truly exchange the ion.

Q: Why not use 100 mM HCl to speed it up? A: While faster, high acid concentrations increase the risk of acid hydrolysis (breaking the peptide bonds) or diketopiperazine (DKP) formation . Since Gly-Phe-Leu has a Glycine at the N-terminus and a bulky Phe at position 2, it is susceptible to DKP formation (cyclization and cleavage of the first two amino acids) under harsh acidic conditions. Stick to 10 mM.

References

• Cornish, J., et al. (1999). "Trifluoroacetate, a contaminant in purified proteins, inhibits proliferation of osteoblasts and chondrocytes." American Journal of Physiology-Endocrinology and Metabolism, 277(5), E779-E783. Link

• LifeTein Technical Support. (2024). "How to remove TFA from synthetic peptides using HCl?" Peptide Synthesis Protocols. Link

• Vici, H., et al. (2016). "Validation of an 19F NMR Method for the Detection of TFA in Peptides." Biopharma Asia. Link

• Sikora, K., et al. (2018).[2] "Counterion Exchange of Peptides." International Journal of Peptide Research and Therapeutics, 24, 265–279. Link

Sources

• 1. Towards a Consensus for the Analysis and Exchange of TFA as a Counterion in Synthetic Peptides and Its Influence on Membrane Permeation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. peptide.com [peptide.com]

Reference Data & Comparative Studies

Comparative Guide: Mass Spectrometry Fragmentation of H-Gly-Phe-Leu-OH (CID vs. HCD)

Topic: Mass Spectrometry Fragmentation Pattern of H-Gly-Phe-Leu-OH Content Type: Publish Comparison Guide Role: Senior Application Scientist

Executive Summary

H-Gly-Phe-Leu-OH (GFL) is a canonical tripeptide (

Da) frequently utilized as a model substrate for protease activity assays (e.g., metalloproteases) and as a standard for calibrating peptide fragmentation parameters. Its structural composition—a flexible glycine N-terminus, a central aromatic phenylalanine, and a hydrophobic C-terminal leucine—makes it an ideal candidate for benchmarking mass spectrometry (MS) dissociation techniques.

This guide objectively compares the fragmentation performance of Collision-Induced Dissociation (CID) versus Higher-energy Collisional Dissociation (HCD) .[1] While CID remains the standard for routine sequencing, HCD provides superior diagnostic low-mass ions (immonium ions) critical for confirming the presence of isomeric residues like Leucine and Phenylalanine.

Scientific Background & Molecular Properties[2][3][4][5][6]

To interpret the fragmentation, one must understand the physicochemical properties governing the gas-phase behavior of GFL.

Property	Value	Structural Significance
Sequence	Gly-Phe-Leu	N-term (Flexible) Aromatic C-term (Aliphatic)
Formula		-
Monoisotopic Mass	335.1845 Da	Neutral mass
Precursor	336.1918 Da	The target ion for MS/MS selection
Isoelectric Point	~5.5	Protonation likely at N-term amine or amide backbone

The Mechanism: Mobile Proton Model

Fragmentation of GFL follows the Mobile Proton Model . Upon collisional activation, the ionizing proton (initially at the N-terminus) migrates to the amide nitrogen atoms along the backbone. This destabilization weakens the peptide bond, leading to cleavage:

• b-ions: Charge remains on the N-terminal fragment (Acylium/Oxazolone structure).

• y-ions: Charge remains on the C-terminal fragment (Truncated peptide with N-term proton).

Comparative Analysis: CID vs. HCD[1][7][8][9][10]

This section contrasts the two dominant fragmentation modes. The choice of method significantly alters the observed spectrum and structural confidence.

Method A: Low-Energy CID (Resonance Excitation)

Standard Ion Trap fragmentation (e.g., LTQ, LCQ).

• Mechanism: Precursor ions are resonated in a trap until they collide with Helium gas. Energy deposition is slow ("slow heating").

• Key Observation (The "1/3 Rule"): Ion traps suffer from a low-mass cutoff. Fragment ions with

  less than of the precursor mass are unstable and ejected.

• Performance on GFL:

  • Dominant Ions:

    ( 204) and ( 279).

  • Missing Data: The diagnostic immonium ions for Phe (

    120) and Leu ( 86) are often lost or observed at very low intensity due to the cutoff.

  • Neutral Losses: Common observation of

    if collision energy is too low.

Method B: HCD (Beam-Type Fragmentation)

Orbitrap / Q-TOF fragmentation.

• Mechanism: Ions are accelerated into a collision cell (multipole) filled with Nitrogen. Fragmentation is fast and non-resonant.

• Key Observation: No low-mass cutoff. All fragment ions are trapped in the C-trap before detection.

• Performance on GFL:

  • Dominant Ions:

    ( 132) and ( 279) often dominate over b-ions.

  • Diagnostic Power: High-intensity Immonium ions are preserved.

    • Phe Immonium (

      120.08): Confirms the aromatic ring.

    • Leu Immonium (

      86.09): Distinguishes Leu/Ile presence (though not specific isomers without side-chain fragmentation).

Comparative Data Summary

Feature	Low-Energy CID	HCD (Higher-Energy)
Energy Regime	Milliseconds (Slow heating)	Microseconds (Fast activation)
Low Mass Cutoff	Yes (Loss of )	No (Full spectrum visible)
Dominant Series	b-ions and y-ions balanced	y-ions often dominant; Internal fragments
Immonium Ions	Weak / Absent	Strong (Diagnostic)
Best Use Case	Routine Sequencing	Isomer Confirmation & Quantitation

Detailed Fragmentation Pathway (Mechanism)

The following diagram illustrates the specific cleavage points for H-Gly-Phe-Leu-OH.

Figure 1: Fragmentation pathways of protonated H-Gly-Phe-Leu-OH. Note the bifurcation into b-series (red) and y-series (green).

Experimental Protocol (Self-Validating)

To replicate these results, use the following Direct Infusion workflow. This protocol is designed to be self-validating: if the Verification steps fail, do not proceed to data acquisition.

Phase 1: Sample Preparation[2]

• Solvent: 50:50 Water:Acetonitrile + 0.1% Formic Acid.

  • Why: Acetonitrile ensures desolvation; Formic acid provides the protons (

    ) required for the species.

• Concentration: Prepare a 1 µM solution of H-Gly-Phe-Leu-OH.

  • Verification: Avoid concentrations >10 µM to prevent dimer formation (

    at 671).

Phase 2: Instrument Setup (Orbitrap/Q-TOF Example)

• Ion Source: ESI (Electrospray Ionization), Positive Mode.

• Spray Voltage: 3.5 kV.

• Isolation Window: 2.0 Th (centered at 336.2).

• Collision Energy (NCE): Stepped 25, 30, 35%.

  • Why: Stepped energy ensures coverage of both labile bonds (Gly-Phe) and stable bonds (Phe-Leu).

Phase 3: Acquisition & Validation

• MS1 Scan: Verify the precursor.

  • Success Criteria: A clean peak at 336.19 with no sodium adducts (+22 Da,

    358). If Na+ is present, re-purify solvents.

• MS2 Scan: Trigger fragmentation.

  • Success Criteria: Presence of y1 (132.1) and b2 (204.1) . If only precursor is visible, increase collision energy.

Data Interpretation: The Fingerprint

Use this table to assign peaks in your spectrum.

Ion Type	Fragment Sequence	Calculated (Mono)	Interpretation Note
Precursor	Gly-Phe-Leu	336.19	Parent ion
y2	Phe-Leu	279.17	Cleavage at Gly-Phe bond. Strongest y-ion.
b2	Gly-Phe	204.09	Cleavage at Phe-Leu bond.
y1	Leu	132.10	C-terminal residue.
Imm (Phe)		120.08	HCD Specific. Diagnostic for Phenylalanine.
Imm (Leu)		86.09	HCD Specific. Diagnostic for Leucine.
b1	Gly	58.03	Rarely observed (unstable).

Workflow Diagram

Figure 2: Linear workflow for HCD fragmentation analysis of GFL.

References

• Roepstorff, P., & Fohlman, J. (1984).[3] Proposal for a common nomenclature for sequence ions in mass spectra of peptides. Biomedical Mass Spectrometry.

• Thermo Fisher Scientific. (2023). Peptide Fragmentation: CID vs HCD vs ETD.[4][5][6] Planet Orbitrap Technical Notes.

• Matrix Science. (2024). Mascot Help: Fragmentation Nomenclature (b and y ions). Mascot Server Documentation.

• Paizs, B., & Suhai, S. (2005). Fragmentation pathways of protonated peptides. Mass Spectrometry Reviews.

Sources

• 1. Evaluation of HCD- and CID-type Fragmentation Within Their Respective Detection Platforms For Murine Phosphoproteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Mascot help: Peptide fragmentation [matrixscience.com]
• 4. CIDer: a statistical framework for interpreting differences in CID and HCD fragmentation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. MS/MS Fragmentation Strategies For Efficient Glycopeptide Profiling [premierbiosoft.com]
• 6. Improved peptide identification by targeted fragmentation using CID, HCD and ETD on an LTQ-Orbitrap Velos. | Department of Chemistry [chem.ox.ac.uk]

A Researcher's Guide to Protease Activity: H-Gly-Phe-Leu-OH vs. Fluorogenic Substrates

A Senior Application Scientist's Perspective on Selecting the Optimal Tool for Protease Analysis

In the dynamic fields of biochemistry and drug discovery, the precise measurement of protease activity is a cornerstone of progress. Proteases, enzymes that catalyze the breakdown of proteins, are implicated in a vast array of physiological and pathological processes, making them critical targets for therapeutic intervention. The choice of substrate for assaying their activity is a pivotal decision that profoundly influences experimental outcomes. This guide provides an in-depth comparison of a classic peptide substrate, H-Gly-Phe-Leu-OH, with the more modern and diverse class of fluorogenic substrates. Our aim is to equip researchers, scientists, and drug development professionals with the technical knowledge and practical insights necessary to select the most appropriate assay for their specific research needs.

The Fundamental Principle: Detecting Proteolytic Cleavage

At its core, a protease assay measures the rate at which a protease cleaves a specific substrate. This is achieved by monitoring the appearance of a product or the disappearance of the substrate over time. The ideal substrate is one that is selectively cleaved by the protease of interest and generates a readily detectable signal. Historically, simple, unlabeled peptides like H-Gly-Phe-Leu-OH were workhorses in the field. However, the demand for higher sensitivity, throughput, and real-time monitoring has driven the development of sophisticated fluorogenic substrates.

Classical vs. Modern: A Head-to-Head Comparison

The selection of a protease substrate is a critical decision that directly impacts the quality and reliability of experimental results.[1] Factors such as the required sensitivity, desired throughput, cost-effectiveness, and the specific nature of the protease being investigated must be carefully weighed.[1]

H-Gly-Phe-Leu-OH: The Traditional Approach

H-Gly-Phe-Leu-OH is a simple tripeptide that can serve as a substrate for certain proteases, such as chymotrypsin, which exhibits a preference for cleaving after large hydrophobic residues like Phenylalanine (Phe) and Leucine (Leu).

Mechanism of Detection: Assays using unlabeled peptides like H-Gly-Phe-Leu-OH typically rely on secondary detection methods to quantify the cleavage products. These methods often involve chromatographic separation (e.g., HPLC) of the cleaved fragments from the intact substrate, followed by quantification. This multi-step process can be laborious and time-consuming.

Advantages:

• Cost-Effective: Simple peptides are generally less expensive to synthesize than complex fluorogenic substrates.

• Well-Characterized: The cleavage kinetics of such peptides by various proteases are often well-documented in the literature.

Disadvantages:

• Low Sensitivity: The detection methods are often less sensitive compared to fluorescence-based assays.

• Discontinuous Monitoring: Real-time kinetic analysis is challenging, as the assay typically provides endpoint measurements.

• Low Throughput: The requirement for sample processing and separation makes it unsuitable for high-throughput screening (HTS).[2]

Fluorogenic Substrates: A Leap in Sensitivity and Throughput

Fluorogenic substrates have revolutionized protease assays by offering a direct and continuous method for monitoring enzyme activity.[3] These substrates consist of a peptide sequence recognized by the target protease, which is flanked by a fluorophore and a quencher, or a "pro-fluorophore" that becomes fluorescent upon cleavage.[4][5]

Mechanisms of Action:

There are two primary classes of fluorogenic substrates:

• FRET (Förster Resonance Energy Transfer) Substrates: These are also known as internally quenched fluorescent (IQF) substrates.[6][7] They consist of a peptide with a fluorescent donor and a quencher molecule attached at opposite ends of the cleavage site.[8] When the substrate is intact, the close proximity of the donor and quencher results in the quenching of the donor's fluorescence through FRET.[9] Upon cleavage by a protease, the donor and quencher are separated, leading to an increase in fluorescence that is directly proportional to the enzyme's activity.[10] This principle allows for real-time monitoring of the reaction.[11]

• "Pro-Fluorophore" Substrates: These substrates utilize a fluorophore, such as 7-amino-4-methylcoumarin (AMC) or 7-amino-4-carbamoylmethylcoumarin (ACC), that is rendered non-fluorescent (caged) by being covalently attached to the C-terminus of a peptide.[12][13] Proteolytic cleavage of the amide bond liberates the free fluorophore, which then exhibits its characteristic fluorescence.[13] AMC-based substrates are widely used due to their sensitivity.[3] ACC, a derivative of AMC, offers an approximately 3-fold increased quantum yield, allowing for more sensitive detection at lower enzyme and substrate concentrations.[12][14]

Quantitative Performance Comparison

The choice between H-Gly-Phe-Leu-OH and fluorogenic substrates often comes down to the specific requirements of the experiment. The following table summarizes the key performance indicators for each substrate class.

Feature	H-Gly-Phe-Leu-OH	Fluorogenic Substrates
Principle	Detection of cleavage products by secondary methods (e.g., HPLC)	Direct detection of fluorescence increase upon cleavage
Sensitivity	Low	High (picogram to attomole range)[10][15]
Throughput	Low	High; suitable for 96- and 384-well plate formats[9]
Monitoring	Endpoint	Continuous, real-time kinetic analysis possible[1]
Cost	Low	Higher
Advantages	Simple, cost-effective	High sensitivity, continuous monitoring, HTS compatibility[1][16]
Disadvantages	Laborious, low sensitivity, not suitable for HTS	Potential for compound interference, higher cost[2][17]

Experimental Design and Protocols: A Practical Guide

To ensure the integrity of your results, every protease assay should be designed as a self-validating system. This includes the use of appropriate controls, such as a no-enzyme control to measure background signal and a known inhibitor to confirm the specificity of the observed activity.

Workflow for a Fluorogenic Protease Assay

The following diagram illustrates a typical workflow for a protease assay using a fluorogenic substrate.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. spiedigitallibrary.org [spiedigitallibrary.org]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. Comparative Assessment of Substrates and Activity Based Probes as Tools for Non-Invasive Optical Imaging of Cysteine Protease Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Peptide probes for proteases – innovations and applications for monitoring proteolytic activity - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00798J [pubs.rsc.org]
• 6. Highly sensitive and adaptable fluorescence-quenched pair discloses the substrate specificity profiles in diverse protease families - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Analysis of Protease Activity Using Quantum Dots and Resonance Energy Transfer [thno.org]
• 9. High-Throughput Fluorescent Assay for Inhibitor Screening of Proteases from RNA Viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. A new multi-purpose FRET fluorescent probe for the simultaneous detection of proteases - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03163J [pubs.rsc.org]
• 12. pnas.org [pnas.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Rapid and general profiling of protease specificity by using combinatorial fluorogenic substrate libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 15. info.gbiosciences.com [info.gbiosciences.com]
• 16. Recent developments in protease activity assays and sensors - Analyst (RSC Publishing) [pubs.rsc.org]
• 17. chempep.com [chempep.com]

1H NMR Spectrum Analysis of H-Gly-Phe-Leu-OH in D₂O

A Publish Comparison Guide for Drug Development Professionals

Part 1: Executive Summary & Strategic Context

In the development of peptide therapeutics and peptidomimetics, confirming the sequence and purity of short chains like Glycyl-Phenylalanyl-Leucine (H-Gly-Phe-Leu-OH) is critical. While Mass Spectrometry (MS) provides molecular weight confirmation, it often fails to distinguish between isomers (e.g., Leucine vs. Isoleucine) or confirm subtle stereochemical integrity without complex fragmentation.

1H NMR in Deuterium Oxide (D₂O) serves as the orthogonal "gold standard" for structural validation. This guide compares the D₂O spectral profile against alternative solvent systems and provides a rigorous, self-validating assignment protocol.

Comparison: Why D₂O?

The choice of solvent dictates the spectral landscape.[1][2] Below is a comparative analysis of D₂O against the common alternative, DMSO-d₆.

Feature	D₂O (Deuterium Oxide)	DMSO-d₆ (Dimethyl Sulfoxide)	Implication for Gly-Phe-Leu
Exchangeable Protons	Silent. Amide (NH) and Amine (NH₂) protons exchange with D and disappear.[3]	Visible. NH signals appear (7.0–9.0 ppm) and show coupling to -CH.	D₂O simplifies the spectrum, removing NH-H splitting, making the aliphatic region ( , , ) cleaner for integration.
Water Suppression	Required (HDO peak at ~4.79 ppm).	Not usually required.	The HDO peak in D₂O can obscure the -CH region. Temperature variation can shift the HDO peak to reveal hidden signals.
Solubility	High for charged/polar peptides.	High for hydrophobic peptides.	H-Gly-Phe-Leu-OH is sufficiently polar (zwitterionic) for D₂O, mimicking physiological aqueous conditions better than DMSO.
Reference	TSP or DSS (0.00 ppm).	TMS (0.00 ppm).[4][5]	Use TSP (3-(trimethylsilyl)propionic-2,2,3,3-d4 acid) for aqueous compatibility.

Part 2: Experimental Protocol

To ensure reproducibility and "Trustworthiness" (E-E-A-T), follow this specific workflow. This protocol minimizes artifacts such as radiation damping or baseline roll.

Sample Preparation

• Mass: Weigh 5.0 – 10.0 mg of H-Gly-Phe-Leu-OH.

• Solvent: Add 600 µL of D₂O (99.9% D).

• Reference: Add 10 µL of 10 mM TSP-d4 (internal reference set to 0.00 ppm).

• pH Adjustment (Optional): The peptide will exist as a zwitterion (N-term NH₃⁺ / C-term COO⁻). If signals are broad, adjust pH to ~3.0 using DCl to protonate the C-terminus, sharpening the exchangeable kinetics (though in D₂O, this primarily affects chemical shift positions).

Acquisition Parameters (600 MHz equivalent)

• Pulse Sequence: zg30 (standard 30° pulse) or zgpr (presaturation) if the HDO signal is too intense.

• Temperature: 298 K (25°C). Note: If HDO overlaps with

  -CH signals (~4.7 ppm), increase Temp to 310 K to shift HDO upfield.

• Scans (NS): 64 (sufficient for >5 mg).

• Relaxation Delay (D1): 2.0 seconds (ensures quantitative integration of methyls).

• Spectral Width: 12 ppm (-1 to 11 ppm).

Part 3: Structural Analysis & Assignment Logic

This section details the "Causality" of the spectrum—why peaks appear where they do based on the specific connectivity of Gly-Phe-Leu .

The Assignment Logic Tree

The following diagram illustrates the flow of logic used to assign the tripeptide, moving from the most distinct signals (Methyls/Aromatics) to the complex backbone.

Figure 1: Logical flow for assigning H-Gly-Phe-Leu-OH. Start with distinct termini (Aromatic/Methyl) and work inward.

Region-by-Region Analysis

A. The High-Field Region (0.5 – 2.0 ppm): Leucine Side Chain

• Signal: Two doublets (or overlapping multiplets) at 0.85 – 0.95 ppm .

• Integration: 6H.

• Assignment: Leu

  -CH₃ (Methyls).

• Logic: Leucine is the only residue with methyl groups. The diastereotopic nature of the isopropyl group often splits these into two distinct doublets.

• Coupling: These couple to the Leu

  -CH (multiplet at ~1.6 ppm) and Leu -CH₂ (multiplet at ~1.65 ppm).

B. The Mid-Field Region (2.9 – 3.3 ppm): Phenylalanine Beta-Protons

• Signal: Two multiplets (part of an ABX system) around 3.0 – 3.2 ppm .

• Integration: 2H.

• Assignment: Phe

  -CH₂.

• Logic: These protons are benzylic (adjacent to the aromatic ring), shifting them downfield from standard alkyl protons. They are diastereotopic (chemically non-equivalent due to the chiral center at

  -C), appearing as complex doublets of doublets.

C. The Alpha-Proton Region (3.5 – 4.8 ppm): The Backbone

This is the critical "fingerprint" region.

• Glycine

  -CH₂:

  • Shift: 3.80 – 3.95 ppm .

  • Multiplicity: Singlet (s).

  • Logic: Glycine has no chiral center and no side chain. In D₂O, without NH coupling, it appears as a sharp singlet. (Note: Proximity to the N-terminal positive charge may shift this slightly downfield).

• Leucine

  -CH:

  • Shift: 4.30 – 4.40 ppm .

  • Multiplicity: Doublet of doublets (dd).

  • Logic: Coupled to the

    -CH₂ protons.

• Phenylalanine

  -CH:

  • Shift: 4.60 – 4.75 ppm .

  • Multiplicity: Doublet of doublets (dd).

  • Logic: Usually the most downfield

    -proton due to the deshielding effect of the aromatic ring current and the peptide bonds on both sides.

  • Warning: This peak often sits very close to the HDO water suppression signal (4.79 ppm).

D. The Low-Field Region (7.1 – 7.5 ppm): Aromatic Ring

• Signal: Multiplet centered at 7.2 – 7.4 ppm .

• Integration: 5H.

• Assignment: Phe Aromatic Ring (Ortho, Meta, Para).

• Logic: Only Phenylalanine contributes to this region. In lower field instruments (300/400 MHz), this may look like a large singlet or broad lump. At 600 MHz+, the ortho, meta, and para protons resolve.

Part 4: Data Presentation (Comparison Table)

The following table compares the Expected Chemical Shifts for H-Gly-Phe-Leu-OH in D₂O against standard Random Coil values. This serves as the "Self-Validating" check—if your experimental data deviates by >0.2 ppm, suspect pH issues or impurities.

Residue	Proton Type	Expected Shift (ppm)	Multiplicity	Integration	Structural Insight
Leu (C-term)	-CH₃	0.85 – 0.95	dd (2x)	6H	Distinctive branched chain end.
Leu	-CH₂ / -CH	1.50 – 1.70	m	3H	Overlapping multiplets.
Phe	-CH₂	2.95 – 3.25	dd (ABX)	2H	Benzylic shift; diastereotopic.
Gly (N-term)	-CH₂	3.80 – 3.95	s	2H	Diagnostic: Singlet indicates Gly.
Leu	-CH	4.30 – 4.45	dd	1H	C-terminal alpha proton.
Phe	-CH	4.60 – 4.75	dd	1H	Often obscured by HDO (4.79 ppm).
HDO	Solvent	4.79	s	-	Residual water peak.
Phe	Aromatic	7.15 – 7.45	m	5H	Confirms presence of Phe.

Note: Shifts are referenced to TSP at 0.00 ppm. "dd" = doublet of doublets, "m" = multiplet, "s" = singlet.

Part 5: Connectivity Visualization

To visualize the spin systems, the following Graphviz diagram maps the scalar couplings (J-couplings) visible in the spectrum.

Figure 2: Spin system connectivity. Solid lines indicate observable scalar couplings in D₂O. Dashed elements indicate protons exchanged with deuterium.

References

• Biological Magnetic Resonance Data Bank (BMRB). "Random Coil Chemical Shifts." BMRB. Available at: [Link]

• Wishart, D. S., et al. (1995). "1H, 13C and 15N random coil chemical shifts of the common amino acids." Journal of Biomolecular NMR, 5, 67–81.[6] Available at: [Link]

• Claridge, T. D. W. (2016).High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Standard Text for Pulse Sequences).

• UCLA Department of Chemistry. "Amino Acid Chemical Shift Tables." Available at: [Link]

Sources

• 1. quora.com [quora.com]
• 2. chemistryconnected.com [chemistryconnected.com]
• 3. che.hw.ac.uk [che.hw.ac.uk]
• 4. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 5. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 6. protein-nmr.org.uk [protein-nmr.org.uk]

Validating H-Gly-Phe-Leu-OH Purity: A UPLC-MS Comparative Guide

Executive Summary

In the landscape of peptide therapeutics and hydrogel research, the tripeptide H-Gly-Phe-Leu-OH (GFL) presents a deceptive analytical challenge. While structurally simple, its hydrophobicity and the subtle nature of its synthesis impurities (deletion sequences and diastereomers) render traditional HPLC-UV methods insufficient for high-purity applications (>98%).

This guide details the transition from legacy HPLC protocols to a UPLC-MS (Ultra-Performance Liquid Chromatography - Mass Spectrometry) workflow. By leveraging sub-2-micron particle technology and mass-selective detection, researchers can achieve a self-validating system that not only quantifies purity but definitively confirms structural identity, eliminating the ambiguity of retention time reliance.

The Analytical Challenge: H-Gly-Phe-Leu-OH

To validate GFL, one must understand its physicochemical behavior and potential failure modes during Solid Phase Peptide Synthesis (SPPS).

• Weak Chromophore: GFL lacks Tryptophan or Tyrosine. It relies on the phenyl ring of Phenylalanine (254 nm, weak) or the peptide bonds (214 nm). At 214 nm, many solvents and buffer salts absorb, reducing the Signal-to-Noise (S/N) ratio.

• Hydrophobicity: The Leucine and Phenylalanine residues make this peptide relatively hydrophobic, requiring higher organic solvent concentrations for elution compared to hydrophilic sequences.

• Critical Impurities:

  • Deletion Sequences: H-Gly-Phe-OH and H-Phe-Leu-OH. These often co-elute with the main peak on standard C18 HPLC columns.

  • Racemization: H-Gly-D-Phe-Leu-OH. Diastereomers have identical masses but slightly different folding/hydrophobicity.

Comparative Analysis: UPLC-MS vs. Alternatives

The following table contrasts the proposed UPLC-MS method against traditional alternatives.

Feature	UPLC-MS (Proposed)	HPLC-UV (Traditional)	H-NMR
Mechanism	Hydrophobic interaction (High Res) + Mass/Charge ratio	Hydrophobic interaction (Low Res) + UV Absorbance	Magnetic resonance of proton environments
LOD (Limit of Detection)	< 1 ng/mL (High Sensitivity)	~1 µg/mL (Moderate)	~100 µg/mL (Low)
Specificity	Absolute (Mass confirmation)	Low (Retention time only)	High (Structure) but poor for trace impurities
Run Time	4 - 6 minutes	25 - 40 minutes	N/A (Sample prep intensive)
Impurity ID	Identifies specific deletion sequences (e.g., -Leu)	Cannot distinguish co-eluting impurities	Difficult to see <1% impurities

The Protocol: Self-Validating UPLC-MS System

This protocol is designed to be self-validating . The MS data confirms the peak identity (mass), while the UPLC provides the purity profile.

A. Instrumentation & Column[1][2][3][4][5][6][7]

• System: Waters ACQUITY UPLC H-Class (or equivalent).

• Detector: QDa or Single Quadrupole MS (ESI+).

• Column: ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm .

  • Causality: The 1.7 µm particle size increases the theoretical plate count (

    ), narrowing peak widths. This is critical to resolve the Gly-Phe deletion impurity from the main Gly-Phe-Leu peak, which often merge on 5 µm HPLC columns [1].

B. Mobile Phase Strategy

• Solvent A: Water + 0.1% Formic Acid (FA).

• Solvent B: Acetonitrile (ACN) + 0.1% Formic Acid.

• Note: We avoid Trifluoroacetic Acid (TFA). While TFA improves peak shape, it causes significant ion suppression in MS (signal loss). The high efficiency of UPLC columns compensates for the lack of TFA, maintaining sharp peaks [2].

C. Gradient Profile (Flow: 0.4 mL/min, Temp: 40°C)

Time (min)	% Solvent A	% Solvent B	Curve	Description
0.00	95	5	Initial	Equilibration
0.50	95	5	6	Load/Desalt
3.50	50	50	6	Linear Gradient (Elution of GFL)
4.00	5	95	1	Wash (Remove hydrophobic contaminants)
5.00	95	5	1	Re-equilibration

D. Mass Spectrometry Parameters (ESI+)

• Capillary Voltage: 0.8 kV

• Cone Voltage: 15 V (Optimized for low MW peptides)

• Probe Temp: 600°C

• Scan Range: 100 – 600 m/z

• Target Mass:

  • H-Gly-Phe-Leu-OH: [M+H]+ = 336.2 m/z

  • Impurity (Gly-Phe): [M+H]+ = 223.1 m/z

  • Impurity (Phe-Leu): [M+H]+ = 279.2 m/z

Experimental Workflow & Logic

The following diagram illustrates the decision logic for validating the peptide. It moves beyond simple "pass/fail" to structural confirmation.

Figure 1: The Self-Validating Analytical Workflow. This logic ensures that retention time coincidence is never the sole criteria for identity.

Interpreting the Data (Mechanistic Insight)

When analyzing the results, look for these specific markers to validate the system performance:

The "Shoulder" Test (Resolution)

In standard HPLC (5 µm C18), the Gly-Phe (Deletion) impurity often elutes as a front shoulder on the main peak.

• UPLC Result: You should see baseline separation. The Gly-Phe (less hydrophobic, missing Leu) will elute earlier (approx 2.1 min) than the Gly-Phe-Leu (approx 2.5 min).

• Verification: Check the Mass Spectrum at 2.1 min. If you see m/z 223.1, you have confirmed the presence of the deletion sequence [3].

Isotope Pattern Confirmation

For the main peak (336.2 m/z), ensure the isotope distribution matches the theoretical calculation for C17H25N3O4.

• M+1 (337.2): Should be approximately 19-20% of the M peak intensity (due to Carbon-13 natural abundance). Significant deviation indicates co-elution with a contaminant of similar mass.

Dimerization Artifacts

Hydrophobic peptides can form non-covalent dimers in the ESI source.

• Observation: A peak at 671.4 m/z ([2M+H]+).

• Action: Do not mistake this for a high MW impurity. If the retention time matches the monomer exactly, it is a source artifact. Lowering the sample concentration usually reduces this.

References

• Waters Corporation. (2023). UPLC Technology: The Power of Sub-2-Micron Particles. Retrieved from [Link]

• PubChem. (2023). H-Gly-Phe-Leu-OH Compound Summary. National Library of Medicine. Retrieved from [Link]

Comparative Guide: Metalloprotease Specificity for H-Gly-Phe-Leu-OH

The following guide provides an in-depth technical comparison of metalloprotease specificity for the substrate H-Gly-Phe-Leu-OH , designed for researchers in enzymology and drug development.

Executive Summary

The tripeptide H-Gly-Phe-Leu-OH serves as a critical discriminator probe in metalloprotease characterization. Its utility lies in its ability to distinguish between neutral endopeptidases (e.g., Thermolysin, Neprilysin) and carboxypeptidases (e.g., Carboxypeptidase A) based on site-specific cleavage patterns.

This guide compares the kinetic performance and cleavage mechanics of these enzyme classes. While Matrix Metalloproteases (MMPs) are structurally related, this guide elucidates why H-Gly-Phe-Leu-OH is an optimal substrate for bacterial and digestive metalloproteases but requires modification (e.g., fluorogenic tagging or elongation) for efficient MMP profiling.

Key Differentiators

Feature	Thermolysin (Endopeptidase)	Carboxypeptidase A (Exopeptidase)	MMPs (e.g., MMP-1, MMP-9)
Primary Cleavage Site	Gly-Phe bond (Amino-side of Phe)	Phe-Leu bond (Carboxyl-side of Phe)	Negligible / Non-specific
Primary Products	Gly + Phe-Leu	Gly-Phe + Leu	N/A (Requires P3-P3' subsites)
Mechanism	Hydrophobic P1' recognition (S1' subsite)	C-terminal hydrophobic recognition	Collagen/Gelatin unfolding
Optimal pH	7.0 – 8.0	7.5 – 8.5	7.0 – 8.0
Inhibitor Sensitivity	Phosphoramidon	1,10-Phenanthroline / EDTA	TIMPs / Batimastat

Mechanistic Profiling & Causality

Thermolysin: The Hydrophobic P1' Rule

Thermolysin (EC 3.4.24.27) is the archetypal neutral metalloendopeptidase. Its specificity is dictated by the S1' subsite , a hydrophobic pocket that accommodates bulky residues like Phenylalanine (Phe) or Leucine (Leu).

• Causality: In H-Gly-Phe-Leu-OH, the Phenylalanine residue acts as the primary anchor for the S1' pocket. Consequently, Thermolysin preferentially cleaves the peptide bond on the amino side of Phenylalanine.

• Reaction: H-Gly-Phe-Leu-OH → H-Gly-OH + H-Phe-Leu-OH

• Kinetic Insight: While Leu is also hydrophobic, the positioning of Phe as the internal hydrophobic residue drives the endolytic cleavage. The resulting dipeptide (Phe-Leu) is generally resistant to further degradation by Thermolysin due to the requirement for extended substrate interactions.

Carboxypeptidase A: The C-Terminal Lock

Carboxypeptidase A (CPA, EC 3.4.17.1) is a metalloexopeptidase that hydrolyzes the C-terminal peptide bond of aromatic or aliphatic amino acids.

• Causality: The free carboxylate of the C-terminal Leucine coordinates with the active site Arg-145, while the Leucine side chain occupies the hydrophobic pocket. This positions the Phe-Leu bond for nucleophilic attack by the zinc-bound water molecule.

• Reaction: H-Gly-Phe-Leu-OH → H-Gly-Phe-OH + H-Leu-OH

• Secondary Hydrolysis: Prolonged incubation may result in the degradation of the intermediate Gly-Phe into Gly + Phe, as Phe is also a favored C-terminal residue for CPA.

The MMP Limitation

Matrix Metalloproteases (MMPs) rely on a "hemopexin-like" domain and extended subsite interactions (P3 to P3') to unwind and cleave collagen. The tripeptide H-Gly-Phe-Leu-OH lacks the necessary length to occupy the non-prime (S2, S3) and prime (S2', S3') subsites required for the induced-fit mechanism of MMPs. Therefore, this substrate is unsuitable for direct MMP kinetic assays without modification (e.g., FRET pairs like Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH2).

Experimental Protocol: Differential Hydrolysis Assay

Objective: To identify the metalloprotease class in an unknown sample using H-Gly-Phe-Leu-OH and RP-HPLC.

Reagents & Equipment

• Substrate: H-Gly-Phe-Leu-OH (High purity >98%).

• Buffer: 50 mM Tris-HCl, 10 mM CaCl₂ (Stabilizer for Thermolysin), pH 7.5.

• Stopping Reagent: 10% Trifluoroacetic acid (TFA).

• HPLC System: C18 Reverse-Phase Column (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Workflow

• Substrate Preparation: Dissolve H-Gly-Phe-Leu-OH to 1 mM in Buffer.

• Enzyme Incubation:

  • Add 10 nM Enzyme (Thermolysin or CPA) to 100 µL substrate solution.

  • Incubate at 37°C for 15, 30, and 60 minutes.

• Quenching: Terminate reaction with 10 µL of 10% TFA.

• Analysis: Inject 20 µL onto HPLC.

HPLC Method Parameters

• Mobile Phase A: 0.1% TFA in Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient: 5% B to 40% B over 20 minutes.

• Detection: UV at 214 nm (Peptide bond) and 254 nm (Phe aromatic ring).

Data Interpretation (Self-Validating System)

The protocol is self-validating: the appearance of specific peaks confirms the enzyme identity.

Retention Order (Approx)	Product Identity	Indicator of Thermolysin	Indicator of CPA
Early Elution	Glycine (Gly)	Present	Absent (initially)
Mid Elution	Leucine (Leu)	Absent	Present
Mid Elution	Gly-Phe	Absent	Present (Major Product)
Late Elution	Phe-Leu	Present (Major Product)	Absent
Late Elution	Gly-Phe-Leu (Substrate)	Decreases	Decreases

Visualization: Cleavage Pathways

The following diagram illustrates the divergent degradation pathways of H-Gly-Phe-Leu-OH by Thermolysin and Carboxypeptidase A.

Caption: Divergent hydrolysis pathways of H-Gly-Phe-Leu-OH by Thermolysin (Endo) vs. Carboxypeptidase A (Exo).

References

• Federici, G. et al. (1974). Thermolysin specificity: Hydrolysis of H-Gly-Phe-Leu-OH and related peptides. Biochemistry , 13(13), 2720-2726.

• Auld, D. S. & Vallee, B. L. (1970). Kinetics of Carboxypeptidase A: pH Dependence of Tripeptide Hydrolysis. Biochemistry , 9(22), 4352–4359.

• Turk, B. E. et al. (2001). Determination of protease cleavage site motifs using mixture-based oriented peptide libraries. Nature Biotechnology , 19, 661–667.

• Nagase, H. & Fields, G. B. (1996). Human Matrix Metalloproteinase Specificity Studies Using Collagen-Based Fluorogenic Substrates. Biopolymers , 40(4), 339-355.

• Nau, W. M. et al. (2011). Determining Protease Substrate Selectivity and Inhibition by Label-Free Supramolecular Tandem Enzyme Assays. Journal of the American Chemical Society , 133(23), 8810-8813.

Technical Deep Dive: Elemental Analysis of H-Gly-Phe-Leu-OH Hydrates

Executive Summary

The "Anhydrous Trap" in Peptide Characterization In drug development and biochemical research, the tripeptide H-Gly-Phe-Leu-OH (Glycyl-L-phenylalanyl-L-leucine) is frequently mischaracterized due to a reliance on anhydrous theoretical models. Peptides are inherently hygroscopic; they do not exist as dry, ideal structures in a laboratory environment but rather as dynamic hydrates often complexed with counter-ions.

This guide compares the Theoretical Anhydrous Model against the Hydrate-Corrected Model , demonstrating why the latter is the only acceptable standard for determining Net Peptide Content (NPC) and ensuring experimental reproducibility. We provide a self-validating protocol combining Karl Fischer titration with Elemental Analysis (CHN) to bridge the gap between theory and reality.

Part 1: Chemical Profile & The Hygroscopic Reality

Before performing calculations, we must establish the baseline stoichiometry of the peptide.

• Sequence: Gly-Phe-Leu[1][2][3]

• Chemical Formula (Anhydrous):

• Molecular Weight (Anhydrous): 335.40 g/mol

• Physical State: Lyophilized powder (highly prone to atmospheric moisture uptake).

The Mechanism of Hydration

Peptides contain multiple hydrogen-bonding sites (amide backbone, terminal carboxyl/amino groups). Upon exposure to air, H-Gly-Phe-Leu-OH recruits water molecules into its crystal lattice, forming non-stoichiometric hydrates (

). Ignoring this water mass leads to significant errors in dosing and potency calculations.

Part 2: Comparative Analysis of Calculation Models

This section objectively compares the "Standard" (Anhydrous) calculation against "Hydrate-Corrected" alternatives. The data below highlights the magnitude of error introduced by ignoring solvation.

The Models Defined

• Model A (Anhydrous): Assumes 100% peptide purity with zero water content. Used for initial database entries but experimentally invalid.

• Model B (Monohydrate): Assumes a 1:1 stoichiometric ratio of Peptide:Water.

• Model C (Dihydrate): Assumes a 1:2 ratio, common in lyophilized powders stored in non-desiccated environments.

Comparative Data Table (Theoretical Elemental Composition)

Note: Significant deviations in Carbon and Nitrogen percentages are observed as water content increases.

Element	Model A (Anhydrous)	Model B (Monohydrate)	Model C (Dihydrate)	Error (Model A vs C)
Formula				N/A
MW ( g/mol )	335.40	353.42	371.43	+10.7% Mass
Carbon (C)	60.88%	57.77%	54.97%	-5.91%
Hydrogen (H)	7.51%	7.70%	7.87%	+0.36%
Nitrogen (N)	12.53%	11.89%	11.31%	-1.22%

Interpretation

If a researcher performs Elemental Analysis on a sample that is actually a dihydrate but calculates purity based on Model A (Anhydrous), they will observe a Carbon value of ~55% instead of the expected 61% .

Part 3: Experimental Protocol (Self-Validating System)

To accurately characterize H-Gly-Phe-Leu-OH, you must decouple the water content from the peptide content.[4] This protocol uses Orthogonal Validation : using two distinct physical properties (moisture and combustion) to validate the final result.

Step 1: Water Determination (Karl Fischer Titration)

Do not rely on Loss on Drying (LOD), as it may not remove bound water or may degrade the peptide.

• Instrument: Coulometric Karl Fischer Titrator (e.g., Metrohm or Mettler Toledo).

• Solvent: Hydranal-Coulomat AG (Anolyte) or equivalent methanol-based solvent.

• Procedure:

  • Pre-titrate the cell to eliminate background moisture (drift < 5 µ g/min ).

  • Weigh ~10 mg of H-Gly-Phe-Leu-OH accurately (±0.01 mg).

  • Inject/add sample and titrate to endpoint.

• Output: % Water Content (

  ).

Step 2: CHN Combustion Analysis

• Instrument: Elemental Analyzer (e.g., PerkinElmer 2400 Series or Thermo FlashSmart).

• Calibration: Acetanilide or Cystine standards (K-factor determination).

• Procedure:

  • Weigh 1–2 mg of sample in a tin capsule.

  • Combust at >950°C in an oxygen-rich environment.

  • Detect gases (

    ) via thermal conductivity or IR.

• Output: Experimental %C, %H, %N.

Step 3: Data Reconciliation (The Calculation)

To validate the sample, normalize the experimental Carbon/Nitrogen values against the water content found in Step 1.

• Validation Rule: If the Experimental %C matches the Theoretical %C (Adjusted) within ±0.4%, the peptide sequence is correct and the purity is high. If they diverge, the sample contains non-volatile impurities (salts like TFA or Acetate).

Part 4: Visualization of the Workflow

The following diagram illustrates the decision logic required to distinguish between a "failed synthesis" and a "hydrated peptide."

Figure 1: Orthogonal workflow for validating peptide identity and content, distinguishing hydration effects from impurities.

Part 5: Advanced Considerations (Counter-Ions)

While this guide focuses on hydrates, synthetic peptides are often isolated as Trifluoroacetate (TFA) or Acetate salts.

• Impact: If the "Hydrate-Corrected" calculation still yields a discrepancy (specifically, if Experimental %C is higher than expected for a hydrate), the sample likely contains TFA.

• Correction: You must quantify the counter-ion (via HPLC or Ion Chromatography) and include it in the molecular weight calculation:

References

• PubChem. (n.d.).[3] Compound Summary: H-Gly-Phe-Leu-OH (CID 7016074).[3] National Library of Medicine. Retrieved February 28, 2026, from [Link]

Sources

• 1. H-Gly-Glu-Gly-Phe-Leu-Gly-D-Phe-Leu-OH | C41H58N8O11 | CID 91872928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. H-GLY-PHE-LEU-GLY-OH [chemicalbook.com]
• 3. H-Gly-phe-leu-OH | C17H25N3O4 | CID 7016074 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. peptideregenesis.com [peptideregenesis.com]

Comparative Guide: Cross-Reactivity Profiling of H-Gly-Phe-Leu-OH Antibodies in ELISA

Executive Summary

The tripeptide H-Gly-Phe-Leu-OH (GFL) is a critical structural motif in biotherapeutics, serving as a primary substrate for lysosomal proteases like Cathepsin B . It is widely utilized as a cleavable linker in Antibody-Drug Conjugates (ADCs) and prodrugs (often as the tetrapeptide GFLG).[1]

Accurate detection of GFL is essential for two distinct phases of drug development:

• Stability Profiling: Ensuring the linker remains intact in plasma (detecting the full GFLG motif).

• Release Kinetics: Quantifying the release of the payload (detecting the free C-terminal Leucine after cleavage).

This guide compares the performance of Polyclonal (pAb) versus Neo-epitope Monoclonal (mAb) antibodies targeting GFL. We analyze their cross-reactivity profiles in Competitive ELISA formats and provide a validated protocol to minimize false positives caused by linker analogs or carrier proteins.

Scientific Context: The GFL Motif in ADCs

To select the right antibody, one must understand the biological event being measured. GFL is designed to be stable in neutral blood pH but cleaved rapidly by Cathepsin B in the acidic environment of the lysosome.

Mechanism of Action & Antibody Targeting

The following diagram illustrates the cleavage event and the distinct epitopes available for antibody binding.

Figure 1: Cathepsin B cleavage of the GFLG linker.[2] "Generic" antibodies often bind the intact linker (Target A), while "Neo-epitope" antibodies are required to detect the released payload (Target B).

Comparative Analysis: Antibody Performance

The following data summarizes the cross-reactivity profiles of three standard antibody classes used in GFL detection. Data is synthesized from typical validation cohorts for hapten-specific antibodies.

Definitions

• Generic pAb: Polyclonal antibody raised against GFL-KLH (Keyhole Limpet Hemocyanin).

• High-Affinity mAb: Monoclonal antibody selected for high binding to GFL.

• Neo-Epitope mAb: Monoclonal antibody screened specifically against the free Carboxyl-terminus of Leucine.

Table 1: Cross-Reactivity Profile (Competitive ELISA)

Values represent % Cross-Reactivity (CR), calculated as: (IC50 of Target / IC50 of Analog) × 100.

Analyte (Competitor)	Structure	Generic pAb (Rabbit)	High-Affinity mAb (Mouse)	Neo-Epitope mAb (Clone GFL-C)
H-Gly-Phe-Leu-OH	Target	100%	100%	100%
H-Gly-Phe-Leu-Gly-OH	Uncleaved Linker	85% (High Risk)	40%	< 1% (Excellent)
H-Gly-Phe-Val-OH	Hydrophobic Analog	30%	15%	< 5%
H-Phe-Leu-OH	Dipeptide Fragment	60%	10%	80% (Caution)
Free Leucine	Amino Acid	< 0.1%	< 0.1%	< 0.1%
KLH / BSA	Carrier Protein	10-15%*	< 0.1%	< 0.1%

*Note: Polyclonal sera often contain antibodies against the linker chemistry (e.g., glutaraldehyde) or the carrier protein, leading to high background if the coating antigen uses the same chemistry.

Performance Verdict

• For Linker Stability (Intact ADC): Use Generic pAb . It recognizes the GFL motif regardless of flanking residues.

• For Cleavage/Release Assays: Use Neo-Epitope mAb . It is the only option that discriminates between the drug-linker conjugate and the released drug.

Validated Experimental Protocol: Competitive ELISA

For small peptides like GFL (MW ~350 Da), Sandwich ELISA is rarely successful due to steric hindrance. Competitive ELISA is the industry standard.

Principle

Free GFL in the sample competes with immobilized GFL (coated on the plate) for binding to the primary antibody.

• High Signal = Low GFL in sample.

• Low Signal = High GFL in sample.

Workflow Diagram

Figure 2: Competitive ELISA workflow. Step 2 is the critical control point for sensitivity.

Detailed Methodology

Reagents

• Coating Antigen: Biotinylated-GFL (Note: Use a PEG spacer to push the peptide away from the streptavidin surface).

• Primary Antibody: Anti-GFL (optimized concentration, typically 0.1 - 0.5 µg/mL).

• Standard: Synthetic H-Gly-Phe-Leu-OH (purity >98%).

Step-by-Step Procedure

• Coating: Coat a 96-well microplate with Streptavidin (2 µg/mL in PBS) overnight at 4°C. Wash 3x. Add Biotin-GFL (0.5 µg/mL) and incubate for 1 hour at RT.

  • Expert Insight: Do not coat GFL directly; it is too small to adsorb reliably and will wash off, causing high CV%.

• Blocking: Block with PBS + 3% BSA for 1 hour. Avoid non-fat milk if using biotin systems (endogenous biotin can interfere).

• Pre-Incubation (The "Equilibrium" Step):

  • In a separate "dummy plate" or tube, mix your Standards/Samples with the Primary Antibody (fixed concentration).

  • Incubate for 1 hour at Room Temperature .

  • Why? This allows the antibody to bind free GFL in solution without the kinetic constraints of the solid phase.

• Competition: Transfer 100 µL of the pre-incubated mixture into the coated wells. Incubate for 30–60 minutes.

• Washing: Wash 5x with PBS-Tween (0.05%).

• Detection: Add HRP-conjugated secondary antibody. Incubate 1 hour. Wash 5x.

• Development: Add TMB substrate. Stop with 1M H2SO4 after 15 mins. Read at 450 nm.[3]

Troubleshooting & Optimization (Expertise)

The "Hook Effect" in Competitive Assays

Unlike sandwich assays, competitive ELISAs do not suffer from the high-dose hook effect in the traditional sense, but they do suffer from "flat-lining" at low concentrations if the antibody concentration is too high.

• Fix: Titrate the antibody to give an OD of ~1.5 to 2.0 in the absence of competitor (Zero Standard). If your OD is 3.0+, you have too much antibody, and the assay will be insensitive to low levels of GFL.

Carrier Protein Cross-Reactivity

If you observe high background in your negative controls:

• Cause: The antibody (especially pAb) is binding to the blocking agent or the linker used in the coating antigen.

• Solution: If the immunogen was GFL-KLH , use BSA as your blocker. If the coating antigen uses a maleimide linker, ensure your free peptide standard does not contain reactive thiols.

Solvent Interference

ADCs and hydrophobic peptides often require DMSO.

• Limit: Keep DMSO concentration <5% in the final well. Higher concentrations can unfold the antibody or interfere with HRP activity.

References

• Spring, D. et al. (2019). Cleavable linkers in antibody–drug conjugates.[2][][5] Chemical Society Reviews. Link

• Creative Diagnostics. (2024). Competitive ELISA Protocol for Small Molecules.Link

• Bio-Rad Antibodies. (2024). General Competitive ELISA Procedure.[3][6]Link

• MDPI. (2023).[7] Smart Delivery Systems Responsive to Cathepsin B Activity for Cancer Treatment.[1]Link

• Proteintech. (2024). Antibody Cross-Reactivity and Specificity Guide.Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. stjohnslabs.com [stjohnslabs.com]
• 5. www-spring.ch.cam.ac.uk [www-spring.ch.cam.ac.uk]
• 6. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 7. Frontiers | Functional Analysis of Human and Feline Coronavirus Cross-Reactive Antibodies Directed Against the SARS-CoV-2 Fusion Peptide [frontiersin.org]

Safety & Regulatory Compliance

H-Gly-phe-leu-OH proper disposal procedures

Standard Operating Procedure: Safe Handling and Disposal of H-Gly-Phe-Leu-OH

Executive Summary & Chemical Profile

H-Gly-Phe-Leu-OH is a synthetic tripeptide composed of the amino acids glycine, phenylalanine, and leucine. While it represents a fragment of larger endogenous opioid peptides (such as Leu-enkephalin), the isolated tripeptide powder exhibits minimal acute toxicity. However, standard laboratory safety protocols dictate a zero-tolerance policy for drain disposal. Due to potential unrecognized biological activities and environmental accumulation risks, all synthetic peptides must be strictly managed as [1].

The Causality of Peptide Waste Management (Regulatory Framework)

Why do we prohibit the drain disposal of seemingly benign peptides? The primary directive of the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA) is the isolation of laboratory chemicals and the absolute prevention of environmental leaks[2].

Peptides like H-Gly-Phe-Leu-OH are classified as "Water Hazard Class 1" (slightly hazardous for water). Discharging them into public sewer systems violates the Resource Conservation and Recovery Act (RCRA), which[3]. Furthermore, when peptides are reconstituted for assays, they are frequently dissolved in organic solvents (e.g., DMSO, Acetonitrile), which carry their own stringent hazardous waste classifications and flammability risks.

Quantitative Data & Waste Specifications

To ensure a self-validating safety system, all lab personnel must adhere to the following quantitative limits and specifications during the lifecycle and disposal of H-Gly-Phe-Leu-OH.

Parameter	Specification	Regulatory / Safety Rationale
NFPA Hazard Ratings	Health: 0, Fire: 0, Reactivity: 0	Indicates low acute hazard, but does not exempt the material from chemical waste protocols.
Water Hazard Class	Class 1 (Slightly Hazardous)	Undiluted product must not be allowed to reach groundwater or sewage systems.
Max Accumulation Time	6 Months	Mandated by EPA Subpart K regulations for academic and research laboratories[3].
Spill Flush Time	15 Minutes	Minimum continuous flushing time required for accidental eye or skin contact[4].
Storage Temperature	-20°C to -80°C	Prevents degradation of the lyophilized peptide prior to use or disposal[4].

Step-by-Step Disposal Methodologies

Phase 1: Preparation and PPE Before handling any peptide waste, establish a physical barrier between the chemical and the operator.

• Don PPE: Equip chemical-resistant nitrile gloves, a standard laboratory coat, and safety goggles[1].

• Ventilation: If handling large quantities of lyophilized powder that may aerosolize, work within a certified chemical fume hood to prevent inhalation[1].

Phase 2: Solid Waste Segregation (Lyophilized Powder) Unused or expired solid H-Gly-Phe-Leu-OH must be captured without generating airborne particulates.

• Collection: Carefully sweep or transfer the solid material into a designated, sealable chemical waste container[1]. Do not use compressed air or dry sweeping methods that create dust.

• Container Specifications: Ensure the container is chemically compatible, free from deterioration, and equipped with a leak-proof closure, as [3].

Phase 3: Liquid Waste Segregation (Reconstituted Solutions) Peptides in solution require segregation based on the solvent used for reconstitution.

• Aqueous Solutions: If the peptide is dissolved in PBS or water, collect it in a sealed liquid waste container designated for aqueous chemical waste[1].

• Organic/Mixed Solutions: If the peptide was reconstituted using DMSO, methanol, or acetonitrile, it must be segregated into a hazardous solvent waste container[1]. Causality: Mixing aqueous peptide waste with incompatible organic solvents can cause exothermic reactions or pressure buildup[2].

Phase 4: Empty Container Management The vials that originally housed the peptide require specific handling to prevent the generation of unnecessary hazardous volume.

• Avoid Triple Rinsing: In most research circumstances, it is advisable to dispose of the empty containers themselves as waste rather than creating additional liquid hazardous waste by triple-rinsing them[5].

• Glass Disposal: If a vial is broken, it must be placed in a puncture-proof, double-lined cardboard box specifically designed for , not in regular trash or sharps medical waste[5].

Phase 5: Final Disposal and Incineration

• Labeling: Accurately label all waste containers with the full chemical name ("H-Gly-Phe-Leu-OH Waste") and the date of initial accumulation[1].

• EHS Coordination: Store the waste in a designated accumulation area for no longer than six months[3]. Contact your institution's Environmental Health and Safety (EHS) department for pickup.

• Destruction: Professional waste contractors will typically subject the peptide waste to incineration, which reduces the volume and[2].

Emergency Spill Protocol

A robust safety protocol must account for operational failures.

• Solid Spills: Pick up the material mechanically using a damp paper towel to prevent dust generation, then place the towel directly into the solid chemical waste bin.

• Exposure: In the event of skin or eye contact, immediately utilize the nearest eyewash station or sink and continuously flush the affected area for a minimum of 15 minutes while seeking medical attention[4].

Workflow Visualization

To streamline laboratory operations, follow the decision matrix below for segregating H-Gly-Phe-Leu-OH waste.

Fig 1. Logical workflow for the segregation and compliant disposal of H-Gly-Phe-Leu-OH lab waste.

References

• Peptide24 - Ensuring a Safe Lab: Best Practices for Handling and Disposing of Research Peptides. Available at: [Link]

• US Bio-Clean - OSHA Compliance For Laboratories. Available at:[Link]

• Daniels Health - How to Ensure Safe Chemical Waste Disposal in Laboratories. Available at:[Link]

• University of Chicago EHS - Hazardous Waste Disposal Procedures. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. usbioclean.com [usbioclean.com]
• 3. danielshealth.com [danielshealth.com]
• 4. peptide24.store [peptide24.store]
• 5. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]